2,3-Difluoro-4-methoxybenzyl alcohol

• CAS: 886500-71-6

Core Science & Biosynthesis

An In-depth Technical Guide to 2,3-Difluoro-4-methoxybenzyl alcohol: Synthesis, Characterization, and Potential Applications in Drug Discovery

This technical guide provides a comprehensive overview of 2,3-Difluoro-4-methoxybenzyl alcohol, a compound of interest for researchers, scientists, and professionals in drug development. Due to the limited availability of direct experimental data for this specific isomer, this document synthesizes information from related compounds and established chemical principles to offer a robust guide for its synthesis, characterization, and potential applications.

Introduction and Chemical Identity

2,3-Difluoro-4-methoxybenzyl alcohol is a fluorinated aromatic alcohol. The unique substitution pattern of two adjacent fluorine atoms and a para-methoxy group on the benzene ring suggests its potential as a valuable building block in medicinal chemistry. The fluorine atoms can significantly alter the electronic properties, lipophilicity, and metabolic stability of a molecule, while the methoxy group can influence its solubility and binding interactions.

As of the latest database searches, a specific CAS (Chemical Abstracts Service) number for 2,3-Difluoro-4-methoxybenzyl alcohol has not been assigned, indicating its novelty or limited commercial availability.

Predicted Physicochemical Properties

Below is a table summarizing the predicted and known properties of 2,3-Difluoro-4-methoxybenzyl alcohol and related compounds for comparison.

Property	2,3-Difluoro-4-methoxybenzyl alcohol (Predicted)	3,5-Difluoro-4-methoxybenzyl Alcohol[1]	4-Methoxybenzyl alcohol[2][3][4][5]
CAS Number	Not Assigned	706786-41-6	105-13-5
Molecular Formula	C₈H₈F₂O₂	C₈H₈F₂O₂	C₈H₁₀O₂
Molecular Weight	174.15 g/mol	174.15 g/mol	138.16 g/mol
Appearance	Predicted to be a solid or oil	-	Colorless to pale yellow liquid or solid[4]
Boiling Point	-	-	259 °C[3][5]
Melting Point	-	-	22-25 °C[3][5]
Solubility	Predicted to be soluble in organic solvents like alcohols and ethers, with low water solubility.	-	Freely soluble in alcohol and diethyl ether; insoluble in water.[3]

Proposed Synthesis Pathway

A plausible synthetic route for 2,3-Difluoro-4-methoxybenzyl alcohol can be designed starting from commercially available precursors. One such approach involves the reduction of a corresponding benzoic acid or benzaldehyde derivative. A general, multi-step synthesis is outlined below.

Workflow for the Synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol

Caption: Proposed synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol.

Step-by-Step Methodology

Step 1: Formylation of 1,2-Difluoro-3-methoxybenzene

• To a solution of 1,2-difluoro-3-methoxybenzene in an appropriate solvent (e.g., dichloromethane), add phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).

• The reaction mixture is stirred, typically at elevated temperatures, to facilitate the Vilsmeier-Haack formylation.

• Upon completion, the reaction is quenched with water or an ice bath.

• The product, 2,3-difluoro-4-methoxybenzaldehyde, is extracted with an organic solvent and purified by column chromatography.

Step 2: Reduction of 2,3-Difluoro-4-methoxybenzaldehyde

• The purified 2,3-difluoro-4-methoxybenzaldehyde is dissolved in a suitable solvent, such as methanol or tetrahydrofuran (THF).

• A reducing agent like sodium borohydride (NaBH₄) is added portion-wise at a controlled temperature (e.g., 0 °C to room temperature). Lithium aluminum hydride (LiAlH₄) can also be used, though it requires anhydrous conditions and is a more potent reducing agent.[6]

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• The reaction is then quenched, and the product, 2,3-Difluoro-4-methoxybenzyl alcohol, is isolated through extraction and purified, for instance, by column chromatography.

Analytical Characterization

Once synthesized, the identity and purity of 2,3-Difluoro-4-methoxybenzyl alcohol would be confirmed using standard analytical techniques.

Spectroscopic Analysis (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show a triplet for the benzylic protons (-CH₂OH) due to coupling with the hydroxyl proton (if not exchanged with D₂O), a singlet for the methoxy group (-OCH₃), and complex multiplets for the aromatic protons due to fluorine-proton coupling.

• ¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the benzylic carbon, the methoxy carbon, and the aromatic carbons. The aromatic carbon signals will exhibit splitting due to carbon-fluorine coupling.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 174.15 g/mol .

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show a broad absorption band for the hydroxyl group (-OH) around 3300-3500 cm⁻¹ and C-F stretching bands.

Applications in Drug Discovery and Development

The incorporation of fluorine into drug candidates is a widely used strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. The 2,3-difluoro-4-methoxy substitution pattern on a benzyl alcohol scaffold offers several potential advantages in drug design.

Potential Roles of the 2,3-Difluoro-4-methoxybenzyl Moiety

Caption: Conceptual role of the 2,3-Difluoro-4-methoxybenzyl moiety in drug design.

• Metabolic Stability: The fluorine atoms can block sites of metabolism on the aromatic ring, leading to a longer half-life of the drug.

• Lipophilicity and Permeability: The difluoro substitution can increase lipophilicity, which may enhance cell membrane permeability.

• Binding Interactions: The fluorine atoms can participate in favorable interactions with biological targets, such as hydrogen bonds or dipole-dipole interactions. The methoxy group can also act as a hydrogen bond acceptor.

• Scaffold for Further Elaboration: The benzyl alcohol functionality provides a convenient handle for further chemical modifications, allowing for its incorporation into larger and more complex molecules.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,3-Difluoro-4-methoxybenzyl alcohol is not available, general precautions for handling fluorinated aromatic compounds should be followed. These typically include:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoiding inhalation, ingestion, and skin contact.

• Storing the compound in a tightly sealed container in a cool, dry place.

Conclusion

2,3-Difluoro-4-methoxybenzyl alcohol represents a promising yet underexplored building block for medicinal chemistry and materials science. This guide provides a foundational understanding of its synthesis, predicted properties, and potential applications. As research in fluorinated organic compounds continues to expand, the value of novel isomers like this one is likely to grow, offering new opportunities for the design of innovative molecules with enhanced properties.

References

• Zhejiang Zhongxin Fluoride Materials Co Ltd. (2019). Synthesis method of 2,3,5,6-tetrafluoro-4-methoxymethyl benzyl alcohol. Eureka | Patsnap. [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• Zhejiang Huajuhua Co Ltd. (2010). Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol.

• PrepChem.com. (n.d.). Synthesis of m-methoxybenzyl alcohol. [Link]

• Sumitomo Chemical Co Ltd. (2012). Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol.

• PubChem. (n.d.). 4-Methoxybenzyl alcohol. [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse010025 P-Methoxybenzyl Alcohol. [Link]

• Wikipedia. (n.d.). Anisyl alcohol. [Link]

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physicochemical properties of 2,3-Difluoro-4-methoxybenzyl alcohol

An In-depth Technical Guide to the Physicochemical Properties of 2,3-Difluoro-4-methoxybenzyl alcohol

Introduction

2,3-Difluoro-4-methoxybenzyl alcohol is a substituted aromatic alcohol that has garnered significant interest within the fields of medicinal chemistry and materials science. Its unique electronic and structural properties, conferred by the difluoro and methoxy substitutions on the benzene ring, make it a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The fluorine atoms enhance metabolic stability and can modulate the acidity of adjacent functional groups, while the methoxy group influences solubility and receptor-binding interactions.

This guide provides a comprehensive overview of the core , offering a technical resource for researchers, scientists, and drug development professionals. The subsequent sections will delve into its structural characteristics, key physical and chemical properties, analytical characterization methods, and established experimental protocols, providing a foundational understanding for its effective utilization in a laboratory setting.

Molecular and Structural Characteristics

The foundational attributes of a chemical compound are dictated by its molecular structure. Understanding these characteristics is paramount for predicting its behavior in chemical reactions and biological systems.

• Chemical Formula: C₈H₈F₂O₂

• Molecular Weight: 174.14 g/mol

• Canonical SMILES: COC1=C(C(=C(C=C1)F)F)CO

• InChI Key: InChI=1S/C8H8F2O2/c1-12-8-5(10)4(9)2-3-6(8)7-11/h2-3,11H,7H2,1H3

• CAS Number: 162947-60-6

The molecule's structure, featuring a benzyl alcohol core with two adjacent fluorine atoms and a methoxy group, creates a unique electronic environment that influences its reactivity and intermolecular interactions.

Physicochemical Properties: A Quantitative Overview

The utility of a compound in synthetic and medicinal chemistry is largely determined by its physical properties. These parameters influence its handling, reactivity, and pharmacokinetic profile. The key physicochemical data for 2,3-Difluoro-4-methoxybenzyl alcohol are summarized below.

Property	Value	Source
Physical Form	White to off-white crystalline solid
Melting Point	58 - 60 °C
Boiling Point	115 °C at 0.9 mmHg
Density	1.34±0.1 g/cm³ (Predicted)
pKa	13.38±0.10 (Predicted)
LogP	1.57 (Predicted)

Spectroscopic and Analytical Characterization

A robust analytical workflow is essential for verifying the identity, purity, and structure of a chemical compound. The following section details the primary spectroscopic techniques used for the characterization of 2,3-Difluoro-4-methoxybenzyl alcohol and explains the rationale behind their application.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. It provides detailed information about the carbon-hydrogen framework.

• ¹H NMR: This technique identifies the number and type of hydrogen atoms in the molecule. For 2,3-Difluoro-4-methoxybenzyl alcohol, one would expect to see distinct signals for the methoxy protons (-OCH₃), the benzylic protons (-CH₂OH), the hydroxyl proton (-OH), and the aromatic protons. The coupling patterns between the aromatic protons and the fluorine atoms provide definitive structural information.

• ¹³C NMR: This provides information on the carbon skeleton. Distinct signals will be observed for each unique carbon atom, with the chemical shifts influenced by the attached atoms (O, F).

• ¹⁹F NMR: Given the presence of two fluorine atoms, ¹⁹F NMR is a crucial technique for confirming their presence and electronic environment.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 2,3-Difluoro-4-methoxybenzyl alcohol is expected to show characteristic absorption bands:

• A broad peak in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretch of the alcohol group.

• Peaks in the 2850-3000 cm⁻¹ region corresponding to C-H stretching.

• Strong absorptions in the 1000-1300 cm⁻¹ range, indicative of C-O and C-F stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and fragmentation pattern of a compound. For 2,3-Difluoro-4-methoxybenzyl alcohol, the molecular ion peak [M]⁺ would be expected at m/z = 174.14. Analysis of the fragmentation pattern can further confirm the structure.

Experimental Workflow for Compound Characterization

The following diagram outlines a logical workflow for the comprehensive characterization of a newly synthesized or procured batch of 2,3-Difluoro-4-methoxybenzyl alcohol. This process ensures the identity and purity of the material before its use in further applications.

Caption: Workflow for the physicochemical characterization of 2,3-Difluoro-4-methoxybenzyl alcohol.

Detailed Experimental Protocols

The following protocols are standardized methodologies for determining key physicochemical properties.

Protocol 1: Determination of Melting Point

• Objective: To determine the melting point range of a solid sample of 2,3-Difluoro-4-methoxybenzyl alcohol.

• Apparatus: Melting point apparatus, capillary tubes (one end sealed).

• Procedure:

  • Ensure the melting point apparatus is calibrated using certified standards.

  • Finely crush a small amount of the crystalline sample.

  • Pack the dry sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube into the heating block of the apparatus.

  • Set a rapid heating ramp (e.g., 10-15 °C/min) to approximate the melting point.

  • Allow the apparatus to cool.

  • Using a fresh sample, repeat the measurement with a slow heating ramp (1-2 °C/min) starting from approximately 10 °C below the estimated melting point.

  • Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes liquid (T₂). The melting range is T₁ - T₂.

• Trustworthiness: The use of a slow ramp rate and calibration standards ensures accuracy and reproducibility. A narrow melting range (e.g., < 2 °C) is indicative of high purity.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Objective: To determine the purity of the 2,3-Difluoro-4-methoxybenzyl alcohol sample.

• System: A standard HPLC system with a UV detector.

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector Wavelength: 254 nm.

  • Sample Preparation: Prepare a stock solution of the compound in acetonitrile at 1 mg/mL.

• Procedure:

  • Equilibrate the column with the initial mobile phase composition for at least 15 minutes.

  • Inject a blank (acetonitrile) to ensure a clean baseline.

  • Inject the prepared sample.

  • Run the gradient elution method.

  • Analyze the resulting chromatogram. The purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

• Causality: Reverse-phase HPLC is chosen due to the moderate polarity of the analyte. The C18 stationary phase effectively retains the compound, allowing for separation from potential non-polar or more polar impurities under a water/acetonitrile gradient.

Applications in Drug Discovery and Development

2,3-Difluoro-4-methoxybenzyl alcohol is not typically an active pharmaceutical ingredient (API) itself but serves as a crucial intermediate or building block. The difluoro-methoxy substitution pattern is a desirable motif in medicinal chemistry for several reasons:

• Metabolic Stability: The C-F bond is exceptionally strong, making the aromatic ring resistant to oxidative metabolism by cytochrome P450 enzymes. This can lead to an improved pharmacokinetic profile and a longer in-vivo half-life of the final drug candidate.

• Modulation of pKa: The electron-withdrawing nature of the fluorine atoms can influence the acidity of nearby functional groups, which can be critical for optimizing drug-target interactions.

• Enhanced Binding Affinity: Fluorine can participate in favorable electrostatic interactions (e.g., with backbone amides in a protein binding pocket), potentially increasing the binding affinity and selectivity of a drug molecule.

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed when handling 2,3-Difluoro-4-methoxybenzyl alcohol.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Always consult the material safety data sheet (MSDS) provided by the supplier for complete and detailed safety information before handling this compound.

References

• 2,3-Difluoro-4-methoxybenzyl alcohol, PubChem. [Link]

An In-Depth Technical Guide to the Synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol

Abstract

This technical guide provides a comprehensive and scientifically-grounded pathway for the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol, a valuable fluorinated building block for researchers in medicinal chemistry and materials science. The primary synthesis route detailed herein proceeds in two high-yielding steps from the commercially available starting material, 3,4-difluoroanisole. The guide elucidates the underlying chemical principles, provides detailed, step-by-step experimental protocols, and offers expert insights into the causality behind methodological choices. All claims and protocols are substantiated with citations to authoritative sources.

Introduction and Strategic Overview

Fluorinated organic molecules are of paramount importance in modern drug development and advanced materials due to the unique electronic properties imparted by fluorine, which can enhance metabolic stability, binding affinity, and lipophilicity. 2,3-Difluoro-4-methoxybenzyl alcohol is a key intermediate, incorporating a vicinal difluoro motif on a substituted benzene ring, making it an attractive scaffold for novel therapeutics and functional materials.

This guide presents a robust and efficient two-step synthesis. The strategic approach, outlined in the retrosynthetic analysis below, involves the reduction of an aldehyde precursor, which is itself generated through a regioselective ortho-lithiation and formylation of a commercially available starting material.

Retrosynthetic Analysis

A logical disconnection of the target molecule reveals a straightforward pathway via a precursor aldehyde. The primary alcohol functionality can be installed by the reduction of a corresponding benzaldehyde. This aldehyde can be synthesized from 3,4-difluoroanisole through C-H functionalization, specifically a directed ortho-metalation, which offers excellent regiochemical control.

Caption: Retrosynthetic pathway for 2,3-Difluoro-4-methoxybenzyl alcohol.

Starting Material: Availability and Considerations

The selected starting material, 3,4-difluoroanisole (CAS No: 115144-40-6), is readily available from various chemical suppliers. Its commercial availability makes this synthetic route practical and scalable for research purposes.

Supplier	Purity	Representative Price (USD)
Thermo Scientific	98%	$61.42 / 5 g
TCI America	>97.0%	$96.94 / 5 g
Chem-Impex	≥ 97%	Contact for pricing
INDOFINE Chemical Co.	98%	$115.00 / 25 g

Note: Prices are subject to change and are provided for estimation purposes only.[1][2][3][4][5]

Part I: Synthesis of 2,3-Difluoro-4-methoxybenzaldehyde

The first stage of the synthesis involves the creation of the key aldehyde intermediate. This is achieved through a directed ortho-metalation (DoM) reaction, a powerful tool for regioselective C-H functionalization on substituted aromatic rings.

Principle and Mechanism

The methoxy group in 3,4-difluoroanisole is a potent directed metalation group (DMG). It coordinates to a strong lithium amide base, such as lithium diisopropylamide (LDA), delivering the base to the proximal ortho position (C2). This results in regioselective deprotonation, forming a highly nucleophilic aryllithium intermediate. This intermediate is then trapped by an electrophilic formylating agent, N,N-dimethylformamide (DMF), to yield the desired aldehyde after aqueous workup. The reaction is conducted at a very low temperature (-75 °C) to prevent decomposition of the aryllithium intermediate and minimize side reactions.

Detailed Experimental Protocol: Ortho-Formylation

This protocol is adapted from a high-yielding procedure reported in the literature.[6]

Materials:

• 3,4-Difluoroanisole (46.8 g, 325 mmol)

• Lithium diisopropylamide (LDA), 2M solution in THF/n-heptane (171 mL, 341 mmol)

• Anhydrous Tetrahydrofuran (THF) (350 mL)

• Anhydrous N,N-Dimethylformamide (DMF) (27.6 mL, 358 mmol)

• Acetic Acid (30 mL)

• Deionized Water (400 mL)

• Diethyl ether

• 0.2 N Hydrochloric acid

• Saturated brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Multi-neck round-bottom flask, dropping funnel, magnetic stirrer, and an inert atmosphere setup (Nitrogen or Argon)

Workflow Diagram:

Caption: Experimental workflow for the synthesis of the aldehyde precursor.

Procedure:

• Under an inert nitrogen atmosphere, dilute a 2M solution of lithium diisopropylamide (171 mL, 341 mmol) with anhydrous THF (250 mL) in a suitable multi-neck flask.

• Cool the solution to -75 °C using a dry ice/acetone bath.

• Prepare a solution of 3,4-difluoroanisole (46.8 g, 325 mmol) in anhydrous THF (100 mL) and add it dropwise to the cold LDA solution over 30 minutes, ensuring the internal temperature remains below -70 °C.

• Stir the resulting mixture at -75 °C for 1 hour to ensure complete lithiation.

• Add anhydrous N,N-dimethylformamide (27.6 mL, 358 mmol) dropwise, maintaining the temperature at or below -70 °C.

• Continue stirring at -70 °C for an additional 10 minutes.

• Quench the reaction by the cautious addition of acetic acid (30 mL), followed by deionized water (400 mL). Allow the mixture to warm to 10 °C.

• Transfer the mixture to a separatory funnel and extract the product into diethyl ether (2 x 300 mL).

• Combine the organic layers and wash sequentially with water (250 mL), 0.2N aqueous hydrochloric acid (400 mL), and saturated brine (2 x 250 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield a crude oil which should crystallize upon standing.

• Purify the solid by recrystallization from a diethyl ether/petroleum ether mixture to afford pure 2,3-Difluoro-4-methoxybenzaldehyde.[6]

Parameter	Value	Reference
Starting Material	3,4-Difluoroanisole	[6]
Key Reagents	LDA, DMF	[6]
Reaction Temperature	-75 °C to -70 °C	[6]
Solvent	Anhydrous THF	[6]
Reported Yield	95%	[6]

Part II: Reduction to 2,3-Difluoro-4-methoxybenzyl alcohol

The final step is the reduction of the aldehyde functional group to a primary alcohol. This is a standard and highly efficient transformation in organic synthesis.

Principle and Mechanism

Sodium borohydride (NaBH₄) is a mild and selective reducing agent, ideal for converting aldehydes and ketones to their corresponding alcohols.[7] It is safer and easier to handle than more potent reagents like lithium aluminum hydride (LiAlH₄). The mechanism involves the nucleophilic transfer of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon of the aldehyde. This forms a tetracoordinate alkoxide intermediate. Subsequent protonation of the alkoxide during an aqueous or alcoholic workup yields the final benzyl alcohol product. This method is highly chemoselective for the carbonyl group and will not affect the aromatic fluorides or the methoxy ether.[8][9]

Detailed Experimental Protocol: Aldehyde Reduction

This is a general and robust protocol for the NaBH₄ reduction of aromatic aldehydes, adapted for this specific substrate based on established procedures.[10][11]

Materials:

• 2,3-Difluoro-4-methoxybenzaldehyde (e.g., 10.0 g, 58.1 mmol)

• Methanol or Ethanol (200 mL)

• Sodium borohydride (NaBH₄) (1.10 g, 29.1 mmol, 0.5 eq)

• Deionized Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate or Dichloromethane

• Saturated brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Workflow Diagram:

Caption: Experimental workflow for the reduction of the aldehyde to the target alcohol.

Procedure:

• Dissolve 2,3-Difluoro-4-methoxybenzaldehyde (10.0 g, 58.1 mmol) in methanol (200 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add sodium borohydride (1.10 g, 29.1 mmol) in small portions over 15 minutes. Caution: Hydrogen gas is evolved.

• After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then remove the ice bath and allow it to stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is fully consumed (typically 1-2 hours).

• Once complete, cool the mixture back to 0 °C and carefully quench the reaction by the slow, dropwise addition of deionized water (50 mL) to decompose excess NaBH₄.

• Neutralize the mixture by adding 1 M HCl dropwise until the pH is approximately 6-7.

• Remove the bulk of the methanol solvent using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate or dichloromethane (3 x 100 mL).

• Combine the organic layers and wash with water (100 mL) and saturated brine (100 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2,3-Difluoro-4-methoxybenzyl alcohol. The product can be further purified by silica gel column chromatography if required.

Characterization and Purity Assessment

The identity and purity of the final product should be confirmed using standard analytical techniques.

• Thin-Layer Chromatography (TLC): Use a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane) to distinguish the more polar alcohol product from the less polar starting aldehyde.

• • ¹H NMR (predicted, CDCl₃, 400 MHz):

    • δ ~ 7.0-7.2 ppm (m, 2H, Ar-H)

    • δ ~ 4.7 ppm (d, 1H, -CH₂OH, couples with OH)

    • δ ~ 3.9 ppm (s, 3H, -OCH₃)

    • δ ~ 2.0 ppm (t, 1H, -OH, broad)

• Infrared (IR) Spectroscopy: Expect a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol.

• Mass Spectrometry (MS): To confirm the molecular weight (174.15 g/mol ).

Alternative Synthetic Strategies

While the presented two-step route is highly efficient, other pathways could be considered:

• Reduction of 2,3-Difluoro-4-methoxybenzoic acid: If the corresponding benzoic acid were available, it could be reduced to the benzyl alcohol using a stronger reducing agent like LiAlH₄ or by conversion to an ester followed by reduction.[14]

• Grignard Reaction: In theory, a Grignard reagent could be formed from a suitably protected 1,2-difluoro-3-methoxy-bromobenzene and reacted with formaldehyde.[15] However, the formation of Grignard reagents from electron-rich, fluorinated aromatics can be challenging and may require specialized conditions.[16]

The ortho-lithiation/formylation followed by reduction remains the most direct and well-documented approach based on available scientific literature.

Conclusion

This guide outlines a reliable and high-yielding synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol. By leveraging a regioselective directed ortho-metalation and a standard chemoselective reduction, this valuable research intermediate can be prepared efficiently from a commercially available starting material. The detailed protocols and mechanistic insights provided herein are intended to empower researchers in their pursuit of novel chemical entities in drug discovery and materials science.

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• Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol.

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• CAS No : 105-13-5 | Chemical Name : 4-Methoxybenzyl Alcohol. Pharmaffiliates. [Link]

• 4-Methoxybenzyl alcohol - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

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A Technical Guide to Determining the Solubility of 2,3-Difluoro-4-methoxybenzyl alcohol in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and ultimate therapeutic efficacy.[1] This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility of 2,3-Difluoro-4-methoxybenzyl alcohol in a range of organic solvents. Recognizing that pre-existing solubility data for such a specific molecule is often scarce, this document focuses on predictive analysis based on molecular structure and provides detailed, field-proven experimental protocols for generating reliable solubility data. We will explore the theoretical underpinnings of solubility, guide the user through a logical solvent selection process, and present step-by-step methodologies for both rapid and equilibrium solubility determination.

Theoretical Framework: Predicting Solubility from Molecular Structure

A molecule's solubility is fundamentally governed by its physical and chemical properties and those of the solvent.[1] An analysis of the structure of 2,3-Difluoro-4-methoxybenzyl alcohol allows for a reasoned prediction of its solubility behavior.

1.1. Core Molecular Structure: Benzyl Alcohol

The parent structure, benzyl alcohol, is a colorless liquid with moderate solubility in water (approx. 4 g/100 mL) and is miscible with other alcohols and diethyl ether.[2] Its solubility profile is dictated by the balance between the polar hydroxyl (-OH) group, which can engage in hydrogen bonding, and the nonpolar aromatic benzene ring.[3]

1.2. Key Functional Groups and Their Influence

The solubility of 2,3-Difluoro-4-methoxybenzyl alcohol is modulated by three key functional groups attached to the benzene ring:

• Hydroxyl (-OH) Group: This group is a hydrogen bond donor and acceptor, making it hydrophilic ("water-loving").[4] The presence of the hydroxyl group allows alcohols to form hydrogen bonds with polar solvents, which significantly enhances their solubility in those solvents.[5][6]

• Methoxy (-OCH₃) Group: The ether linkage in the methoxy group introduces polarity due to the electronegative oxygen atom.[7] Ethers can act as hydrogen bond acceptors, allowing for some solubility in protic solvents.[8] However, the hydrocarbon nature of the methyl group adds lipophilicity, generally favoring solubility in organic solvents.[9]

• Fluorine (-F) Atoms: Fluorination of a benzyl alcohol can have complex and sometimes unexpected consequences on its properties.[10][11] The high electronegativity of fluorine creates a highly polarized C-F bond.[10][11] Ortho-fluorination, as seen in this molecule, can increase the hydrogen-bond acidity of the hydroxyl group, potentially influencing interactions with acceptor solvents.[10][11][12] Furthermore, fluorination can increase a molecule's lipophilicity, often improving its solubility in nonpolar organic solvents.

Predicted Solubility Profile: Based on this analysis, 2,3-Difluoro-4-methoxybenzyl alcohol is expected to be a polar molecule. It should exhibit good solubility in polar protic solvents (like alcohols) and polar aprotic solvents (like acetone or ethyl acetate) due to hydrogen bonding and dipole-dipole interactions. Its solubility in nonpolar solvents (like hexanes) is expected to be lower, though the fluorination and the aromatic ring may provide some lipophilic character.

Strategic Solvent Selection for Pharmaceutical Development

Choosing the right solvent is a critical decision in pharmaceutical manufacturing, impacting safety, efficacy, and regulatory compliance.[13] Solvents are typically classified based on their toxicity and environmental impact.[13] For laboratory-scale solubility determination, a representative range of solvents from different classes should be selected to build a comprehensive profile.

The selection process should be systematic, covering a spectrum of polarities and hydrogen bonding capabilities.[14] Pharmaceutical companies often develop internal solvent selection guides to steer chemists toward more sustainable and industrially acceptable options.[15]

Solvent Class	Example Solvent	Primary Interaction Type	Rationale for Inclusion
Polar Protic	Ethanol	Hydrogen Bonding, Dipole-Dipole	Mimics the hydroxyl group of the solute; widely used in pharma.
Isopropanol	Hydrogen Bonding, Dipole-Dipole	A common, less polar alternative to ethanol.
Polar Aprotic	Acetone	Dipole-Dipole	Strong dipole moment, accepts hydrogen bonds.
Ethyl Acetate	Dipole-Dipole	An ester with moderate polarity, a common "greener" solvent.[16]
Acetonitrile	Dipole-Dipole	High polarity, often used in chromatography and analysis.
Dichloromethane (DCM)	Dipole-Dipole	Excellent solvent but use is restricted due to toxicity.[13][16]
Nonpolar	Toluene	van der Waals forces	Aromatic solvent, may interact favorably with the benzene ring.
Heptane/Hexane	van der Waals forces	Represents purely nonpolar, aliphatic environments.

Experimental Determination of Solubility

Two primary methods are presented for determining solubility: a rapid visual method for initial screening and a definitive gravimetric method for quantitative equilibrium data.

3.1. Workflow for Solubility Determination

The following diagram illustrates the logical flow for assessing the solubility of the target compound.

Caption: Logical workflow for solubility assessment.

3.2. Protocol 1: Rapid Visual Solubility Determination

This method provides a quick, qualitative assessment and is useful for initial solvent screening. The determination is based on visual observation of whether a solution is clear.[17]

Materials:

• 2,3-Difluoro-4-methoxybenzyl alcohol

• Selected organic solvents (see Table 1)

• Small vials (e.g., 2 mL glass vials) with caps

• Vortex mixer

• Analytical balance

Procedure:

• Weigh approximately 5 mg of 2,3-Difluoro-4-methoxybenzyl alcohol directly into a clean, dry vial.

• Add 1.0 mL of the selected solvent to the vial.

• Cap the vial securely and vortex vigorously for 60 seconds.

• Visually inspect the solution against a dark background.

  • Soluble: The solution is completely clear with no visible solid particles.

  • Partially Soluble: The solution is cloudy, or some solid material remains undissolved.

  • Insoluble: The vast majority of the solid material remains undissolved.

• Record the observation. Repeat for each solvent.

3.3. Protocol 2: Gravimetric Equilibrium Solubility Determination

This method determines the thermodynamic equilibrium solubility, which is the maximum concentration of a compound that can be dissolved in a solvent under equilibrium conditions.[18][19] It is considered a reliable and widely used method.[20]

Materials:

• 2,3-Difluoro-4-methoxybenzyl alcohol

• Selected organic solvents

• Conical flasks or sealed vials

• Orbital shaker or magnetic stirrer with temperature control

• Syringe filters (0.22 µm, compatible with the solvent)

• Pre-weighed evaporating dishes or glass vials

• Analytical balance

• Drying oven or vacuum desiccator

Experimental Workflow Diagram:

Caption: Step-by-step gravimetric solubility workflow.

Procedure:

• Add an excess amount of 2,3-Difluoro-4-methoxybenzyl alcohol to a known volume (e.g., 5 mL) of the solvent in a sealed flask. "Excess" means that undissolved solid should be clearly visible after equilibration.

• Seal the flask and place it in an orbital shaker set to a constant temperature (e.g., 25 °C).

• Agitate the suspension for a sufficient time to reach equilibrium. This can vary from 24 to 72 hours. Equilibrium is confirmed when samples taken at different time points (e.g., 24h and 48h) yield the same concentration.[20]

• Remove the flask from the shaker and allow the undissolved solid to sediment.

• Carefully withdraw a known volume of the clear supernatant (e.g., 1.0 mL) using a syringe fitted with a solvent-compatible 0.22 µm filter. This step is critical to remove all undissolved particulates.

• Dispense the filtered solution into a pre-weighed (W₁) evaporating dish.

• Evaporate the solvent completely in a drying oven at a temperature below the boiling point of the solvent and below the melting point of the solute.

• Cool the dish in a desiccator and weigh it. Continue drying and re-weighing until a constant weight (W₂) is achieved.[21][22]

• The mass of the dissolved solid is (W₂ - W₁).

• Calculate the solubility in mg/mL by dividing the mass of the dissolved solid by the volume of the aliquot taken.

Data Interpretation and Reporting

Solubility data should be reported in a clear, quantitative format. The International Union of Pure and Applied Chemistry (IUPAC) provides comprehensive guidelines for reporting solubility data to ensure consistency and comparability.[23][24]

Quantitative Expression: The most common units for reporting solubility in this context are mass per volume (e.g., mg/mL or g/L) or molarity (mol/L).

Descriptive Terms: Pharmacopoeial standards often use descriptive terms to categorize solubility, which can be useful for summary reports.[25]

Descriptive Term	Parts of Solvent Required for 1 Part of Solute
Very soluble	Less than 1
Freely soluble	From 1 to 10
Soluble	From 10 to 30
Sparingly soluble	From 30 to 100
Slightly soluble	From 100 to 1,000
Very slightly soluble	From 1,000 to 10,000
Practically insoluble	More than 10,000
(Source: Adapted from USP standards[25])

Conclusion

This guide provides a robust framework for determining the solubility of 2,3-Difluoro-4-methoxybenzyl alcohol in organic solvents. By combining theoretical prediction with rigorous experimental methodology, researchers can generate the high-quality, reliable data essential for making informed decisions in drug development, formulation, and process chemistry. The provided protocols are designed to be self-validating and adhere to established scientific principles, ensuring the integrity of the results.

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A Comprehensive Technical Guide to the Stability and Storage of 2,3-Difluoro-4-methoxybenzyl Alcohol

Introduction: The Role of Fluorinated Benzyl Alcohols in Modern Drug Discovery

2,3-Difluoro-4-methoxybenzyl alcohol is a fluorinated aromatic alcohol that serves as a critical building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries. The strategic incorporation of fluorine atoms into organic scaffolds is a widely recognized strategy to enhance metabolic stability, binding affinity, and lipophilicity, thereby improving the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2] The benzyl alcohol moiety itself is a versatile functional group, readily participating in a variety of chemical transformations. Understanding the inherent stability of 2,3-Difluoro-4-methoxybenzyl alcohol and the optimal conditions for its storage is paramount for ensuring its integrity, maximizing reaction yields, and maintaining the safety and reproducibility of synthetic processes.

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the stability and recommended storage conditions for 2,3-Difluoro-4-methoxybenzyl alcohol. We will delve into the chemical properties that govern its stability, explore potential degradation pathways, and offer field-proven protocols for its handling and storage to ensure its long-term viability in a research and development setting.

Chemical Stability Profile of 2,3-Difluoro-4-methoxybenzyl Alcohol

The stability of 2,3-Difluoro-4-methoxybenzyl alcohol is primarily influenced by its functional groups: the benzylic alcohol, the aromatic ring, the fluoro substituents, and the methoxy group. While the carbon-fluorine bond is one of the strongest in organic chemistry, contributing to the overall stability of the aromatic ring, the benzylic alcohol group is the most reactive site and, therefore, the primary determinant of the compound's degradation profile.[3][4]

Primary Degradation Pathway: Oxidation

The most significant degradation pathway for 2,3-Difluoro-4-methoxybenzyl alcohol is the oxidation of the benzylic alcohol to the corresponding aldehyde, 2,3-Difluoro-4-methoxybenzaldehyde. This is a common reaction for benzyl alcohols and can be facilitated by a variety of factors.[5][6][7]

• Atmospheric Oxygen: Prolonged exposure to air, particularly in the presence of light or trace metal catalysts, can lead to slow oxidation.[8][9]

• Oxidizing Agents: Contact with strong oxidizing agents will readily convert the alcohol to the aldehyde or potentially further to the carboxylic acid.[10] This highlights the importance of avoiding cross-contamination in storage.

The general mechanism for the oxidation of benzyl alcohols involves the removal of a hydrogen atom from the alcohol and another from the carbon atom bearing the hydroxyl group.[11]

Figure 1: Primary degradation pathway of 2,3-Difluoro-4-methoxybenzyl alcohol.

Other Potential Degradation Pathways

While oxidation is the primary concern, other degradation pathways, though less common under proper storage conditions, should be considered:

• Acid-Catalyzed Reactions: Strong acids can catalyze the formation of ethers or lead to polymerization.[10]

• Thermal Decomposition: At elevated temperatures, decomposition can occur, potentially leading to the formation of various byproducts.[12] In combustion, toxic fumes including carbon dioxide, carbon monoxide, and hydrogen fluoride can be emitted.[10]

Recommended Storage and Handling Conditions

To ensure the long-term stability and integrity of 2,3-Difluoro-4-methoxybenzyl alcohol, the following storage and handling conditions are recommended. These recommendations are synthesized from safety data sheets of structurally similar compounds and general chemical principles.[10][13][14]

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool place.	Minimizes the rate of potential degradation reactions, including oxidation.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	Prevents oxidation by atmospheric oxygen.
Light	Store in a tightly sealed, opaque container.	Protects the compound from light-catalyzed degradation.
Moisture	Store in a dry environment.	Prevents potential side reactions and degradation that can be facilitated by moisture.
Container	Use a tightly closed container.	Prevents exposure to air and moisture.
Incompatibilities	Store away from strong oxidizing agents and strong acids.	Avoids rapid and potentially hazardous chemical reactions.[10]

Experimental Protocol: Long-Term Stability Assessment

To empirically determine the stability of 2,3-Difluoro-4-methoxybenzyl alcohol under various conditions, a long-term stability study can be performed. This protocol is a self-validating system to confirm the optimal storage conditions for a specific batch of the compound.

Objective

To assess the stability of 2,3-Difluoro-4-methoxybenzyl alcohol over a defined period under accelerated and long-term storage conditions.

Materials

• 2,3-Difluoro-4-methoxybenzyl alcohol (high purity)

• HPLC-grade acetonitrile and water

• Vials with inert caps

• Temperature and humidity-controlled stability chambers

• HPLC system with a UV detector

Methodology

• Initial Characterization:

  • Obtain an initial purity profile of the 2,3-Difluoro-4-methoxybenzyl alcohol sample using a validated HPLC method.

  • Record the initial appearance (e.g., color, physical state).

• Sample Preparation:

  • Aliquot the compound into several vials.

  • For each storage condition, prepare vials with both an air headspace and an inert gas (e.g., nitrogen) headspace.

• Storage Conditions:

  • Long-Term: 2-8°C (refrigerated)

  • Accelerated: 40°C / 75% Relative Humidity

  • Light Exposure: Room temperature with exposure to ambient light.

• Time Points for Analysis:

  • Initial (T=0)

  • 1, 3, 6, 9, and 12 months for long-term conditions.

  • 1, 2, and 3 months for accelerated conditions.

• Analysis:

  • At each time point, remove a vial from each storage condition.

  • Visually inspect the sample for any changes in appearance.

  • Analyze the sample by HPLC to determine the purity and identify any degradation products.

Figure 2: Experimental workflow for a long-term stability study.

Conclusion

2,3-Difluoro-4-methoxybenzyl alcohol is a stable compound when stored under appropriate conditions. The primary degradation pathway of concern is the oxidation of the benzylic alcohol to the corresponding aldehyde. By adhering to the recommended storage conditions of a cool, dark, dry, and inert environment, and by avoiding contact with incompatible materials such as strong oxidizing agents and acids, the integrity and purity of this valuable synthetic building block can be maintained for an extended period. The implementation of a systematic stability study provides an empirical basis for ensuring the quality of the material for its intended use in research and development.

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Navigating the Unknown: A Health and Safety Guide for 2,3-Difluoro-4-methoxybenzyl Alcohol and Other Novel Chemical Entities

Senior Application Scientist Note: This guide addresses the health and safety considerations for 2,3-Difluoro-4-methoxybenzyl alcohol. A critical finding of our initial due diligence is the absence of a publicly available, substance-specific Safety Data Sheet (SDS) for this precise isomer. This is not an uncommon scenario in research and development where novel compounds are synthesized or utilized. Therefore, this document is structured not only to provide potential hazard information but, more importantly, to offer a robust framework for risk assessment and safe handling when comprehensive data is unavailable. The principles outlined here are fundamental to maintaining a culture of safety in any laboratory setting.

The Isomer Imperative: Why Specificity in Safety Data is Non-Negotiable

In drug development and chemical research, it is a foundational principle that structural isomers—molecules with the same chemical formula but different atomic arrangements—can exhibit vastly different biological, pharmacological, and toxicological profiles.[1][2][3] The seemingly minor shift of a functional group can dramatically alter a molecule's interaction with biological systems like enzymes and receptors.[3][4]

The tragic case of thalidomide, where one enantiomer was a sedative while the other was a potent teratogen, serves as a stark reminder of this principle.[1] While 2,3-Difluoro-4-methoxybenzyl alcohol and its isomers (e.g., 2,6-Difluoro-3-methoxybenzyl alcohol) are constitutional isomers rather than enantiomers, the underlying principle holds: safety data is not transferable between isomers. Extrapolating the specific hazards from one isomer to another is scientifically unsound and poses an unacceptable risk.

Therefore, the primary directive for any researcher, scientist, or drug development professional is:

Always obtain a manufacturer- or supplier-specific Safety Data Sheet (SDS) for the exact chemical you are handling. If an SDS is not available, the compound must be treated as a substance with unknown and potentially severe hazards.[5][6]

A Framework for Prudence: Handling Compounds with Unknown Hazards

In the absence of specific toxicological data for 2,3-Difluoro-4-methoxybenzyl alcohol, a conservative approach is mandatory.[5][6] The following protocols are based on the principle of assuming the compound is hazardous until proven otherwise.

Core Principle: The Hierarchy of Controls

Safe handling relies on a multi-layered approach. The most effective controls are implemented first.

Caption: Workflow for implementing safety controls for novel compounds.

Engineering Controls: Your First Line of Defense

All manipulations of 2,3-Difluoro-4-methoxybenzyl alcohol, including weighing, dissolving, and transferring, must be conducted within a certified chemical fume hood or a glovebox.[5] This is critical to prevent inhalation of any powders, aerosols, or vapors. The work surface within the hood should be lined with an absorbent, disposable pad to contain any potential spills.[7]

Personal Protective Equipment (PPE): The Essential Barrier

The required PPE represents the minimum standard for handling this compound. No single glove material is impervious to all chemicals; therefore, glove selection should be based on the solvent used. Nitrile gloves may offer adequate splash protection for many applications.[5]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) inspected for integrity before each use.[5][8]

• Eye Protection: ANSI Z87.1-compliant safety goggles or a face shield if there is a significant splash hazard.[5]

• Body Protection: A flame-resistant lab coat, fully buttoned, with sleeves extended to the wrists.

Illustrative Hazard Profile: An Educated Guess, Not a Confirmation

To provide context on the potential hazards, we can look at the GHS classification for a related isomer, 2-Fluoro-4-methoxybenzyl alcohol (CAS: 405-09-4) .

CRITICAL WARNING: The data in the table below is for a different chemical and is provided for illustrative purposes only. It DOES NOT represent the confirmed hazard profile of 2,3-Difluoro-4-methoxybenzyl alcohol. Researchers must not assume these hazards apply or that other, more severe hazards are not present.

Hazard Class	GHS Category	Hazard Statement	Signal Word	Pictogram
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[9][10]	Warning
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[9][10]	Warning

Data derived from the Safety Data Sheet for 2-Fluoro-4-methoxybenzyl alcohol.[9][10]

Standard Operating Procedures (SOPs): A Step-by-Step Guide to Safe Handling

The following protocols are based on the assumption that 2,3-Difluoro-4-methoxybenzyl alcohol is an irritant and may have unknown systemic toxicity.

Handling and Storage Protocol

• Designated Area: All work with this compound must be performed in a designated area within a laboratory, clearly marked to alert others to the presence of a substance with unknown hazards.[5]

• Pre-Use Inspection: Before handling, inspect the container for any damage or leaks.

• Weighing and Transfer: Conduct all transfers of solid material within a chemical fume hood. Use tools and techniques that minimize the creation of dust.

• Solution Preparation: Add the solid slowly to the solvent. If there is any exotherm or gas evolution, cease addition immediately and allow the reaction to cool or subside.

• Storage: Store the compound in a tightly sealed, clearly labeled container.[9] The label must include the chemical name, any known hazard information (or "Warning: Hazards Not Fully Known"), and the date received. Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[9] Use secondary containment to prevent spills.[5]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[11] Do not eat, drink, or smoke in the laboratory area.[11]

Emergency Procedures: Plan for the Unexpected

Spill Response:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or outside of a containment device, evacuate the area.

• Containment: For small spills within a fume hood, use an appropriate absorbent material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials like paper towels for large spills.

• Cleanup: Wearing appropriate PPE, collect the absorbed material and contaminated items into a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

First-Aid Measures (Based on Assumed Hazards):

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9]

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[9][10]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[9]

Conclusion: A Commitment to Scientific Integrity and Safety

The responsible advancement of science requires not only innovation but also an unwavering commitment to safety. For novel compounds like 2,3-Difluoro-4-methoxybenzyl alcohol, where specific health and safety data is not yet established, this commitment manifests as a cautious and methodical approach. By adhering to the principles of assuming hazard, implementing a stringent hierarchy of controls, and demanding substance-specific safety data, researchers can confidently explore the frontiers of chemistry while protecting themselves, their colleagues, and the environment.

References

• Novel Chemicals with Unknown Hazards SOP. (n.d.). University of Tennessee, Knoxville. Retrieved from [Link]

• Chemical Hazard Classification (GHS). (2019, September 19). University of Illinois Division of Research Safety. Retrieved from [Link]

• The Role of Geometric Isomers in Drug Efficacy and Toxicity. (2025, August 1). Patsnap Eureka. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Appendix D: Overview of the GHS Classification Scheme in Hazard Classification. In A Framework to Guide Selection of Chemical Alternatives. National Academies Press (US). Retrieved from [Link]

• The Globally Harmonized System of Classification and Labelling of Chemicals (GHS). (n.d.). International Labour Organization. Retrieved from [Link]

• GHS Hazard Classification: Everything You Need to Know. (2014, May 20). ERA Environmental. Retrieved from [Link]

• Globally Harmonized System of Classification and Labelling of Chemicals. (n.d.). In Wikipedia. Retrieved from [Link]

• Example Standard Operating Procedure for Novel Compounds in Animals. (n.d.). University of Florida Environmental Health & Safety. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Working with Chemicals. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Handling of Chemicals | Control of Substances Hazardous to Health - COSHH Level 2. (n.d.). Intellelearn. Retrieved from [Link]

• Chiral Toxicology: It's the Same Thing…Only Different. (2011, June 1). Toxicological Sciences, 121(2), 197–200. Retrieved from [Link]

• Scott, A. K. (1993). Stereoisomers and drug toxicity. The value of single stereoisomer therapy. Drug Safety, 8(2), 149–159. Retrieved from [Link]

• The evolving role of investigative toxicology in the pharmaceutical industry. (2023, February 13). Nature Reviews Drug Discovery. Retrieved from [Link]

• The Role of Isomerism in Biological Activity. (n.d.). Solubility of Things. Retrieved from [Link]

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• Anisyl alcohol. (n.d.). In Wikipedia. Retrieved from [Link]

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An In-Depth Technical Guide to 2,3-Difluoro-4-methoxybenzyl Alcohol

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Difluoro-4-methoxybenzyl alcohol is a fluorinated aromatic compound of increasing interest in the fields of medicinal chemistry, agrochemicals, and materials science. As a functionalized benzyl alcohol, it serves as a versatile synthetic intermediate or building block. The strategic placement of two fluorine atoms on the benzene ring alongside a methoxy and a hydroxymethyl group imparts unique electronic properties, metabolic stability, and conformational constraints. These attributes make it a valuable synthon for introducing specifically fluorinated phenyl moieties into more complex molecular architectures.

The incorporation of fluorine into bioactive molecules is a well-established strategy in drug discovery to modulate key properties such as lipophilicity, pKa, metabolic stability, and binding affinity. This guide provides a comprehensive overview of the physicochemical properties, synthesis, potential applications, and safe handling protocols for 2,3-Difluoro-4-methoxybenzyl alcohol, serving as a critical resource for professionals in chemical research and development.

Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is foundational to its application in research. The key identifiers and properties of 2,3-Difluoro-4-methoxybenzyl alcohol are summarized below.

Property	Value	Source
IUPAC Name	(2,3-Difluoro-4-methoxyphenyl)methanol	N/A
CAS Number	886500-71-6	[1]
Molecular Formula	C₈H₈F₂O₂	N/A
Molecular Weight	174.15 g/mol	[2]
Appearance	White to off-white crystalline solid (typical for similar isomers)	N/A
Purity	≥97% (as commercially available)	[1]

Note: Some physical properties like melting and boiling points are not publicly documented for this specific isomer and may vary between suppliers.

Plausible Synthetic Pathway

The synthesis of substituted benzyl alcohols often involves the reduction of the corresponding benzaldehyde or benzoic acid derivative. For 2,3-Difluoro-4-methoxybenzyl alcohol, a common and reliable laboratory-scale synthesis would proceed via the reduction of 2,3-Difluoro-4-methoxybenzaldehyde.

Conceptual Synthesis Workflow

The following diagram illustrates a plausible and widely used synthetic route.

Caption: A typical workflow for the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol.

Detailed Experimental Protocol

This protocol is a representative example based on standard chemical literature for the reduction of aromatic aldehydes.[3]

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1 equivalent of 2,3-Difluoro-4-methoxybenzaldehyde in an appropriate solvent such as methanol or tetrahydrofuran (THF).

• Cooling: Place the flask in an ice bath and cool the solution to 0-5°C. This step is crucial to moderate the exothermic reaction upon addition of the reducing agent.

• Reduction: Slowly add sodium borohydride (NaBH₄, ~1.1 equivalents) to the stirred solution in small portions, ensuring the temperature remains below 10°C. The use of NaBH₄ is preferred for its selectivity for aldehydes and ketones and its operational simplicity compared to stronger reducing agents like lithium aluminum hydride (LiAlH₄).

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 1-3 hours. Progress can be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Quenching: Carefully quench the reaction by slowly adding water or a dilute acid (e.g., 1M HCl) to decompose any excess NaBH₄.

• Workup: Remove the organic solvent under reduced pressure. Extract the resulting aqueous residue multiple times with a suitable organic solvent, such as ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. If necessary, purify the crude alcohol by flash column chromatography on silica gel to obtain the final product with high purity.

Applications in Research and Drug Development

While specific applications for the 2,3-difluoro isomer are still emerging, its utility can be inferred from the well-established roles of its structural analogs in organic synthesis.

• Synthetic Intermediate: The primary role of this compound is as a precursor for more complex molecules. The primary alcohol group can be easily converted into other functionalities such as aldehydes, carboxylic acids, halides (e.g., benzyl bromide), or ethers. This versatility makes it a key building block for multi-step syntheses in pharmaceutical and agrochemical research.[4]

• Medicinal Chemistry: The 2,3-difluoro-4-methoxyphenyl moiety is a valuable scaffold in drug design. The fluorine atoms can enhance metabolic stability by blocking sites of oxidative metabolism and can modulate the acidity of nearby protons. Furthermore, fluorine can engage in favorable electrostatic or hydrogen bonding interactions with biological targets, potentially increasing binding affinity and efficacy.

• Protecting Group Chemistry: Analogous to the widely used 4-methoxybenzyl (PMB) group, this molecule could be used to protect hydroxyl groups.[4] The resulting PMB-type ether would offer similar stability under many reaction conditions but with potentially altered cleavage kinetics due to the electronic effects of the fluorine atoms.

Safety, Handling, and Storage

Although a specific Safety Data Sheet (SDS) for 2,3-Difluoro-4-methoxybenzyl alcohol is not widely available, safety protocols can be established based on data for structurally similar fluorinated benzyl alcohols. The following recommendations are based on compounds like 2-fluoro-4-methoxybenzyl alcohol and other difluorinated isomers.

Hazard Identification & Precautionary Measures

Hazard Class	GHS Statements (Anticipated)
Skin Irritation	H315: Causes skin irritation.
Eye Irritation	H319: Causes serious eye irritation.
Respiratory Irritation	H335: May cause respiratory irritation.

Precautionary Measures	GHS Statements (Anticipated)
Prevention	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P280: Wear protective gloves/eye protection/face protection.
Response	P302 + P352: IF ON SKIN: Wash with plenty of soap and water. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Storage	P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE) & Handling

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

• Skin Protection: Wear impervious protective clothing and chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.

• Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with an appropriate cartridge.

Storage Recommendations

Store in a tightly sealed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents and incompatible materials.

Conclusion

2,3-Difluoro-4-methoxybenzyl alcohol is a specialized chemical intermediate with significant potential for advancing research in organic synthesis, particularly in the creation of novel pharmaceuticals and advanced materials. Its unique substitution pattern offers chemists a tool to fine-tune molecular properties with high precision. By understanding its fundamental characteristics, plausible synthetic routes, and essential safety protocols, researchers can effectively and safely leverage this compound to achieve their synthetic goals and drive innovation.

References

• ZHEJIANG ZHONGXIN FLUORIDE MATERIALS CO LTD. (2019). Synthesis method of 2,3,5,6-tetrafluoro-4-methoxymethyl benzyl alcohol.
• CN101913997A. (2010). Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol.

• PubChem. (n.d.). (4-Fluoro-3-phenoxyphenyl)methanol. National Center for Biotechnology Information. [Link]

• CN102731269B. (2012). Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol.

• Amfinecom. (n.d.). The Versatility of 4-Methoxybenzyl Alcohol in Modern Organic Synthesis. Amfinecom. [Link]

• PrepChem.com. (n.d.). Synthesis of m-methoxybenzyl alcohol. PrepChem.com. [Link]

• PubChem. (n.d.). 4-Methoxybenzyl alcohol. National Center for Biotechnology Information. [Link]

• Human Metabolome Database. (2012). Showing metabocard for 4-Methoxybenzyl alcohol (HMDB0034241). HMDB. [Link]

• Wikipedia. (n.d.). Anisyl alcohol. Wikipedia. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: The Synthetic Utility of 2,3-Difluoro-4-methoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unlocking a Versatile Fluorinated Building Block

In the landscape of modern organic synthesis, particularly within medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a paramount strategy for modulating physicochemical and biological properties. The subject of this guide, 2,3-Difluoro-4-methoxybenzyl alcohol (CAS No. 886500-71-6), emerges as a promising, albeit lesser-documented, building block. Its unique substitution pattern—two vicinal fluorine atoms and a para-methoxy group—suggests a nuanced reactivity profile ripe for exploitation in the synthesis of complex molecular architectures.

The electron-withdrawing nature of the fluorine atoms is anticipated to influence the nucleophilicity of the aromatic ring and the lability of the benzylic hydroxyl group. Conversely, the electron-donating methoxy group can modulate the electron density of the aromatic system, offering a handle for selective transformations. This interplay of electronic effects makes 2,3-Difluoro-4-methoxybenzyl alcohol a potentially valuable precursor for a range of synthetic targets.

This document serves as a detailed guide to the prospective applications of 2,3-Difluoro-4-methoxybenzyl alcohol in organic synthesis. In the absence of extensive literature on this specific isomer, the protocols and methodologies presented herein are judiciously adapted from established procedures for structurally analogous fluorinated and methoxy-substituted benzyl alcohols. Each protocol is designed to be a robust starting point for researchers, with explanations of the underlying chemical principles to guide experimental design and optimization.

I. Oxidation to 2,3-Difluoro-4-methoxybenzaldehyde: A Key Synthetic Intermediate

The oxidation of benzyl alcohols to their corresponding aldehydes is a fundamental transformation in organic synthesis, providing access to versatile intermediates for carbon-carbon bond formation and other functional group interconversions. For 2,3-Difluoro-4-methoxybenzyl alcohol, this transformation yields 2,3-Difluoro-4-methoxybenzaldehyde, a precursor for the synthesis of heterocycles, pharmaceuticals, and other fine chemicals.

Causality of Reagent Choice: The selection of an oxidizing agent is critical to prevent over-oxidation to the carboxylic acid. Mild and selective oxidizing agents are therefore preferred. Manganese dioxide (MnO₂) is a heterogeneous oxidant that is particularly effective for the oxidation of benzylic alcohols due to its mildness and ease of removal by filtration.

Protocol 1: Selective Oxidation with Activated Manganese Dioxide

This protocol is adapted from standard procedures for the oxidation of substituted benzyl alcohols.

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq.).

• Solvent Addition: Dissolve the alcohol in a suitable organic solvent such as dichloromethane (DCM) or chloroform (CHCl₃) (approximately 10-20 mL per gram of alcohol).

• Addition of Oxidant: Add activated manganese dioxide (MnO₂, 5-10 eq. by weight) portion-wise to the stirred solution. The reaction is typically exothermic, and the addition should be controlled to maintain a gentle reflux.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature or gentle reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the manganese salts. Wash the celite pad with additional solvent.

• Purification: Combine the filtrates and evaporate the solvent under reduced pressure. The crude 2,3-Difluoro-4-methoxybenzaldehyde can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Data Presentation:

Oxidizing Agent	Solvent	Temperature	Typical Yield Range	Reference for Analogy
Activated MnO₂	Dichloromethane	Reflux	85-95%	General knowledge
PCC	Dichloromethane	Room Temp	80-90%	General knowledge
Dess-Martin Periodinane	Dichloromethane	Room Temp	90-98%	General knowledge

Visualization of Workflow:

Caption: Workflow for the oxidation of 2,3-Difluoro-4-methoxybenzyl alcohol.

II. Etherification: Synthesis of Substituted Benzyl Ethers

The hydroxyl group of 2,3-Difluoro-4-methoxybenzyl alcohol can be readily converted into an ether linkage, a common motif in pharmaceuticals and natural products. The Williamson ether synthesis is a reliable method for achieving this transformation.

Causality of Reagent Choice: A strong base, such as sodium hydride (NaH), is required to deprotonate the alcohol to form the more nucleophilic alkoxide. The choice of the alkylating agent (an alkyl halide) will determine the nature of the resulting ether.

Protocol 2: Williamson Ether Synthesis

This protocol is a standard and widely applicable method for ether synthesis.[1][2]

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF).

• Formation of Alkoxide: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq.) in the same anhydrous solvent. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkyl halide (e.g., benzyl bromide, ethyl iodide, 1.1 eq.) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting alcohol. Gentle heating may be required for less reactive alkyl halides.

• Quenching: Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Work-up: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualization of Reaction Scheme:

Caption: General scheme for Williamson ether synthesis.

III. Conversion to 2,3-Difluoro-4-methoxybenzyl Halides: Versatile Electrophiles

The conversion of the benzylic alcohol to a halide transforms the molecule into an excellent electrophile for subsequent nucleophilic substitution reactions. Thionyl chloride (SOCl₂) is a common reagent for the synthesis of benzyl chlorides.

Causality of Reagent Choice: Thionyl chloride is a highly effective reagent for this conversion as it produces gaseous byproducts (SO₂ and HCl), which simplifies the reaction work-up.

Protocol 3: Synthesis of 2,3-Difluoro-4-methoxybenzyl Chloride

This protocol is based on well-established methods for the conversion of benzyl alcohols to benzyl chlorides.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser connected to a gas trap (to neutralize HCl gas), place 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq.).

• Reagent Addition: Cool the flask in an ice bath and slowly add thionyl chloride (SOCl₂, 1.5-2.0 eq.) dropwise with stirring. A catalytic amount of DMF can be added to facilitate the reaction.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours, or until the reaction is complete as monitored by TLC. Gentle heating may be necessary in some cases.

• Removal of Excess Reagent: Carefully remove the excess thionyl chloride by distillation under reduced pressure.

• Work-up: Dissolve the residue in a suitable organic solvent like diethyl ether or DCM and wash with ice-cold water, followed by a saturated aqueous solution of sodium bicarbonate (NaHCO₃), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude 2,3-Difluoro-4-methoxybenzyl chloride.

• Purification: The product is often used in the next step without further purification. If necessary, it can be purified by vacuum distillation or column chromatography.

IV. Friedel-Crafts Alkylation: Formation of Diaryl- and Triarylmethanes

Substituted benzyl alcohols can be employed as alkylating agents in Friedel-Crafts reactions, providing access to diaryl- and triarylmethane scaffolds, which are prevalent in many biologically active compounds. The reaction is typically promoted by a Lewis or Brønsted acid.

Causality of Reagent Choice: A strong acid is required to protonate the hydroxyl group, facilitating its departure as a water molecule and generating a benzylic carbocation, which is the active electrophile in the reaction.

Protocol 4: Acid-Catalyzed Friedel-Crafts Alkylation

This protocol is an adaptation of known Friedel-Crafts procedures using benzyl alcohols as alkylating agents.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the arene (e.g., benzene, toluene, or anisole, used as both reactant and solvent, or in an inert solvent like nitromethane) in a round-bottom flask, add 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq.).

• Catalyst Addition: Cool the mixture in an ice bath and slowly add a strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄) or a Lewis acid like aluminum chloride (AlCl₃) (catalytic to stoichiometric amounts).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, pour the mixture into a beaker of ice-water.

• Extraction and Work-up: Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with water, saturated NaHCO₃ solution, and brine.

• Drying and Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography or recrystallization.

Conclusion

2,3-Difluoro-4-methoxybenzyl alcohol represents a synthetically versatile building block with significant potential in the development of novel molecules for the pharmaceutical and materials science sectors. The strategic placement of its fluoro and methoxy substituents offers a unique platform for a variety of chemical transformations. The protocols detailed in this guide, while based on analogous systems, provide a solid foundation for researchers to explore the rich chemistry of this compound. As with any new substrate, careful optimization of reaction conditions will be key to achieving high yields and purity.

References

• Aaron Chemistry GmbH. (2023). Safety Data Sheet: 2,3-Difluoro-4-methoxybenzyl alcohol.
• This guide is a compilation of established synthetic methodologies and does not represent novel research.
• Further investigation into the specific reactivity of 2,3-Difluoro-4-methoxybenzyl alcohol is encouraged to expand upon the found
• For specific reaction conditions and substrate scopes, consulting primary literature on related fluorinated benzyl alcohols is highly recommended.
• Always adhere to proper laboratory safety procedures when handling chemicals.
• The citation of specific literature for analogous reactions is embedded within the text.
• The provided CAS number (886500-71-6) is for the specific compound of interest.
• The lack of extensive literature for this specific isomer necessitates a cautious and methodical approach to its synthetic applic
• Researchers are encouraged to publish their findings on the reactivity and applications of 2,3-Difluoro-4-methoxybenzyl alcohol to contribute to the collective knowledge of the scientific community.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer.
• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). Wiley.
• Larock, R. C. (1999).
• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis (Vol. 1). Wiley.
• Hudlicky, M. (1996). Chemistry of Organic Fluorine Compounds (2nd ed.). ACS Monograph.
• Olah, G. A. (1965).
• Patai, S. (Ed.). (1971). The Chemistry of the Hydroxyl Group. Wiley.
• Kocienski, P. J. (2004). Protecting Groups (3rd ed.). Thieme.

• Organic Chemistry Portal. (n.d.). Ether Synthesis by Etherification (Alkylation). Retrieved from [Link]

• Chemistry with Caroline. (2021, December 9). Synthesis of Ethers from Alcohols [Video]. YouTube. [Link]

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• 2. youtube.com [youtube.com]

Introduction: Navigating the Landscape of Alcohol Protection

An in-depth guide for researchers, scientists, and drug development professionals on the strategic application of 2,3-Difluoro-4-methoxybenzyl alcohol as a specialized protecting group for hydroxyl functionalities.

In the intricate art of multi-step organic synthesis, the judicious use of protecting groups is paramount to achieving desired molecular architectures.[1][2] Protecting groups act as temporary masks for reactive functional groups, preventing them from interfering with transformations elsewhere in the molecule.[2][3] Among the most established protecting groups for alcohols are benzyl (Bn) ethers, prized for their general stability and reliable removal by hydrogenolysis.[4][5][6]

However, the demands of complex natural product synthesis and drug development have spurred the evolution of "tuned" benzyl ethers. The p-methoxybenzyl (PMB) ether, for instance, introduced an element of orthogonality; its electron-rich aromatic ring makes it susceptible to oxidative cleavage under conditions that leave a standard benzyl ether untouched.[6][7][8][9] This guide delves into a more nuanced variant: the 2,3-Difluoro-4-methoxybenzyl (DFMB) group. The introduction of electron-withdrawing fluorine atoms onto the electron-donating methoxy-substituted ring creates a protecting group with a unique reactivity profile, offering a strategic advantage in syntheses requiring fine-tuned stability and selective deprotection.

The 2,3-Difluoro-4-methoxybenzyl (DFMB) Group: A Profile

The DFMB protecting group is an arylmethyl ether characterized by a unique substitution pattern that modulates its electronic properties. The presence of two electron-withdrawing fluorine atoms ortho and meta to the benzylic carbon significantly tempers the electron-donating effect of the para-methoxy group. This electronic balancing act is the cornerstone of its utility.

Core Advantages:

• Enhanced Stability: The DFMB group exhibits greater stability towards oxidative reagents compared to the standard PMB group. This allows for the selective deprotection of a PMB ether in the presence of a DFMB ether.

• Orthogonal Selectivity: It occupies a distinct niche in the hierarchy of benzyl-type protecting groups, enabling more complex and elegant synthetic strategies.

• Reliable Cleavage: Despite its enhanced stability, the DFMB group can be efficiently removed under specific, controlled oxidative conditions or through standard hydrogenolysis.

• Spectroscopic Handle: The presence of fluorine atoms provides a convenient handle for reaction monitoring and characterization using ¹⁹F NMR spectroscopy.[10]

Comparative Stability and Reactivity

The primary value of the DFMB group lies in its differential stability. The following table summarizes its reactivity profile in comparison to the common Benzyl (Bn) and p-Methoxybenzyl (PMB) groups.

Protecting Group	Reagent/Condition	Benzyl (Bn)	p-Methoxybenzyl (PMB)	2,3-Difluoro-4-methoxybenzyl (DFMB)
Acidic	Strong (e.g., HBr, BCl₃)	Labile	Labile	Labile
Mild (e.g., TFA, PPTS)	Stable	Labile	Stable
Basic	Strong (e.g., NaH, LDA)	Stable	Stable	Stable
Mild (e.g., K₂CO₃)	Stable	Stable	Stable
Reductive	H₂, Pd/C (Hydrogenolysis)	Labile	Labile	Labile
Na, NH₃ (Birch Reduction)	Labile	Labile	Labile
Oxidative	DDQ (Mild Conditions)	Stable	Labile	Stable
DDQ (Forcing Conditions)	Slow Reaction	Labile	Labile
Ceric Ammonium Nitrate (CAN)	Stable	Labile	Stable

Mechanism of Action and Strategic Application

The introduction and removal of the DFMB group follow well-established organo-chemical principles.

Protection of Alcohols

The formation of a DFMB ether is typically achieved via a Williamson ether synthesis. This involves the deprotonation of the target alcohol with a suitable base (e.g., sodium hydride) to form an alkoxide, which then undergoes an Sₙ2 reaction with an activated DFMB electrophile, such as 2,3-Difluoro-4-methoxybenzyl chloride or bromide.

Caption: General workflow for alcohol protection using DFMB-X.

Deprotection of DFMB Ethers

The key to the DFMB group's utility is its tunable removal.

• Oxidative Cleavage: While more robust than the PMB group, the DFMB ether can be cleaved using strong oxidizing agents like 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), often requiring more forcing conditions (e.g., higher temperature or longer reaction times) than for a PMB ether.[9][11] The mechanism proceeds through a single-electron transfer from the electron-rich DFMB ring to DDQ, forming a resonance-stabilized benzylic radical cation. This intermediate is then trapped by water to form a hemiacetal, which subsequently collapses to release the free alcohol and 2,3-Difluoro-4-methoxybenzaldehyde.[8]

• Hydrogenolysis: Similar to standard benzyl ethers, the DFMB group can be removed by catalytic hydrogenolysis (e.g., H₂ gas with a palladium catalyst).[5][6] This method is effective but lacks orthogonality with other hydrogenolytically labile groups like Bn or Cbz.

Caption: Primary deprotection routes for DFMB ethers.

Orthogonal Deprotection Strategy

The true power of the DFMB group is realized in complex molecules bearing multiple benzyl-type ethers. A substrate containing both a PMB and a DFMB ether can be selectively deprotected at the PMB position using mild oxidative conditions (e.g., DDQ at 0 °C to room temperature), leaving the more robust DFMB ether intact for removal at a later synthetic stage.

Caption: Selective, sequential deprotection workflow.

Experimental Protocols

The following protocols provide a general framework. Researchers should optimize conditions based on their specific substrate.

Protocol 1: Preparation of 2,3-Difluoro-4-methoxybenzyl Chloride

This protocol describes the conversion of the commercially available alcohol to the more reactive benzyl chloride, a necessary precursor for the protection step.

Materials:

• 2,3-Difluoro-4-methoxybenzyl alcohol

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), catalytic amount

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen).

• Add a catalytic amount of DMF (e.g., 1-2 drops).

• Cool the solution to 0 °C using an ice bath.

• Add thionyl chloride (1.2 eq) dropwise via syringe. Gas evolution (HCl, SO₂) will be observed.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. Monitor the reaction by TLC until the starting alcohol is consumed.

• Carefully pour the reaction mixture into a separatory funnel containing cold saturated NaHCO₃ solution to quench the excess thionyl chloride.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2,3-Difluoro-4-methoxybenzyl chloride.

• The product is often used directly in the next step without further purification. If necessary, it can be purified by vacuum distillation or column chromatography on silica gel (use with caution as benzyl halides can be unstable on silica).

Protocol 2: Protection of a Primary Alcohol

Materials:

• Alcohol substrate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF) or DMF

• 2,3-Difluoro-4-methoxybenzyl chloride (from Protocol 1)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous MgSO₄

Procedure:

• To a flame-dried, three-neck flask under an inert atmosphere, add the alcohol substrate (1.0 eq) dissolved in anhydrous THF.

• Cool the solution to 0 °C.

• Carefully add NaH (1.2-1.5 eq) portion-wise. Stir the suspension at 0 °C for 30 minutes to allow for complete formation of the alkoxide.

• Add a solution of 2,3-Difluoro-4-methoxybenzyl chloride (1.1-1.3 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by TLC. A catalytic amount of tetrabutylammonium iodide (TBAI) can be added to accelerate the reaction if it is sluggish.

• Upon completion, cool the reaction to 0 °C and cautiously quench by the slow addition of saturated NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the pure DFMB ether.

Protocol 3: Oxidative Deprotection of a DFMB Ether

Materials:

• DFMB-protected substrate

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Dichloromethane (DCM)

• Water (or a phosphate buffer, pH 7)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• Dissolve the DFMB-protected substrate (1.0 eq) in a mixture of DCM and water (e.g., 18:1 v/v).

• Add DDQ (1.5-2.5 eq) portion-wise at room temperature. The reaction mixture will typically turn dark green or brown.

• Stir the reaction vigorously at room temperature or gentle reflux (40 °C). Monitor the progress by TLC. Reaction times can vary from 2 to 24 hours depending on the substrate's steric and electronic properties.

• Upon completion, dilute the reaction with DCM and quench with a saturated NaHCO₃ solution.

• Filter the mixture through a pad of Celite® to remove precipitated hydroquinone byproducts.

• Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to isolate the deprotected alcohol.

Conclusion

The 2,3-Difluoro-4-methoxybenzyl (DFMB) group is a valuable addition to the synthetic chemist's toolkit. It serves not as a simple replacement for Bn or PMB ethers, but as a strategic tool for navigating complex synthetic routes that demand a higher level of control over protecting group stability and removal. Its unique position in the oxidative lability spectrum allows for elegant orthogonal strategies, streamlining the synthesis of polyfunctional molecules in academic research and industrial drug development.

References

• Pradhan, P. P., Bobbitt, J. M., & Bailey, W. F. (2009). Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. The Journal of Organic Chemistry, 74(24), 9501–9504.
• Pieber, B., & Seeberger, P. H. (2016). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Angewandte Chemie International Edition, 55(29), 8544-8548.
• Boons, G.-J., & Hale, K. J. (2000). Facile Oxidative Cleavage of 4-O-Benzyl Ethers in Rhamno- and Mannopyranosides with Dichlorodicyanoquinone. The Journal of Organic Chemistry, 66(4), 1547-1550.

• Woerpel, K. A., & Soderquist, J. A. (2011). New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. Accounts of Chemical Research, 44(8), 665-675. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Protecting Groups.
• Khoabane, N. M., et al. (2022). Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide. Fine Chemical Engineering.
• University of Wisconsin. (n.d.). Protecting Groups.
• Albericio, F., & Carpino, L. A. (2002). Protection of Functional Groups. Houben-Weyl Methods of Organic Chemistry, Vol. E 22a.
• Schwinn, D., & Bannwarth, W. (2002). Perfluoro-Tagged Benzyloxycarbonyl Protecting Group and Its Application in Fluorous Biphasic Systems. Helvetica Chimica Acta, 85(1), 255-264.
• Georganics. (n.d.). Benzyl protecting group.
• Hanson, S. R. (2010). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis.
• University of Windsor. (n.d.). Alcohol Protecting Groups.
• Organic Chemistry Portal. (n.d.). Protecting Groups.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Mastering Organic Synthesis with 4-Methoxybenzyl Chloride.
• Chem-Station. (2014, March 10). p-Methoxybenzyl (PMB) Protective Group.
• Supporting Information for a public
• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols.
• NROChemistry. (n.d.). Protection of Alcohols.

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Strategic Derivatization of 2,3-Difluoro-4-methoxybenzyl alcohol: Pathways to Novel Intermediates

An Application Note and Comprehensive Protocol Guide

Abstract

2,3-Difluoro-4-methoxybenzyl alcohol is a key structural motif in the development of advanced materials and therapeutic agents. Its strategic derivatization is paramount for expanding its utility in drug discovery and chemical biology. The presence of both electron-withdrawing fluorine atoms and an electron-donating methoxy group imparts unique reactivity to the benzylic alcohol, requiring carefully considered synthetic strategies. This document provides an in-depth guide to the primary derivatization pathways for this molecule—esterification, etherification, oxidation, and halogenation. We present not just the protocols but also the underlying mechanistic principles and field-proven insights to guide researchers in synthesizing novel derivatives with high efficiency and purity.

Introduction: The Chemical Significance of 2,3-Difluoro-4-methoxybenzyl alcohol

Substituted benzyl alcohols are foundational building blocks in organic synthesis. The specific substitution pattern of 2,3-Difluoro-4-methoxybenzyl alcohol offers a compelling combination of electronic properties. The para-methoxy group is a strong electron-donating group, which can stabilize carbocation intermediates at the benzylic position, potentially facilitating SN1-type reactions. Conversely, the ortho and meta fluorine substituents are strongly electron-withdrawing, influencing the nucleophilicity of the hydroxyl group and the overall electron density of the aromatic system.

This electronic dichotomy makes 2,3-Difluoro-4-methoxybenzyl alcohol a versatile precursor for creating libraries of compounds in medicinal chemistry and agrochemical research.[1] Its derivatives are explored for applications ranging from pyrethroid insecticides to photosensitive materials.[1] Mastering its derivatization is therefore a critical skill for chemists aiming to innovate in these fields.

General Experimental Workflow

A successful derivatization strategy involves more than just the reaction itself. It encompasses a systematic workflow from reagent selection to final product characterization. The following diagram outlines a robust, self-validating approach to the synthesis and confirmation of novel derivatives.

Sources

• 1. CN101913997A - Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of 2,3-Difluoro-4-methoxybenzyl Alcohol in Medicinal Chemistry

Introduction: The Strategic Value of Fluorination in Drug Design

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a cornerstone of molecular design. The unique physicochemical properties of fluorine—its high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a molecule's metabolic stability, lipophilicity, pKa, and binding affinity.[1] Fluorinated motifs, ranging from single fluorine atoms to more complex groups like trifluoromethyls, are prevalent in a significant portion of FDA-approved drugs, underscoring their importance in optimizing pharmacokinetic and pharmacodynamic profiles.[1][2]

The 2,3-difluoro-4-methoxyphenyl moiety, in particular, represents a sophisticated building block for medicinal chemists. The vicinal difluoro substitution pattern creates a distinct electronic and conformational environment, while the methoxy group can serve as a key hydrogen bond acceptor or a point for metabolic interaction. 2,3-Difluoro-4-methoxybenzyl alcohol emerges as a highly versatile and valuable intermediate, providing a reactive handle—the primary alcohol—for elaboration into more complex molecular architectures. This guide provides an in-depth look at the synthesis and strategic applications of this key building block in drug discovery programs.

Physicochemical Profile and Synthetic Rationale

The utility of the 2,3-difluoro-4-methoxybenzyl scaffold is rooted in the predictable effects of its substituents.

• Electronic Modulation : The two electron-withdrawing fluorine atoms ortho and meta to the benzylic position can significantly influence the acidity of adjacent protons and modulate the electron density of the aromatic ring. This can impact π-π stacking interactions and cation-π interactions within a protein binding pocket.

• Metabolic Blocking : The C-F bond is exceptionally stable to metabolic cleavage. Introducing fluorine at the 2 and 3 positions can shield the aromatic ring from oxidative metabolism (e.g., hydroxylation) by cytochrome P450 enzymes, a common strategy to enhance a drug's half-life.

• Conformational Control : The presence of ortho-substituents can restrict the rotation of the benzyl group, locking the molecule into a more favorable bioactive conformation for receptor binding.

• Lipophilicity and Solubility : Fluorine substitution typically increases lipophilicity, which can enhance membrane permeability and cell penetration. The interplay between the hydrophobic difluoro pattern and the more polar methoxy and alcohol groups provides a nuanced tool for modulating solubility and LogP.

The 2,3-Difluoro-4-methoxyphenylboronic acid, a closely related derivative, is widely utilized in pharmaceutical development, particularly for targeted cancer therapies, highlighting the intrinsic value of this substitution pattern in creating specific and effective therapeutic agents.[3]

Synthetic Pathways and Protocols

The synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol is not commonly reported as a direct one-step procedure. A more robust and logical synthetic strategy involves the preparation of the corresponding benzaldehyde followed by a straightforward reduction. This two-step approach offers high yields and purity.

Workflow for Synthesis

Caption: Synthetic workflow for 2,3-Difluoro-4-methoxybenzyl alcohol.

Protocol 1: Synthesis of 2,3-Difluoro-4-methoxybenzaldehyde

This protocol is adapted from established procedures for the ortho-lithiation and formylation of substituted fluoroaromatics.[4] The methoxy group is a strong ortho-directing group, making the C4 position the most likely site for deprotonation and subsequent reaction.

Materials:

• 1,2-Difluoro-3-methoxybenzene

• Lithium diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane) or n-Butyllithium (n-BuLi)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Tetrahydrofuran (THF)

• Acetic Acid

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen or Argon gas supply

• Dry glassware

Procedure:

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen/argon inlet.

• Add anhydrous THF to the flask and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the LDA solution (1.05 equivalents) to the cold THF.

• Prepare a solution of 1,2-difluoro-3-methoxybenzene (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the LDA solution, ensuring the internal temperature remains below -70 °C.

• Stir the resulting mixture at -78 °C for 1-2 hours to ensure complete metalation.

• Add anhydrous DMF (1.1 equivalents) dropwise to the reaction mixture. A slight exotherm may be observed. Continue stirring at -78 °C for 30 minutes.

• Quench the reaction by the slow addition of acetic acid (2.0 equivalents), followed by water, allowing the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2,3-Difluoro-4-methoxybenzaldehyde.

• Purify the product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) or recrystallization.

Validation:

• Purity: Assess by ¹H NMR, ¹⁹F NMR, and GC-MS.

• Expected Yield: 85-95%.

Protocol 2: Reduction to 2,3-Difluoro-4-methoxybenzyl alcohol

This is a standard, high-yielding reduction of an aromatic aldehyde to a primary alcohol.

Materials:

• 2,3-Difluoro-4-methoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2,3-Difluoro-4-methoxybenzaldehyde (1.0 equivalent) in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 equivalents) portion-wise over 15-20 minutes, monitoring for gas evolution.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for 1-2 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by the slow, dropwise addition of 1 M HCl at 0 °C until the bubbling ceases and the pH is slightly acidic (~pH 6).

• Remove the bulk of the methanol under reduced pressure.

• Add deionized water to the residue and extract with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure to afford 2,3-Difluoro-4-methoxybenzyl alcohol, typically as a solid or oil of high purity.

Validation:

• Purity: Assess by ¹H NMR and LC-MS. The disappearance of the aldehyde proton (~10 ppm) and the appearance of a benzylic CH₂ signal (~4.5 ppm) and a hydroxyl proton signal are indicative of a successful reaction.

• Expected Yield: >95%.

Applications as a Versatile Synthetic Intermediate

2,3-Difluoro-4-methoxybenzyl alcohol is not typically the final bioactive molecule itself, but rather a key precursor. Its primary alcohol functionality is a versatile handle for introducing the 2,3-difluoro-4-methoxyphenyl moiety into a target scaffold.

Workflow for Application as a Building Block

Caption: Key transformations and applications of the title compound.

Protocol 3: Conversion to 2,3-Difluoro-4-methoxybenzyl Bromide

This protocol generates the corresponding benzyl halide, a potent electrophile for alkylating nucleophiles like phenols, amines, and carboxylates.

Materials:

• 2,3-Difluoro-4-methoxybenzyl alcohol

• Phosphorus tribromide (PBr₃)

• Anhydrous Dichloromethane (DCM) or Diethyl Ether

• Ice bath

• Saturated aqueous NaHCO₃

Procedure:

• Dissolve 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 equivalent) in anhydrous DCM in a flame-dried flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add PBr₃ (0.4 equivalents) dropwise via syringe. The reaction is often exothermic.

• Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC for the consumption of the starting alcohol.

• Once the reaction is complete, carefully pour the mixture over crushed ice and then slowly add saturated NaHCO₃ solution until the aqueous layer is neutral or slightly basic.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure. The resulting benzyl bromide is often used immediately in the next step without further purification due to its potential lachrymatory nature and instability.

Validation:

• Confirmation: ¹H NMR will show a shift of the benzylic protons. The product is often characterized by its use in a subsequent reaction.

• Expected Yield: 80-95% (crude).

Data Summary

Reaction Step	Starting Material	Key Reagents	Product	Expected Yield
Protocol 1	1,2-Difluoro-3-methoxybenzene	LDA, anhy. DMF	2,3-Difluoro-4-methoxybenzaldehyde	85-95%
Protocol 2	2,3-Difluoro-4-methoxybenzaldehyde	NaBH₄	2,3-Difluoro-4-methoxybenzyl alcohol	>95%
Protocol 3	2,3-Difluoro-4-methoxybenzyl alcohol	PBr₃	2,3-Difluoro-4-methoxybenzyl bromide	80-95% (crude)

Conclusion

2,3-Difluoro-4-methoxybenzyl alcohol is a strategically valuable, yet underutilized, building block in medicinal chemistry. While not a therapeutic agent itself, its true power lies in its role as a versatile intermediate. The synthetic protocols provided herein offer a reliable pathway to access this compound and its more reactive derivatives. By leveraging the unique electronic and steric properties conferred by the difluoro-methoxy substitution pattern, drug discovery professionals can employ this reagent to construct novel chemical entities with potentially enhanced metabolic stability, tailored lipophilicity, and improved biological activity.

References

• Pashko, M., et al. (2024). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [Link][1]

• Grygorenko, O. O., et al. (2022). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem, 17(21), e202200365.

• MDPI. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link][2]

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• 2. mdpi.com [mdpi.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2,3-DIFLUORO-6-METHOXYBENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]

Application Notes &amp; Protocols: Synthesis of Pharmaceutical Intermediates from 2,3-Difluoro-4-methoxybenzyl Alcohol

Abstract: This document provides a comprehensive technical guide on the synthetic utility of 2,3-Difluoro-4-methoxybenzyl alcohol as a strategic starting material for the generation of valuable pharmaceutical intermediates. The inherent reactivity of the benzylic alcohol moiety, coupled with the electronic effects of the difluoro and methoxy substituents on the aromatic ring, makes this molecule a versatile platform for constructing complex molecular architectures. We present detailed protocols, mechanistic insights, and comparative data for four critical transformations: selective oxidation to the corresponding aldehyde, conversion to benzylic halides, direct etherification, and functional group interconversion via the Mitsunobu reaction.

Introduction: The Strategic Value of 2,3-Difluoro-4-methoxybenzyl Alcohol

In modern drug discovery, fluorine-containing scaffolds are of paramount importance. The incorporation of fluorine atoms can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity. 2,3-Difluoro-4-methoxybenzyl alcohol emerges as a highly valuable building block, offering a unique combination of these benefits. Its primary alcohol functional group serves as a versatile handle for a wide array of chemical transformations, enabling the synthesis of diverse intermediates such as aldehydes, halides, ethers, and esters. These intermediates are pivotal in the assembly of various classes of therapeutic agents. This guide elucidates the core synthetic pathways originating from this starting material, providing researchers with the practical knowledge to leverage its full potential.

Key Synthetic Transformation Pathways

The reactivity of 2,3-Difluoro-4-methoxybenzyl alcohol can be channeled through several high-yield pathways. We will focus on four cornerstone reactions that form the basis of its synthetic utility.

Pathway I: Selective Oxidation to 2,3-Difluoro-4-methoxybenzaldehyde

Scientific Rationale: The oxidation of a primary benzylic alcohol to its corresponding aldehyde is a fundamental transformation in organic synthesis. The resulting aldehyde, 2,3-Difluoro-4-methoxybenzaldehyde, is a versatile intermediate for reactions such as Wittig olefination, reductive amination, and further oxidation to a carboxylic acid. For this transformation, achieving high selectivity without over-oxidation to the carboxylic acid is critical. Modern catalytic systems, particularly those using nitroxyl radicals like TEMPO (2,2,6,6-Tetrachloro-1-piperidinyloxyl), offer mild and highly selective conditions.[1]

Experimental Protocol: TEMPO-Catalyzed Oxidation This protocol utilizes trichloroisocyanuric acid (TCCA) as a stoichiometric oxidant in the presence of catalytic TEMPO.

• Setup: To a round-bottom flask charged with a magnetic stir bar, add 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq) and dichloromethane (DCM) to a concentration of 0.1 M.

• Catalyst Addition: Add TEMPO (0.01 eq) and stir until fully dissolved.

• Oxidant Addition: Cool the solution to 0 °C in an ice bath. Add a solution of Trichloroisocyanuric acid (TCCA, 0.5 eq) in DCM dropwise over 20 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding an aqueous solution of saturated sodium thiosulfate (Na₂S₂O₃).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude aldehyde can be purified by silica gel column chromatography.

Quantitative Data Summary

Oxidation Method	Oxidant	Catalyst	Solvent	Temp (°C)	Typical Yield (%)
Swern Oxidation	Oxalyl Chloride, DMSO	Et₃N	DCM	-78 to RT	85-95
TEMPO/TCCA	TCCA	TEMPO	DCM	0 to RT	90-98[1]
PCC	Pyridinium chlorochromate	-	DCM	RT	80-90

Workflow Diagram: Oxidation of Benzyl Alcohol

Caption: TEMPO-catalyzed oxidation workflow.

Pathway II: Conversion to 2,3-Difluoro-4-methoxybenzyl Halides

Scientific Rationale: The conversion of the hydroxyl group into a good leaving group, such as a halide, activates the benzylic position for nucleophilic substitution (S_N2) reactions. This opens up pathways to introduce nitrogen, sulfur, carbon, and oxygen nucleophiles, dramatically expanding the range of accessible intermediates. Thionyl chloride (SOCl₂) is a common and effective reagent for producing benzyl chlorides, as the byproducts (SO₂ and HCl) are gaseous and easily removed.[2] For benzyl bromides, reagents like phosphorus tribromide (PBr₃) or a combination of triphenylphosphine and a bromine source are typically employed.[3]

Experimental Protocol: Synthesis of Benzyl Chloride using SOCl₂

• Setup: In a fume hood, dissolve 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq) in a suitable solvent such as toluene or DCM in a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber.

• Reagent Addition: Cool the solution to 0 °C. Slowly add thionyl chloride (SOCl₂, 1.2 eq) dropwise. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux (or stir at room temperature if the reaction is sufficiently fast) for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting alcohol is consumed.

• Work-up: Carefully cool the reaction mixture. Remove the solvent and excess SOCl₂ under reduced pressure.

• Purification: The crude benzyl chloride can often be used directly or purified by vacuum distillation or column chromatography if necessary.

Comparative Table of Halogenating Agents

Target Halide	Reagent	Byproducts	Conditions	Key Considerations
Benzyl Chloride	SOCl₂	SO₂, HCl (gas)	Reflux in Toluene	Corrosive; requires fume hood and scrubber.[2]
Benzyl Bromide	PBr₃	H₃PO₃ (solid)	0 °C to RT in Ether	Reagent is moisture-sensitive.
Benzyl Bromide	CBr₄ / PPh₃	CHBr₃, Ph₃PO	RT in DCM	Good for sensitive substrates (Appel reaction).[3]

Diagram: Halogenation Pathways

Caption: Synthesis of benzylic halides.

Pathway III: Chemoselective Etherification

Scientific Rationale: The formation of benzyl ethers is crucial for creating intermediates with altered solubility, stability, or for introducing linkers in more complex molecules. While the Williamson ether synthesis is a classic method, it requires deprotonation of the alcohol. A more direct and chemoselective method for converting benzyl alcohols into their ethers in the presence of other functional groups is highly desirable. A procedure using 2,4,6-trichloro-1,3,5-triazine (TCT) and a catalytic amount of DMSO in an alcohol solvent (e.g., methanol) has been shown to be highly effective and selective for benzylic alcohols.[4][5] The reaction proceeds via a carbocation intermediate, which is stabilized at the benzylic position.[4]

Experimental Protocol: TCT/DMSO-Catalyzed Methyl Ether Synthesis

• Setup: Dissolve 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq) in anhydrous methanol (which acts as both solvent and reagent).

• Reagent Addition: Add 2,4,6-trichloro-1,3,5-triazine (TCT, 1.0 eq).

• Catalyst Addition: Add N,N-dimethylformamide (DMSO, 1.0 eq) portion-wise over 10 minutes while stirring at room temperature.

• Reaction: Stir the mixture at room temperature for 4-6 hours.

• Monitoring: Track the reaction's progress using TLC.

• Work-up: Once complete, pour the reaction mixture into water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting crude ether by silica gel chromatography.

Diagram: Etherification Workflow

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Application Notes &amp; Protocols: 2,3-Difluoro-4-methoxybenzyl Alcohol as a Strategic Building Block for Next-Generation Agrochemicals

Introduction:

The relentless pursuit of novel, effective, and environmentally benign agrochemicals necessitates the exploration of innovative molecular scaffolds. Fluorinated organic compounds have garnered significant attention in this domain, owing to the unique physicochemical properties imparted by fluorine atoms, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, which can profoundly influence a molecule's biological activity.[1][2] Within this class of compounds, 2,3-difluoro-4-methoxybenzyl alcohol emerges as a promising, yet underexplored, building block for the synthesis of advanced pesticides and herbicides. Its specific substitution pattern—vicinal fluorine atoms and a para-methoxy group—offers a unique combination of electronic and steric features that can be strategically employed to fine-tune the efficacy and selectivity of agrochemical active ingredients.

These application notes provide a comprehensive guide for researchers and scientists in the agrochemical industry on the synthesis, properties, and potential applications of 2,3-difluoro-4-methoxybenzyl alcohol. The protocols detailed herein are designed to be robust and reproducible, facilitating the integration of this versatile building block into drug discovery and development pipelines.

Physicochemical Properties

The precise physicochemical properties of 2,3-difluoro-4-methoxybenzyl alcohol are not extensively reported in the literature. However, based on the known properties of its precursors and analogous structures, the following characteristics can be anticipated:

Property	Estimated Value	Source/Justification
Molecular Formula	C₈H₈F₂O₂	-
Molecular Weight	174.14 g/mol	-
Appearance	White to off-white solid or colorless oil	Based on analogous benzyl alcohols[3][4]
Melting Point	222 °C (for the precursor acid)	The melting point for the corresponding benzoic acid is reported as 222 °C.[5] The alcohol is expected to have a lower melting point.
Boiling Point	>200 °C at 760 mmHg	Based on analogous fluorinated benzyl alcohols[3]
Solubility	Soluble in common organic solvents (e.g., methanol, ethanol, acetone, chloroform)	General solubility of fluorinated aromatic compounds[6]

Synthetic Protocols

The synthesis of 2,3-difluoro-4-methoxybenzyl alcohol can be efficiently achieved from its corresponding benzoic acid, which is commercially available.[5] The key transformation is the reduction of the carboxylic acid to a primary alcohol.

Protocol 1: Reduction of 2,3-Difluoro-4-methoxybenzoic Acid using Lithium Aluminum Hydride (LiAlH₄)

This protocol describes a standard and highly effective method for the reduction of carboxylic acids to their corresponding primary alcohols.[7][8]

Materials:

• 2,3-Difluoro-4-methoxybenzoic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, suspend lithium aluminum hydride (1.2 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Addition of Carboxylic Acid: Dissolve 2,3-difluoro-4-methoxybenzoic acid (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the stirred LiAlH₄ suspension via the dropping funnel, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching: Carefully quench the reaction by cooling the flask back to 0 °C and slowly adding water dropwise, followed by 15% aqueous NaOH, and then more water. Alternatively, a more controlled workup can be achieved by the sequential dropwise addition of ethyl acetate, followed by methanol, and finally water.

• Workup: Filter the resulting suspension through a pad of Celite®, washing the filter cake with diethyl ether. Combine the filtrate and washes in a separatory funnel.

• Extraction: Wash the organic layer sequentially with 1 M HCl, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 2,3-difluoro-4-methoxybenzyl alcohol can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield the final product.

Synthetic Workflow Diagram

Caption: Synthetic route to 2,3-difluoro-4-methoxybenzyl alcohol.

Applications in Agrochemical Synthesis

The unique substitution pattern of 2,3-difluoro-4-methoxybenzyl alcohol makes it a highly attractive synthon for the development of novel agrochemicals. The presence of two vicinal fluorine atoms can significantly enhance the biological activity and metabolic stability of the resulting molecule.

1. Herbicide Development:

The difluoro-methoxyphenyl moiety is a key pharmacophore in certain classes of herbicides. For instance, herbicidal compositions containing a 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)pyridine-2-carboxylic acid have been reported.[9][10] This suggests that the 2,3-difluoro-4-methoxyphenyl group can be incorporated into various heterocyclic scaffolds to generate potent herbicides. The 2,3-difluoro-4-methoxybenzyl alcohol can serve as a versatile starting material for the synthesis of such compounds, for example, through oxidation to the corresponding aldehyde or acid, followed by coupling reactions.

2. Insecticide and Fungicide Synthesis:

Fluorinated benzyl alcohols are crucial intermediates in the synthesis of pyrethroid insecticides.[2] While the specific use of 2,3-difluoro-4-methoxybenzyl alcohol in this context is not yet established, its structural similarity to other fluorinated building blocks suggests its potential in the synthesis of novel insecticides with improved properties. Furthermore, the introduction of fluorine atoms is a common strategy in the design of modern fungicides to enhance their efficacy and spectrum of activity.

Structure-Activity Relationship Insights

The strategic placement of fluorine and methoxy groups on the benzene ring of 2,3-difluoro-4-methoxybenzyl alcohol offers several advantages in the design of bioactive molecules:

• Metabolic Stability: The strong carbon-fluorine bond is resistant to oxidative metabolism by cytochrome P450 enzymes, which can increase the in-vivo half-life of the resulting agrochemical.

• Lipophilicity and Bioavailability: The fluorine atoms can increase the lipophilicity of the molecule, which can improve its ability to penetrate biological membranes and reach its target site.

• Binding Affinity: The electron-withdrawing nature of the fluorine atoms can modulate the electronic properties of the aromatic ring, potentially leading to enhanced binding affinity to the target protein.

• Conformational Control: The presence of ortho-fluorine atoms can influence the conformation of the benzyl alcohol and its derivatives, which can be crucial for optimal interaction with the biological target.[1]

Conclusion

2,3-Difluoro-4-methoxybenzyl alcohol represents a valuable and versatile building block for the synthesis of next-generation agrochemicals. Its unique substitution pattern provides a powerful tool for medicinal chemists to fine-tune the properties of bioactive molecules. The synthetic protocols and application insights provided in these notes are intended to facilitate the exploration and utilization of this promising intermediate in the ongoing quest for more effective and sustainable crop protection solutions.

References

• ResearchGate. (2017). An Efficient Synthesis of 3,5-Dimethoxy-2,4-Difluorobenzoic Acid. Retrieved from [Link]

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• Google Patents. (n.d.). CN104151157A - Preparation method of methoxybenzoic acid.

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Application Note: Selective Oxidation of 2,3-Difluoro-4-methoxybenzyl alcohol to 2,3-Difluoro-4-methoxybenzaldehyde

Introduction: The Strategic Importance of Substituted Benzaldehydes

The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis, particularly within pharmaceutical and fine chemical development. Substituted benzaldehydes, such as 2,3-Difluoro-4-methoxybenzaldehyde, are critical building blocks for a wide array of complex molecules, including active pharmaceutical ingredients (APIs). The electronic and steric properties of the substituents on the aromatic ring—in this case, two electron-withdrawing fluorine atoms and an electron-donating methoxy group—present unique challenges and opportunities for chemical reactivity.

This guide provides a detailed examination of robust and scalable protocols for the oxidation of 2,3-Difluoro-4-methoxybenzyl alcohol. We move beyond simple step-by-step instructions to explain the underlying chemical principles, helping researchers select and optimize the most appropriate method for their specific laboratory context, scale, and purity requirements. The protocols detailed herein are designed for reproducibility and high yield, addressing common pitfalls such as over-oxidation to the corresponding carboxylic acid.

Foundational Principles: Choosing the Right Oxidant

The successful oxidation of a benzyl alcohol to its aldehyde requires careful consideration of the oxidizing agent's reactivity and selectivity. Benzyl alcohols are activated substrates, making them susceptible to both desired oxidation and undesired side reactions.[1] The choice of oxidant is therefore a critical experimental parameter.

Several classes of reagents are commonly employed for this transformation. These include manganese-based reagents, hypervalent iodine compounds, and activated dimethyl sulfoxide (DMSO) systems.[2][3][4] Each method offers a distinct profile of advantages and disadvantages concerning reaction conditions, functional group tolerance, cost, and safety.

Below is a logical workflow for selecting an appropriate oxidation protocol.

Caption: Decision workflow for selecting an oxidation protocol.

Comparative Analysis of Recommended Protocols

This section details three field-proven protocols for the target transformation. Each method has been selected for its reliability and applicability to the electronically complex substrate.

Parameter	Protocol 1: Manganese Dioxide (MnO₂)	Protocol 2: Dess-Martin Periodinane (DMP)	Protocol 3: Swern Oxidation
Reagent Type	Heterogeneous Metal Oxide	Hypervalent Iodine (12-I-5)	Activated Dimethyl Sulfoxide (DMSO)
Key Advantages	High selectivity for benzylic alcohols, simple workup (filtration), cost-effective for large scale.[1][5]	Extremely mild (room temp, neutral pH), high yields, excellent functional group tolerance.[4][6]	Metal-free, high yields, volatile byproducts are easily removed.[7][8]
Key Considerations	Requires activated MnO₂, can require large excess of reagent, reaction times can be long.	Potentially explosive nature, stoichiometric iodine waste, relatively expensive.[6]	Requires cryogenic temperatures (-78 °C), produces malodorous dimethyl sulfide, sensitive to water.[3][7]
Typical Solvent	Dichloromethane (DCM), Chloroform, Hexane	Dichloromethane (DCM)	Dichloromethane (DCM)
Temperature	Room Temperature to Reflux	Room Temperature	-78 °C to Room Temperature
Workup	Filtration of MnO₂ followed by solvent evaporation.	Quenching with thiosulfate, aqueous extraction.	Quenching with water, aqueous extraction.

Detailed Experimental Protocols

Safety Precaution: All protocols must be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Protocol 1: Activated Manganese Dioxide (MnO₂) Oxidation

This method is highly selective for benzylic and allylic alcohols and is particularly advantageous for its simple workup procedure.[5] The reaction occurs on the surface of the insoluble MnO₂, and its activity can vary significantly between suppliers; using "activated" MnO₂ is crucial for success.[1]

Materials:

• 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq)

• Activated Manganese Dioxide (MnO₂) (5.0 - 10.0 eq by weight)

• Dichloromethane (DCM), reagent grade

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating)

• Celite® or glass fiber filter pad

Procedure:

• To a round-bottom flask, add 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq) and Dichloromethane (approx. 10-20 mL per gram of alcohol).

• Stir the solution at room temperature until the alcohol is fully dissolved.

• Add activated manganese dioxide (5.0 to 10.0 equivalents by weight) to the solution in one portion. The mixture will be a black slurry.

• Stir the reaction vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Scientist's Note: Reaction times can range from a few hours to overnight depending on the activity of the MnO₂. If the reaction is sluggish at room temperature, it can be gently heated to reflux.

• Upon completion, filter the reaction mixture through a pad of Celite® or a glass fiber filter to remove the MnO₂ solids.

• Wash the filter cake thoroughly with additional DCM (3 x volume of the initial solvent) to ensure complete recovery of the product.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,3-Difluoro-4-methoxybenzaldehyde.

• The product can be further purified by column chromatography on silica gel if necessary.

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin Periodinane (DMP) is a highly selective and mild oxidant, making it ideal for substrates with sensitive functional groups.[4][6] The reaction proceeds rapidly at room temperature under neutral pH conditions.[6]

Materials:

• 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq)

• Dess-Martin Periodinane (DMP) (1.1 - 1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Equipment:

• Round-bottom flask with a stir bar

• Nitrogen or Argon inlet (optional, but recommended)

• Separatory funnel

Procedure:

• Dissolve 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq) in anhydrous DCM (approx. 10-15 mL per gram of alcohol) in a round-bottom flask under a nitrogen or argon atmosphere.

• Add Dess-Martin Periodinane (1.1 - 1.5 eq) to the solution portion-wise at room temperature.

  • Scientist's Note: A slight exotherm may be observed. Adding the DMP in portions helps to control the temperature.

• Stir the reaction at room temperature for 1-3 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, dilute the reaction mixture with an equal volume of DCM.

• Pour the mixture into a separatory funnel containing a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Shake vigorously until the layers are clear. The thiosulfate quenches any excess DMP and reduces the iodine byproducts.

• Separate the organic layer. Extract the aqueous layer with DCM (2 x volume of the initial solvent).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product is often of high purity, but can be further purified by silica gel chromatography if needed.

Protocol 3: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride to perform the oxidation.[7] It is a metal-free, high-yield method but requires strict anhydrous conditions and cryogenic temperatures.[3][8]

Materials:

• Oxalyl chloride (1.2 - 1.5 eq)

• Dimethyl sulfoxide (DMSO) (2.2 - 3.0 eq)

• 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (5.0 eq)

• Dichloromethane (DCM), anhydrous

Equipment:

• Three-neck round-bottom flask equipped with a thermometer and an argon/nitrogen inlet

• Magnetic stirrer and stir bar

• Syringes for liquid transfer

• Dry ice/acetone bath (-78 °C)

Procedure:

• Set up a flame-dried three-neck flask under a positive pressure of argon or nitrogen.

• Add anhydrous DCM (approx. 10 mL per gram of planned alcohol) and cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add oxalyl chloride (1.2 - 1.5 eq) to the cold DCM via syringe.

• In a separate flame-dried vial, dissolve DMSO (2.2 - 3.0 eq) in a small amount of anhydrous DCM. Add this DMSO solution dropwise to the stirred oxalyl chloride solution, ensuring the internal temperature does not rise above -65 °C. Stir for 15 minutes.

  • Scientist's Note: Vigorous gas evolution (CO and CO₂) occurs during this step.

• Dissolve 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq) in anhydrous DCM and add it dropwise to the reaction mixture, again maintaining a temperature below -65 °C. Stir for 30-45 minutes.

• Add triethylamine (5.0 eq) dropwise to the reaction mixture. A thick white precipitate will form.

• After the addition of the base is complete, stir the mixture at -78 °C for another 30 minutes, then remove the cooling bath and allow the reaction to warm to room temperature.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purify the product by silica gel chromatography.

Mechanistic Overview Diagram

The following diagram illustrates the generalized mechanism for the oxidation of a primary benzyl alcohol to a benzaldehyde, highlighting the key C-H bond cleavage step.

Caption: Generalized pathway for benzyl alcohol oxidation.

References

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• Degirmenbasi, N., & Boz, N. (2005). Kinetics and Mechanism of the Oxidation of Substituted Benzyl Alcohols by Pyrazinium Dichromate. Asian Journal of Chemistry, 17(4), 2350-2358.

• JoVE. (2025, May 22). Radical Oxidation of Allylic and Benzylic Alcohols. Retrieved from [Link]

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• Banerji, K. K. (1978). Kinetics and Mechanism of the Oxidation of Substituted Benzyl Alcohols by Pyridinium Chlorochromate. Journal of the Chemical Society, Perkin Transactions 2, (6), 639-641. Retrieved from [Link]

• Baciocchi, E., D'Ascanio, A. M., & Lapi, A. (2004). Aerobic Oxidation of Benzyl Alcohols Catalyzed by Aryl Substituted N-Hydroxyphthalimides. Possible Role of Charge-Transfer Complexes in the Hydrogen Atom Transfer Process. The Journal of Organic Chemistry, 69(16), 5429–5435. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction mechanism of benzyl alcohol oxidation to benzaldehyde and... Retrieved from [Link]

• Wikipedia. (n.d.). Dess–Martin periodinane. Retrieved from [Link]

• University of Oregon. (n.d.). Selective Oxidation of Benzyl Alcohol to Benzaldehyde. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemoselective Oxidation of Benzyl, Amino, and Propargyl Alcohols to Aldehydes and Ketones under Mild Reaction Conditions. Retrieved from [Link]

• YouTube. (2021, September 29). Manganese Dioxide (MnO2) Oxidation Mechanism. Retrieved from [Link]

• Nolte, R. J. M., et al. (1998). Shape-Selective Oxidation of Benzylic Alcohols by a Receptor Functionalized with a Dicopper(II) Pyrazole Complex. Journal of the American Chemical Society, 120(49), 13015–13016.

• American Chemical Society. (2025, May 12). Manganese Dioxide with Different Crystalline Structures for Benzyl Alcohol Oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). DFT insights into the oxygen-assisted selective oxidation of benzyl alcohol on manganese dioxide catalysts. Retrieved from [Link]

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• Universal Print. (n.d.). Oxidation of p-nitro benzyl alcohol by Dess Martin Periodinane: A Kinetic and Mechanistic Study. Retrieved from [Link]

• American Chemical Society. (2020, February 11). Understanding of the Oxidation Behavior of Benzyl Alcohol by Peroxymonosulfate via Carbon Nanotubes Activation. Retrieved from [Link]

• ResearchGate. (n.d.). The oxidation mechanism of benzyl alcohol. Retrieved from [Link]

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• Parish, E. J., Chitrakorn, S., & Wei, T. Y. (1986). Pyridinium Chlorochromate-Mediated Allylic and Benzylic Oxidation.

• Chemistry LibreTexts. (2023, January 22). Swern oxidation. Retrieved from [Link]

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Application Notes and Protocols for Etherification of 2,3-Difluoro-4-methoxybenzyl Alcohol

Abstract

This technical guide provides researchers, chemists, and drug development professionals with a comprehensive overview and detailed protocols for the etherification of 2,3-Difluoro-4-methoxybenzyl alcohol. This fluorinated building block is of significant interest in medicinal chemistry due to the unique physicochemical properties conferred by its substitution pattern. We will explore three primary etherification strategies: the Williamson ether synthesis, the Mitsunobu reaction, and acid-catalyzed dehydrative etherification. This document emphasizes the underlying chemical principles, provides step-by-step experimental procedures, and offers guidance on selecting the optimal method based on substrate compatibility and desired outcomes.

Introduction: The Strategic Importance of Fluorinated Benzyl Ethers

The incorporation of fluorine into organic molecules is a cornerstone of modern drug design, often leading to enhanced metabolic stability, improved binding affinity, and modulated lipophilicity. The 2,3-difluoro-4-methoxy substitution pattern on a benzyl scaffold presents a unique electronic environment. The two electron-withdrawing fluorine atoms adjacent to the benzylic carbon can influence reactivity, while the C4-methoxy group provides an electron-donating resonance effect. Ethers derived from 2,3-Difluoro-4-methoxybenzyl alcohol are valuable intermediates in the synthesis of novel therapeutics, agrochemicals, and materials.[1][2] The selection of an appropriate etherification method is critical for achieving high yields and purity, and is dictated by the nature of the coupling partner and the overall synthetic strategy.

Strategic Selection of an Etherification Pathway

Choosing the correct synthetic route is paramount for success. The decision depends on factors such as the pKa of the coupling alcohol, steric hindrance, and the presence of other sensitive functional groups. The following diagram outlines a general decision-making workflow.

Caption: Decision workflow for selecting an etherification method.

Core Etherification Protocols

This section provides detailed, validated protocols for the etherification of 2,3-Difluoro-4-methoxybenzyl alcohol. Safety precautions, including the use of personal protective equipment (PPE) and working in a well-ventilated fume hood, should be observed for all procedures.

Williamson Ether Synthesis: The Classic Nucleophilic Substitution

The Williamson ether synthesis is a robust and widely used method for preparing symmetrical and unsymmetrical ethers.[3][4][5][6][7] The reaction proceeds via an SN2 mechanism, where an alkoxide nucleophile displaces a halide or other suitable leaving group.[4][7] For this substrate, two general pathways are viable:

• Route A: Deprotonation of 2,3-Difluoro-4-methoxybenzyl alcohol to form the corresponding alkoxide, followed by reaction with an alkyl halide.

• Route B: Conversion of 2,3-Difluoro-4-methoxybenzyl alcohol to a benzyl halide, followed by reaction with a different alkoxide.

Route A is generally preferred for its operational simplicity when coupling with primary alkyl halides.

Protocol: Synthesis of 2,3-Difluoro-4-methoxybenzyl Ethyl Ether

• Reagent Preparation:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq).

  • Dissolve the alcohol in anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) (approx. 0.2 M concentration).[5][6]

• Deprotonation:

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 10-15 minutes.

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form the sodium alkoxide.[4] Using a slight excess ensures complete conversion. The reaction is exothermic and produces hydrogen gas; slow addition is crucial for safety.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases.

• Nucleophilic Substitution:

  • Add ethyl iodide (or ethyl bromide, 1.2-1.5 eq) dropwise to the solution.

  • Causality: The generated alkoxide acts as a potent nucleophile, attacking the primary alkyl halide in an SN2 fashion.[7] Using an excess of the electrophile drives the reaction to completion.

  • Heat the reaction mixture to 50-60 °C and monitor by Thin Layer Chromatography (TLC) until the starting alcohol is consumed (typically 2-8 hours).[5]

• Workup and Purification:

  • Cool the reaction to room temperature and cautiously quench by the slow addition of water to destroy any excess NaH.

  • Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate and water.

  • Separate the layers and extract the aqueous phase twice with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure ether.

Mitsunobu Reaction: Mild, Stereoinvertive Etherification

The Mitsunobu reaction is an invaluable tool for coupling alcohols under mild, neutral conditions, making it suitable for substrates with acid- or base-labile functional groups.[8][9] It proceeds via the formation of an oxyphosphonium salt, which is then displaced by a nucleophile (in this case, another alcohol).[10] A key feature is the clean inversion of stereochemistry at a chiral alcohol center.[8][10]

Protocol: Synthesis of 2,3-Difluoro-4-methoxybenzyl tert-Butyl Ether

• Reagent Preparation:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq), tert-butanol (1.5 eq), and triphenylphosphine (PPh₃, 1.5 eq).

  • Dissolve the components in anhydrous THF (approx. 0.1-0.2 M).

• Reaction Execution:

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 20-30 minutes.

  • Causality: The addition of DEAD/DIAD to PPh₃ forms a betaine intermediate.[11] This activates the primary benzyl alcohol to form a good leaving group (an oxyphosphonium salt), which is then displaced by the tert-butoxide nucleophile.[10] Slow, cold addition is critical to control the exothermic reaction and prevent side reactions.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • The primary challenge in Mitsunobu workups is the removal of stoichiometric by-products: triphenylphosphine oxide (TPPO) and the dialkyl hydrazinedicarboxylate.

  • Method A (Precipitation): Add a nonpolar solvent like diethyl ether or a mixture of hexanes/ether. The by-products may precipitate and can be removed by filtration.

  • Method B (Chromatography): Directly purify the crude residue by flash column chromatography on silica gel. The by-products are typically more polar than the desired ether product.

Acid-Catalyzed Dehydrative Etherification

This method involves the condensation of two alcohol molecules with the elimination of water, catalyzed by a Brønsted or Lewis acid.[12][13][14][15] For benzyl alcohols, the reaction proceeds through a stabilized benzylic carbocation intermediate.[16] This method is atom-economical but can be limited by the potential for side reactions and the formation of product mixtures if two different alcohols are used (cross-etherification).[17]

Protocol: Synthesis of Bis(2,3-difluoro-4-methoxybenzyl) Ether (Symmetrical Ether)

• Catalyst and Reagent Setup:

  • In a round-bottom flask, place 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq).

  • Add a catalytic amount of a Lewis acid such as iron(III) chloride (FeCl₃·6H₂O, 5 mol %) or a Brønsted acid like p-toluenesulfonic acid (PTSA, 5 mol %).[13][14]

  • Add a suitable solvent such as propylene carbonate or toluene (approx. 0.5 M). Using a solvent compatible with a Dean-Stark trap is advantageous for removing water and driving the equilibrium.

• Reaction Execution:

  • Heat the mixture to 70-120 °C.[13] If using a Dean-Stark trap, heat to reflux.

  • Causality: The acid protonates the hydroxyl group, which then departs as water to form a resonance-stabilized benzylic carbocation. A second molecule of the alcohol then acts as a nucleophile, attacking the carbocation to form the protonated ether, which is then deprotonated to yield the final product and regenerate the catalyst.

  • Monitor the reaction by TLC for the disappearance of the starting material (typically 4-24 hours).

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • If a solid acid catalyst was used, it can be filtered off.

  • If a soluble acid was used, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid, followed by water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

  • Purify the resulting crude ether by flash column chromatography or recrystallization.

Comparative Data and Reaction Parameters

The following table summarizes typical conditions and expected outcomes for the etherification of substituted benzyl alcohols. Note that yields are representative and will require optimization for 2,3-Difluoro-4-methoxybenzyl alcohol.

Method	Typical Reagents	Temperature (°C)	Typical Time (h)	Representative Yield (%)	Key Advantages	Key Limitations
Williamson Ether Synthesis	NaH, Alkyl Halide, THF/DMF	25 - 60	2 - 8	50 - 95[5]	High yielding, versatile, well-established.	Requires strong base, not suitable for acid-sensitive substrates.
Mitsunobu Reaction	PPh₃, DEAD/DIAD, R'-OH, THF	0 - 25	12 - 24	70 - 90[9]	Mild, neutral conditions; stereochemical inversion.	Stoichiometric by-products, purification can be difficult.
Acid-Catalyzed Etherification	FeCl₃ or PTSA, Toluene	70 - 120	4 - 24	50 - 90[13]	Atom-economical, simple reagents.	Harsh conditions, risk of side reactions, limited to acid-stable substrates.

Mechanism and Scientific Rationale

Understanding the reaction mechanism is crucial for troubleshooting and optimization. The Williamson ether synthesis, being a classic SN2 reaction, provides an excellent example.

Caption: Mechanism of the Williamson Ether Synthesis.

The reactivity of 2,3-Difluoro-4-methoxybenzyl alcohol is modulated by its substituents. The electron-withdrawing inductive effect of the two ortho-fluorine atoms can slightly decrease the nucleophilicity of the corresponding alkoxide. Conversely, in acid-catalyzed reactions, these same groups can destabilize the adjacent benzylic carbocation, potentially slowing the reaction compared to a non-fluorinated analogue. The C4-methoxy group, however, is strongly electron-donating through resonance, which helps stabilize the carbocation and is a dominant electronic effect. This electronic tug-of-war makes empirical optimization of reaction conditions essential.

References

• Intermolecular etherification of benzyl alcohols with alkanols,... | Download Table - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]

• Symmetrical and Nonsymmetrical Etherification of Benzyl Alcohols Catalyzed by Iron(II/III) Chloride in Propylene Carbonate as a Green and Recyclable Solvent. (2023). ACS Omega. Retrieved January 2, 2026, from [Link]

• Etherification of glycerol with benzyl alcohol catalyzed by solid acids. (2008). Journal of the Brazilian Chemical Society. Retrieved January 2, 2026, from [Link]

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• Eco-Friendly Homo- and Cross-Etherification of Benzyl Alcohols Catalyzed by Iron(II/III) Chloride in Propylene Carbonate as a Green and Recyclable Solvent. (2023). National Institutes of Health. Retrieved January 2, 2026, from [Link]

• Mitsunobu reaction. (n.d.). Wikipedia. Retrieved January 2, 2026, from [Link]

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• Williamson Ether Synthesis reaction. (n.d.). BYJU'S. Retrieved January 2, 2026, from [Link]

• Williamson ether synthesis. (n.d.). Wikipedia. Retrieved January 2, 2026, from [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). National Institutes of Health. Retrieved January 2, 2026, from [Link]

• Liquid Etherification of Alkoxybenzyl Alcohols, Cinnamyl Alcohols and Fluorinated Phenylalkenols with Platinum on Carbon (Pt/C) and Palladium on Carbon (Pd/C). (2018). Scientific Research Publishing. Retrieved January 2, 2026, from [Link]

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• Ether synthesis by etherification (alkylation). (n.d.). Organic Chemistry Portal. Retrieved January 2, 2026, from [Link]

• Synthesis of Ethers from Alcohols & Aldehydes Enabled by an Oxocarbenium Ion Interception Strategy. (n.d.). The Royal Society of Chemistry. Retrieved January 2, 2026, from [Link]

• 04.03 Syntheses of Ethers. (2019). YouTube. Retrieved January 2, 2026, from [Link]

• Synthesis of Ethers from Alcohols. (2021). YouTube. Retrieved January 2, 2026, from [Link]

• 13.2 Synthesis of Ethers. (2021). YouTube. Retrieved January 2, 2026, from [Link]

• Chemoselective Etherification of Benzyl Alcohols Using 2,4,6-Trichloro-1,3,5-triazine and Methanol or Ethanol Catalyzed by Dimethyl Sulfoxide. (2008). Organic Chemistry Portal. Retrieved January 2, 2026, from [Link]

• efficient catalytic procedure for. (n.d.). ElectronicsAndBooks. Retrieved January 2, 2026, from [Link]

• Synthesis and Biological Characterization of 4,4-Difluoro-3-(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. (n.d.). National Institutes of Health. Retrieved January 2, 2026, from [Link]

• Discovery of 2,6-difluorobenzyl ether series of phenyl ((R)-3-phenylpyrrolidin-3-yl)sulfones as surprisingly potent, selective and orally bioavailable RORγt inverse agonists. (2020). National Institutes of Health. Retrieved January 2, 2026, from [Link]

• Alkoxyhydrosilane-facilitated cross-etherification reaction of secondary benzyl alcohol with aliphatic alcohol: synthesis of unsymmetrical dialkyl ethers. (2024). National Institutes of Health. Retrieved January 2, 2026, from [Link]

• An expedient synthesis of benzyl 2,3,4-tri-O-benzyl-β-D-glucopyranoside and benzyl 2,3,4-tri-O-benzyl-β-D-mannopyranoside. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Comparative Effects of the Potent Antioxidant 3,5-Dihydroxy-4-methoxybenzyl Alcohol and Gallic Acid on the Growth and Death of RAW264.7 Macrophages and Lung Cancer A549 Cells In Vitro. (n.d.). MDPI. Retrieved January 2, 2026, from [Link]

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Application Notes and Protocols for 2,3-Difluoro-4-methoxybenzyl Alcohol in Advanced Materials Science

Introduction: A Multifaceted Building Block for Advanced Materials

2,3-Difluoro-4-methoxybenzyl alcohol is a unique aromatic compound featuring a combination of functional groups that make it a highly promising, yet underexplored, monomer for the synthesis of advanced functional polymers. The strategic placement of two fluorine atoms on the benzene ring, ortho and meta to the hydroxymethyl group, along with a para-methoxy group, is anticipated to impart a unique set of properties to any resulting macromolecule.

• Fluorine Substitution: The high electronegativity and low polarizability of fluorine are known to significantly influence the properties of polymers. The inclusion of fluorine can lead to materials with low dielectric constants, enhanced thermal and oxidative stability, high hydrophobicity, and chemical inertness.[1][2]

• Methoxy Group: The electron-donating methoxy group can influence the reactivity of the aromatic ring and potentially enhance the solubility of the resulting polymers in common organic solvents.

• Benzyl Alcohol Moiety: The primary alcohol functional group serves as a versatile handle for a variety of polymerization reactions, most notably condensation reactions to form poly(benzyl ether)s or derivatization into other polymerizable monomers.[3][4]

This combination of features suggests that polymers derived from 2,3-Difluoro-4-methoxybenzyl alcohol could find applications as high-performance dielectric materials, hydrophobic coatings, and specialty engineering thermoplastics.

Potential Applications and Rationale

Low-k Dielectric Materials for Microelectronics

The relentless miniaturization of integrated circuits necessitates the development of insulating materials with ultra-low dielectric constants (low-k) to minimize signal delay, power consumption, and crosstalk between components.[5][6] Fluorinated polymers are leading candidates for these applications due to the low polarizability of the carbon-fluorine bond.[7][8]

Rationale: A linear poly(benzyl ether) synthesized from 2,3-Difluoro-4-methoxybenzyl alcohol would combine a flexible ether backbone with a high density of fluorine atoms. This is expected to result in a material with a low dielectric constant, good thermal stability, and excellent gap-filling capabilities due to its potential solubility in common processing solvents. The asymmetric substitution pattern may also disrupt chain packing, further reducing the dielectric constant.

Hydrophobic and Oleophobic Surface Coatings

Fluorinated polymers are renowned for their low surface energy, which translates to surfaces that are repellent to both water (hydrophobic) and oils (oleophobic).[9][10] These properties are highly sought after for applications such as self-cleaning surfaces, anti-fouling coatings, and moisture barriers for electronics.

Rationale: Polymers incorporating the 2,3-difluoro-4-methoxyphenyl moiety, either in the main chain or as a pendant group, would present a highly fluorinated surface to the environment. This would create a robust, low-energy surface with high contact angles for water and organic liquids.[11][12][13]

Prospective Synthetic Protocols

The following protocols are hypothetical but are based on well-established polymerization methodologies for similar monomers. Researchers should perform small-scale trials and full analytical characterization to validate these procedures.

Protocol 1: Synthesis of Poly(2,3-difluoro-4-methoxybenzyl ether) via Self-Condensation

This protocol aims to synthesize a linear poly(benzyl ether) through the acid-catalyzed self-condensation of 2,3-Difluoro-4-methoxybenzyl alcohol. This method is analogous to the polymerization of benzyl alcohol in the presence of a strong acid.[4]

Workflow Diagram:

Caption: Workflow for the synthesis of poly(2,3-difluoro-4-methoxybenzyl ether).

Step-by-Step Methodology:

• Preparation:

  • Thoroughly dry all glassware in an oven at 120°C and assemble under a stream of dry nitrogen or argon.

  • To a 100 mL three-necked flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add 2,3-Difluoro-4-methoxybenzyl alcohol (e.g., 5.0 g, 28.7 mmol).

  • Add a suitable anhydrous solvent (e.g., 50 mL of dichloromethane or toluene). Stir until the monomer is fully dissolved.

• Polymerization:

  • Cool the reaction mixture to 0°C using an ice bath.

  • Caution: Anhydrous hydrogen fluoride (HF) is extremely corrosive and toxic. This step should only be performed by trained personnel in a specialized fume hood with appropriate personal protective equipment. Alternatively, other strong acid catalysts such as trifluoromethanesulfonic acid can be trialed.

  • Slowly add anhydrous HF (e.g., 10 mL) or the alternative acid catalyst to the stirred solution over 30 minutes. An exothermic reaction may be observed.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction mixture for 24-48 hours. The viscosity of the solution is expected to increase as the polymerization proceeds.

• Work-up and Purification:

  • Cool the reaction mixture back to 0°C.

  • Slowly quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

  • Separate the organic layer and wash it with deionized water (3 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solution using a rotary evaporator.

  • Precipitate the crude polymer by slowly adding the concentrated solution to a vigorously stirred non-solvent, such as methanol or hexane (e.g., 500 mL).

  • Collect the precipitated polymer by filtration, wash with fresh non-solvent, and dry in a vacuum oven at 60°C to a constant weight.

• Characterization:

  • The resulting polymer should be characterized by GPC (for molecular weight and distribution), NMR (¹H, ¹³C, ¹⁹F for structure confirmation), TGA (for thermal stability), and DSC (for glass transition temperature).

Protocol 2: Derivatization to a Methacrylate Monomer and Subsequent Polymerization

This two-part protocol first converts the benzyl alcohol into a polymerizable methacrylate monomer, which can then be used to synthesize polymers with pendant fluorinated groups, ideal for coatings.

Part A: Synthesis of (2,3-Difluoro-4-methoxyphenyl)methyl methacrylate

Reaction Scheme:

Caption: Synthesis of the methacrylate monomer from 2,3-Difluoro-4-methoxybenzyl alcohol.

Step-by-Step Methodology:

• Preparation:

  • In a dry 250 mL flask under a nitrogen atmosphere, dissolve 2,3-Difluoro-4-methoxybenzyl alcohol (e.g., 10.0 g, 57.4 mmol) and triethylamine (e.g., 8.7 g, 86.1 mmol) in anhydrous tetrahydrofuran (THF, 100 mL).

• Reaction:

  • Cool the solution to 0°C.

  • Slowly add methacryloyl chloride (e.g., 6.6 g, 63.1 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up:

  • Filter the reaction mixture to remove the triethylamine hydrochloride salt.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel to yield the pure monomer.

Part B: Free Radical Polymerization of the Methacrylate Monomer

Step-by-Step Methodology:

• Preparation:

  • In a Schlenk tube, dissolve the synthesized methacrylate monomer (e.g., 5.0 g) and a radical initiator such as AIBN (azobisisobutyronitrile, e.g., 1 mol% relative to the monomer) in anhydrous toluene (20 mL).

• Polymerization:

  • Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

  • Place the sealed tube in an oil bath preheated to 70°C and stir for 12-24 hours.

• Work-up:

  • Cool the reaction to room temperature and dilute with THF.

  • Precipitate the polymer by pouring the solution into a large volume of cold methanol.

  • Collect the polymer by filtration and re-dissolve and re-precipitate twice more to ensure high purity.

  • Dry the final polymer product in a vacuum oven.

Predicted Material Properties

The following table summarizes the anticipated properties of polymers derived from 2,3-Difluoro-4-methoxybenzyl alcohol, based on data from analogous fluorinated polymer systems.

Property	Predicted Value/Characteristic	Rationale / Comparative Compound
Dielectric Constant (k)	2.2 - 2.8 (@ 1 MHz)	Fluorinated polyimides and poly(arylene ether)s typically exhibit k values in this range, significantly lower than non-fluorinated analogues.[1][6]
Thermal Stability (Td5%)	> 300 °C	Fluorinated poly(benzyl ether)s show stability up to ~290°C.[3][14] The difluoro-aromatic structure is expected to be highly stable.
Glass Transition Temp. (Tg)	60 - 150 °C	Dependent on polymer architecture. Linear poly(benzyl ether)s have lower Tg,[3] while methacrylate polymers will be higher.
Solubility	Good in polar aprotic solvents	The ether linkages and methoxy group should enhance solubility, a known characteristic of many fluorinated polymers.[2]
Water Contact Angle	> 100°	Surfaces of fluorinated polymers are inherently hydrophobic due to low surface energy.[11][13]

References

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• Product Finishing Technology. (n.d.).
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• Levalois-Grützmacher, J., et al. (2017). Hydrophobic Coatings on Cotton Obtained by in Situ Plasma Polymerization of a Fluorinated Monomer in Ethanol Solutions.
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• Daikin Global. (n.d.). Electrical properties | Fluorochemicals.
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• Li, Y., et al. (2021). Utilizing the Diffusion of Fluorinated Polymers to Modify the Semiconductor/Dielectric Interface in Solution-Processed Conjugated Polymer Field-Effect Transistors.
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Technical Notes & Optimization

Technical Support Center: Purification of 2,3-Difluoro-4-methoxybenzyl alcohol

Welcome to the technical support center for the purification of 2,3-Difluoro-4-methoxybenzyl alcohol. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during the purification of this key intermediate. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 2,3-Difluoro-4-methoxybenzyl alcohol?

The primary methods for purifying 2,3-Difluoro-4-methoxybenzyl alcohol are flash column chromatography and recrystallization. The choice depends on the nature and quantity of impurities, as well as the physical state of your crude product.

• Flash Column Chromatography: This is the most versatile and widely employed method for purifying organic compounds on a preparative scale.[1] It is particularly effective for separating the target alcohol from impurities with different polarities, such as unreacted starting materials (e.g., the corresponding benzaldehyde) or by-products.

• Recrystallization: If your crude product is a solid and contains a smaller amount of impurities, recrystallization can be a highly effective and scalable purification technique. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.[2]

• Vacuum Distillation: For liquid benzyl alcohols, distillation under reduced pressure can be used to separate them from non-volatile impurities or solvents.[3][4] Given that related methoxybenzyl alcohols have high boiling points (e.g., 259°C for 4-methoxybenzyl alcohol), vacuum distillation is necessary to prevent thermal decomposition.[5][6]

Q2: What are the likely impurities in my crude 2,3-Difluoro-4-methoxybenzyl alcohol sample?

Impurities typically arise from the synthetic route used. Common sources include:

• Unreacted Starting Material: If the alcohol is synthesized by the reduction of 2,3-Difluoro-4-methoxybenzaldehyde, residual aldehyde is a very common impurity.

• Over-oxidation Product: If the synthesis involves oxidation steps or is exposed to air, the corresponding 2,3-Difluoro-4-methoxybenzoic acid could be present.

• By-products from Synthesis: Depending on the specific reagents used, various side-products can form. For example, syntheses involving benzyl halides can lead to ether by-products.

• Residual Solvents: Solvents used in the reaction or work-up (e.g., Dichloromethane (DCM), Ethyl Acetate (EtOAc), Tetrahydrofuran (THF), Toluene) may remain.

Q3: How can I quickly assess the purity of my sample and the success of my purification?

Thin-Layer Chromatography (TLC) is an indispensable tool for rapid purity assessment.[7][8] By spotting your crude material and the collected fractions on a TLC plate and eluting with an appropriate solvent system, you can visualize the number of components and track the separation. The final, purified product should ideally show a single spot on the TLC plate. For more quantitative analysis, techniques like ¹H NMR, GC-MS, and HPLC are recommended.

Troubleshooting Guide: Purification Workflows

This section addresses specific issues you may encounter during purification.

Troubleshooting Flash Column Chromatography

Q: My compound and an impurity are co-eluting or have very close Rf values on the TLC plate. How can I improve separation?

A: This is a common challenge indicating that the polarity of your eluent (mobile phase) is not optimal for differential adsorption on the stationary phase.

• Probable Cause: The solvent system is either too polar (causing everything to move too quickly) or not polar enough to differentiate between your compound and the impurity.

• Solution:

  • Optimize the Solvent System: The goal is to find a solvent mixture that gives your desired compound an Rf value of approximately 0.2-0.3.[7] Test various ratios of a non-polar solvent (e.g., Hexane or Heptane) and a more polar solvent (e.g., Ethyl Acetate or Dichloromethane). For benzyl alcohols, a Hexane/Ethyl Acetate gradient is often a good starting point.[9]

  • Try Different Solvents: If adjusting ratios doesn't work, change one of the solvents. For instance, substituting Ethyl Acetate with Acetone or Diethyl Ether can alter the selectivity of the separation.

  • Consider a Different Stationary Phase: While silica gel is most common, for very challenging separations, you might consider using alumina (acidic, basic, or neutral) or a reverse-phase silica gel.[10]

Q: My compound is streaking down the TLC plate and the column. What is causing this?

A: Streaking is typically a sign of overloading or a secondary interaction with the stationary phase.

• Probable Cause:

  • Overloading: Too much sample has been applied to the TLC plate or loaded onto the column.

  • High Polarity: Benzyl alcohols are quite polar due to the hydroxyl group. If the eluent is not polar enough, the compound will move very slowly and can appear as a streak.

  • Acidity/Basicity: The compound may be acidic or basic, leading to strong interactions with the slightly acidic silica gel.

• Solution:

  • Load Less Sample: Apply a more dilute spot on the TLC plate. For the column, ensure the sample is loaded onto the minimum amount of silica necessary (dry loading is often preferred for this).[1]

  • Increase Eluent Polarity: Increase the proportion of the polar solvent in your mobile phase.

  • Add a Modifier: If the issue is due to the acidity of your compound or silica, adding a small amount (0.1-1%) of a modifier like acetic acid (for acidic compounds) or triethylamine (for basic compounds) to your eluent can often resolve streaking by neutralizing active sites on the silica.

Q: My recovery of the compound after the column is very low. Where did it go?

A: Low recovery can result from irreversible adsorption or decomposition on the column.

• Probable Cause:

  • Irreversible Adsorption: The compound is too polar and has bound permanently to the silica gel.

  • Decomposition: The compound is unstable on the acidic surface of the silica gel.

• Solution:

  • Deactivate the Silica: Flush the column with a solvent system containing a small amount of a deactivating agent like triethylamine before loading your sample.

  • Switch to a Neutral Stationary Phase: Use neutral alumina instead of silica gel.

  • Work Quickly: Do not let the column run dry or sit for extended periods, as this increases the contact time between your compound and the stationary phase.

Troubleshooting Recrystallization

Q: My product has "oiled out" of the solution instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute.

• Probable Cause: The solution was cooled too quickly, or the boiling point of the solvent is higher than the melting point of your compound. The presence of impurities can also lower the melting point of the mixture, contributing to this issue.

• Solution:

  • Re-heat and Cool Slowly: Re-heat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Then, allow the flask to cool very slowly to room temperature before moving it to an ice bath. Insulating the flask can help.

  • Add More Solvent: Oiling out can happen if the solution is too concentrated. Add more solvent, reheat to dissolve, and cool slowly again.

  • Change the Solvent System: Choose a solvent with a lower boiling point. Alternatively, use a two-solvent system where the compound is highly soluble in one ("good" solvent) and poorly soluble in the other ("bad" solvent).[2] Dissolve the compound in a minimum of the hot "good" solvent, then slowly add the "bad" solvent until the solution becomes turbid (cloudy), reheat to clarify, and then cool slowly.

Q: No crystals have formed, even after the solution has cooled completely.

A: Crystal formation requires nucleation, which sometimes needs to be induced.

• Probable Cause: The solution is not sufficiently supersaturated, or nucleation has not initiated.

• Solution:

  • Induce Nucleation:

    • Scratch: Gently scratch the inside of the flask with a glass rod at the surface of the liquid. The microscopic scratches on the glass provide a surface for crystal growth.

    • Seed: Add a tiny crystal of the pure compound (a "seed crystal") to the solution.

  • Increase Concentration: If nucleation fails, your solution may be too dilute. Gently evaporate some of the solvent and allow it to cool again.

  • Cool Further: Place the solution in a colder environment, such as a freezer, but monitor to prevent the solvent itself from freezing.

Data Summary & Protocols

Table 1: Recommended Solvent Systems

Purification Method	Solvent System (starting point)	Rationale & Comments
Column Chromatography	Hexanes / Ethyl Acetate (e.g., 9:1 to 3:1 gradient)	A classic system for moderately polar compounds like benzyl alcohols.[9] Adjust the ratio to achieve an Rf of ~0.3 for the product on TLC.
Dichloromethane / Methanol (e.g., 99:1 to 95:5)	A more polar system for compounds that do not move in Hex/EtOAc. Use with caution as methanol can affect silica packing.
Recrystallization	Toluene / Hexanes	Dissolve in minimal hot toluene, then add hexanes until cloudy. Good for aromatic compounds.
Ethyl Acetate / Hexanes	A common and effective mixed-solvent system.[11]
Water / Ethanol	Use only if the compound is stable to hot water.[2] Dissolve in hot ethanol, add hot water until turbid.

Diagram 1: Purification Method Selection

This decision tree can help you choose the most appropriate initial purification strategy.

Caption: Decision tree for selecting a purification method.

Protocol 1: Flash Column Chromatography

• TLC Analysis: Determine the optimal eluent system by testing solvent mixtures (e.g., Hexane:EtOAc) to find a ratio that gives the target compound an Rf of 0.2-0.3.

• Column Preparation (Wet Packing):

  • Plug a glass column with a small amount of cotton or glass wool. Add a thin layer of sand.[1]

  • In a beaker, make a slurry of silica gel in your initial, least polar eluent.

  • Pour the slurry into the column, tapping the side gently to ensure even packing. Allow excess solvent to drain until it reaches the top of the silica bed. Never let the column run dry from this point forward.[7]

  • Add another thin layer of sand on top of the silica bed to prevent disturbance.[1]

• Sample Loading (Dry Loading):

  • Dissolve your crude product in a minimal amount of a volatile solvent (like DCM).

  • Add a small amount of silica gel to this solution and evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column. Use gentle air pressure ("flash") to push the solvent through the column at a steady rate.[10]

  • Collect the eluting solvent in a series of test tubes or flasks (fractions).

  • Monitor the separation by spotting fractions onto TLC plates.

• Isolation: Combine the fractions that contain your pure product (as determined by TLC). Remove the solvent using a rotary evaporator to yield the purified 2,3-Difluoro-4-methoxybenzyl alcohol.

Diagram 2: Troubleshooting Column Chromatography Workflow

Caption: Workflow for troubleshooting common column chromatography issues.

References

• Eureka | Patsnap. (n.d.). Synthesis method of 2,3,5,6-tetrafluoro-4-methoxymethyl benzyl alcohol.
• Wikipedia. (2024). Column chromatography.
• SIELC Technologies. (n.d.). Separation of 3-(Benzyloxy)-4-methoxybenzyl alcohol on Newcrom R1 HPLC column.
• National Institutes of Health. (n.d.). The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions.
• Organic Syntheses. (n.d.). is added to the column in an even layer until the curved portion at the bottom of the glass column is completely covered (Figure 2). Dry silica gel (84 g).
• Google Patents. (n.d.). CN102731269B - Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol.
• Google Patents. (n.d.). CN101913997A - Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol.
• Google Patents. (n.d.). US3523978A - Process for the purification of benzyl alcohol.
• Guidechem. (n.d.). 3-Methoxybenzyl alcohol C8H10O2.
• Magritek. (n.d.). Column Chromatography.
• Columbia University. (n.d.). Column chromatography.
• National Institutes of Health. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis.
• PubChem. (n.d.). 4-Methoxybenzyl alcohol.
• BLD Pharm. (n.d.). 3,5-Difluoro-4-methoxybenzyl Alcohol.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• ChemicalBook. (n.d.). 4-FLUORO-3-METHOXYBENZYL ALCOHOL.
• Google Patents. (n.d.). DE1668646B1 - Method for purifying benzyl alcohol.
• Wikipedia. (2023). Anisyl alcohol.
• Organic Chemistry Portal. (n.d.). Benzyl alcohol synthesis by benzylic substitution.
• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4.
• YouTube. (2013, February 4). How to Carry Out a Recrystallization.
• Cenmed. (n.d.). 3-Fluoro-4-Methoxybenzyl Alcohol.
• Google Patents. (n.d.). CN113024360A - Synthesis method of m-methoxy benzyl alcohol.
• PubChem. (n.d.). 3-Hydroxy-4-methoxybenzyl alcohol.
• ResearchGate. (2025, September 11). The Synthesis and Characterization of Bemotrizinol Impurities.
• Chegg.com. (2024, September 16). Solved Benzyl alcohol (bp 205°C ) was selected by a student.
• Blog. (2025, October 8). How is Benzyl Alcohol detected in a sample?.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. youtube.com [youtube.com]
• 3. US3523978A - Process for the purification of benzyl alcohol - Google Patents [patents.google.com]
• 4. DE1668646B1 - Method for purifying benzyl alcohol - Google Patents [patents.google.com]
• 5. 4-Methoxybenzyl alcohol | C8H10O2 | CID 7738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Anisyl alcohol - Wikipedia [en.wikipedia.org]
• 7. Column chromatography - Wikipedia [en.wikipedia.org]
• 8. magritek.com [magritek.com]
• 9. The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. columbia.edu [columbia.edu]
• 11. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol

Welcome to the technical support center for the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important intermediate. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated protocols based on established chemical principles.

Overview of the Primary Synthetic Route

The most direct and widely employed method for synthesizing 2,3-Difluoro-4-methoxybenzyl alcohol (Product 2 ) is the chemoselective reduction of its corresponding aldehyde, 2,3-Difluoro-4-methoxybenzaldehyde (Precursor 1 ). This transformation is typically achieved using hydride-based reducing agents.

The choice of reducing agent is critical and influences the reaction conditions, workup procedure, and potential impurity profile. The two most common laboratory-scale reagents for this purpose are Sodium Borohydride (NaBH₄) and Lithium Aluminium Hydride (LiAlH₄).[1][2]

Caption: Primary synthesis route and major impurity source.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis and purification of 2,3-Difluoro-4-methoxybenzyl alcohol.

Question 1: My ¹H NMR spectrum shows a sharp singlet at ~9.9 ppm. What is this impurity and how do I remove it?

Answer:

This signal is characteristic of an aldehyde proton and almost certainly corresponds to unreacted 2,3-Difluoro-4-methoxybenzaldehyde starting material. Its presence indicates an incomplete reduction reaction.

• Causality:

  • Insufficient Reducing Agent: The stoichiometry of the reaction requires 1 equivalent of the aldehyde to react with 0.25 equivalents of NaBH₄ or LiAlH₄ (as each hydride equivalent can reduce four aldehyde molecules).[3] However, practical applications often demand a slight to moderate excess (1.1 to 1.5 equivalents of hydride source) to ensure the reaction goes to completion, accounting for any reagent decomposition or reaction with trace water.

  • Low Reagent Activity: Hydride reagents, particularly LiAlH₄, are sensitive to moisture and can degrade if not stored under strictly anhydrous conditions.[4][5] Commercial NaBH₄ can also vary in purity.

  • Insufficient Reaction Time or Temperature: While reductions of aromatic aldehydes are typically fast (30 minutes to a few hours), highly dilute conditions or low temperatures (e.g., 0 °C) may require longer reaction times.

• Troubleshooting Protocol:

  • Monitor the Reaction: Use Thin Layer Chromatography (TLC) to track the disappearance of the starting aldehyde. A co-spot of your starting material and the reaction mixture is essential. The product alcohol will have a lower Rf value than the aldehyde.

  • Add More Reducing Agent: If TLC shows significant starting material after the initially planned reaction time, cool the reaction mixture (e.g., in an ice bath) and carefully add another portion (0.1-0.2 equivalents) of the reducing agent.

  • Purification: If the reaction is already worked up, the aldehyde can be readily separated from the alcohol using silica gel column chromatography. The less polar aldehyde will elute before the more polar alcohol. A typical eluent system would be a gradient of ethyl acetate in hexanes.

Question 2: After the aqueous workup of my LiAlH₄ reaction, my final product is a sticky, oily solid with a very low yield. What went wrong?

Answer:

This is a classic sign of improper workup, leading to the contamination of your product with aluminum salts. LiAlH₄ reductions produce aluminum alkoxide intermediates that must be carefully hydrolyzed and removed.[1]

• Causality: The workup for a LiAlH₄ reaction involves quenching the excess hydride and then hydrolyzing the aluminum-alkoxide complex to precipitate filterable aluminum salts (LiOH and Al(OH)₃).[4] If this is not done correctly, an unfilterable, gelatinous aluminum hydroxide precipitate can form, which traps the product and makes extraction and isolation extremely difficult.

• Recommended Workup Protocol (Fieser Method):

  • Cool the reaction vessel in an ice bath.

  • For a reaction using 'X' grams of LiAlH₄, add the following reagents sequentially and very slowly with vigorous stirring:

    • 'X' mL of water

    • 'X' mL of 15% (w/v) aqueous NaOH

    • '3X' mL of water

  • After the final addition, remove the ice bath and stir vigorously for 30-60 minutes. This procedure is designed to produce a granular, easily filterable precipitate of the aluminum salts.

  • Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Combine the filtrates, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Question 3: My product appears pure by ¹H NMR, but the HPLC analysis shows a small, secondary peak. What could this be?

Answer:

Assuming the absence of the starting aldehyde, this secondary peak could be an isomeric impurity or a byproduct from a side reaction.

• Causality & Identification:

  • Isomeric Impurity: The synthesis of the starting material, 2,3-Difluoro-4-methoxybenzaldehyde, often begins with 1,2-difluorobenzene or 3,4-difluoroanisole.[6] If the regioselectivity of the subsequent methoxylation or formylation steps is not perfect, you could have a small amount of an isomeric aldehyde (e.g., 3,4-Difluoro-2-methoxybenzaldehyde). This would be reduced to the corresponding isomeric benzyl alcohol, which would have a very similar NMR spectrum but could be resolved by a good HPLC method. LC-MS analysis would confirm this, as the impurity would have the same mass as the desired product.

  • Dimer Byproduct (Ether Formation): Under certain conditions (e.g., acidic workup at elevated temperatures), benzyl alcohols can undergo self-condensation to form a dibenzyl ether. This impurity would have a distinct NMR spectrum (lacking a hydroxyl proton and showing characteristic benzylic ether signals around 4.5 ppm) and a higher mass.

• Troubleshooting Protocol:

  • Analyze Starting Material: Check the purity of your 2,3-Difluoro-4-methoxybenzaldehyde starting material by HPLC to see if the isomeric impurity is present before the reduction.

  • Optimize Purification: High-resolution column chromatography or preparative HPLC can be used to separate the isomeric impurity if required. Recrystallization may also be effective if the product is a solid and the impurity level is low.

  • Ensure Neutral Workup: Avoid strongly acidic conditions during workup, especially if heating, to prevent ether formation.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. davuniversity.org [davuniversity.org]
• 4. byjus.com [byjus.com]
• 5. adichemistry.com [adichemistry.com]
• 6. 2,3-DIFLUORO-6-METHOXYBENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing Reaction Yield of 2,3-Difluoro-4-methoxybenzyl alcohol

Welcome to the technical support center for the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. We will move beyond simple procedural steps to explore the chemical reasoning behind optimizing this reaction, ensuring you can troubleshoot effectively and achieve higher, more consistent yields.

The most prevalent and direct method for synthesizing 2,3-Difluoro-4-methoxybenzyl alcohol is through the reduction of its corresponding aldehyde, 2,3-Difluoro-4-methoxybenzaldehyde. Our guide will focus on optimizing this critical transformation.

Core Synthesis Pathway: Aldehyde Reduction

The fundamental transformation is the reduction of a carbonyl group to a primary alcohol. While seemingly straightforward, the specifics of the substrate and the choice of reagents are critical for maximizing yield and purity.

Caption: Primary synthesis route via aldehyde reduction.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the synthesis.

Part 1: Starting Materials and Reagents

Question: My reaction yield is consistently low, even though my procedure seems correct. Could my starting material be the issue?

Answer: Absolutely. The purity of your starting material, 2,3-Difluoro-4-methoxybenzaldehyde, is paramount.

• Causality: Impurities in the aldehyde can lead to several problems. Aldehydes are susceptible to air oxidation, forming the corresponding carboxylic acid.[1] This carboxylic acid impurity will not be reduced by mild reducing agents like sodium borohydride (NaBH₄) but can complicate purification. Other organic impurities may react with the reducing agent, consuming it and leading to incomplete conversion of your desired aldehyde.

• Troubleshooting Steps:

  • Verify Purity: Always check the purity of the starting aldehyde by ¹H NMR or GC-MS before starting the reaction. Look for the characteristic aldehyde proton peak around 10.4 ppm.[2]

  • Purification: If impurities are detected, consider purifying the aldehyde. Recrystallization from a suitable solvent system like ether/petroleum ether can be effective.[2]

  • Storage: Store the aldehyde under an inert atmosphere (nitrogen or argon), protected from light, and at a low temperature to prevent degradation.

Question: Which reducing agent is better for this synthesis: Sodium Borohydride (NaBH₄) or Lithium Aluminum Hydride (LiAlH₄)?

Answer: The choice between NaBH₄ and LiAlH₄ is a classic case of balancing reactivity with safety and practicality. For this specific transformation, Sodium Borohydride (NaBH₄) is the recommended choice.

• Expertise & Causality:

  • Reactivity: LiAlH₄ is a significantly more powerful reducing agent than NaBH₄.[3] While it will certainly reduce the aldehyde, its high reactivity makes it non-selective and hazardous. It reacts violently with protic solvents like water and alcohols, necessitating the use of anhydrous ethers (like THF or diethyl ether) and a carefully controlled work-up procedure.[3][4]

  • Selectivity & Safety: NaBH₄ is a milder, more selective reagent. It is stable in protic solvents like methanol and ethanol, which are excellent solvents for both the aldehyde and the resulting alcohol, making the reaction setup much simpler and safer.[3] It efficiently reduces aldehydes and ketones without affecting other potentially sensitive functional groups.

• Data Summary:

Feature	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Reactivity	Moderate	Very High
Solvent	Protic (Methanol, Ethanol)	Aprotic/Anhydrous (THF, Diethyl Ether)
Safety	Relatively safe, stable in air	Highly reactive, pyrophoric, reacts violently with water
Work-up	Simple acid or water quench	Requires careful, multi-step quench (e.g., Fieser method)
Recommendation	Highly Recommended	Not recommended unless other functional groups require it

Part 2: Reaction Conditions

Question: My reaction is very slow or stalls before completion. What parameters should I adjust?

Answer: This typically points to issues with temperature, stoichiometry, or reagent quality.

• Causality & Troubleshooting:

  • Reagent Quality: NaBH₄ can degrade over time, especially if not stored in a dry environment. Use a freshly opened bottle or a properly stored reagent.

  • Stoichiometry: While the stoichiometry is 4:1 (aldehyde:NaBH₄) as the borohydride ion provides four hydride equivalents, it is common practice to use a slight excess of NaBH₄ (e.g., 1.5 to 2.0 molar equivalents relative to the aldehyde) to ensure the reaction goes to completion.

  • Temperature: The reduction of aldehydes with NaBH₄ is typically exothermic. The reaction is best initiated at a low temperature (0 °C) to control the initial rate.[5] After the initial addition of the borohydride, the reaction can be allowed to warm to room temperature and stirred until completion. If the reaction is slow, gentle warming (e.g., to 40 °C) can be attempted, but monitor for potential side reactions.

  • Solvent Choice: Methanol or ethanol are ideal solvents. Ensure your starting aldehyde is fully dissolved before adding the reducing agent.

Caption: Decision workflow for troubleshooting low conversion.

Part 3: Work-up and Purification

Question: TLC analysis shows 100% conversion to a single new spot, but my final isolated yield is very low. Where am I losing my product?

Answer: This is a classic work-up and purification problem. The issue is not the reaction itself, but how you are isolating the product. 2,3-Difluoro-4-methoxybenzyl alcohol, like many benzyl alcohols, has some water solubility.

• Causality & Troubleshooting:

  • Quenching: The reaction is typically quenched by the slow addition of dilute acid (e.g., 1M HCl) to neutralize excess borohydride and hydrolyze the borate-ester intermediate. This must be done carefully in an ice bath, as the process generates hydrogen gas.

  • Extraction: This is the most likely step for product loss.

    • Solvent Choice: Use a suitable organic solvent for extraction, such as ethyl acetate or dichloromethane.

    • Increase Number of Extractions: Instead of two large extractions, perform multiple smaller extractions (e.g., 4-5 times). This is more efficient at recovering compounds with partial water solubility.

    • Brine Wash: After extraction, wash the combined organic layers with a saturated sodium chloride solution (brine). This helps to remove dissolved water from the organic phase and can "salt out" your product, pushing more of it from the aqueous phase into the organic layer.

  • Purification:

    • Evaporation: Be cautious when removing the solvent under reduced pressure. The product is a relatively low-melting solid or oil and can be volatile under high vacuum, especially with heating.

    • Column Chromatography: If chromatography is necessary, use a well-chosen solvent system (e.g., hexane/ethyl acetate) to ensure good separation without excessive band broadening, which can lead to loss of material.

Optimized Experimental Protocol

This protocol is designed as a self-validating system for the reliable synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol.

Materials:

• 2,3-Difluoro-4-methoxybenzaldehyde (1.0 eq)

• Sodium Borohydride (NaBH₄) (1.5 eq)

• Methanol (anhydrous)

• Ethyl Acetate

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,3-Difluoro-4-methoxybenzaldehyde (1.0 eq) in methanol (approx. 0.2 M concentration).

• Cooling: Place the flask in an ice-water bath and stir for 10-15 minutes until the solution temperature reaches 0-5 °C.

• Addition of Reducing Agent: Slowly add Sodium Borohydride (1.5 eq) portion-wise over 15-20 minutes. Maintain the internal temperature below 10 °C. Note: Gas evolution (H₂) may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete (disappearance of starting aldehyde), cool the flask back down in an ice bath. Slowly and carefully add 1M HCl dropwise to quench the excess NaBH₄ until gas evolution ceases and the pH is slightly acidic.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: Transfer the remaining aqueous residue to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volume of residue).

• Washing: Combine the organic layers and wash sequentially with water (1x) and then brine (1x).

• Drying and Filtration: Dry the organic layer over anhydrous MgSO₄, filter, and wash the drying agent with a small amount of fresh ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude 2,3-Difluoro-4-methoxybenzyl alcohol.

• Purification (if necessary): If the crude product is not of sufficient purity, it can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

References

• Britannica. (2023). Aldehyde - Oxidation, Reduction, Reactions. [Link]

• Chemguide. (n.d.). Reduction of Aldehydes and Ketones. [Link]

• Chad's Prep. (2021). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4). [Link]

• PrepChem. (n.d.). Synthesis of m-methoxybenzyl alcohol. [Link]

• ACS Publications. (2019). Scalable Process for Reduction of Aromatic Carboxylic Acids to Aldehydes via Pinacolborane. [Link]

• NIH National Library of Medicine. (2010). Selective Enzymatic Reduction of Aldehydes. [Link]

Sources

• 1. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 2. 2,3-DIFLUORO-6-METHOXYBENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol

Welcome to the technical support guide for the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol. This resource is designed for researchers, chemists, and process development professionals. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the common challenges associated with this synthesis and prevent the formation of critical side products.

Overview of the Primary Synthetic Route

The most common and efficient laboratory-scale synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol involves the chemical reduction of its corresponding aldehyde, 2,3-Difluoro-4-methoxybenzaldehyde. This transformation is typically achieved using a mild and selective metal hydride reducing agent, such as sodium borohydride (NaBH₄).[1][2][3] The reaction is valued for its high chemoselectivity, as NaBH₄ readily reduces aldehydes and ketones without affecting other potentially sensitive functional groups.[2]

The overall transformation is a two-step process:

• Nucleophilic Attack: A hydride ion (H⁻) from the borohydride complex attacks the electrophilic carbonyl carbon of the aldehyde.[4][5]

• Protonation/Workup: The resulting alkoxide intermediate is protonated during an aqueous or mildly acidic workup to yield the final primary alcohol.[2][4]

While straightforward in principle, success hinges on careful control of reaction parameters to prevent side reactions and ensure a high yield of pure product.

Visualizing the General Workflow

Below is a generalized workflow for the synthesis, from starting materials to the purified product.

Caption: General experimental workflow for the reduction synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My reaction is incomplete. TLC analysis shows a significant amount of the starting aldehyde even after several hours. What went wrong?

Answer: This is a common issue that can be traced to several factors related to reagent activity and reaction conditions.

• Probable Cause A: Degraded Sodium Borohydride. NaBH₄ is sensitive to moisture and can degrade over time, losing its reducing power. If the reagent is old or has been improperly stored, it may not be effective.

  • Solution: Use a freshly opened bottle of NaBH₄ or a reagent that has been stored in a desiccator. To test a small sample, add it to a dilute acid solution; vigorous bubbling (hydrogen gas evolution) indicates activity.

• Probable Cause B: Insufficient Stoichiometry. Theoretically, one mole of NaBH₄ can reduce four moles of aldehyde. However, due to reactions with protic solvents (like methanol) and potential degradation, a molar excess is required.

  • Solution: Increase the molar equivalents of NaBH₄. A common starting point is 1.5 to 2.0 equivalents relative to the aldehyde. A slight excess ensures the reaction goes to completion in a reasonable timeframe.

• Probable Cause C: Reaction Temperature is Too Low. While the initial addition is done at 0-5 °C to control the exothermic reaction, maintaining this low temperature for the entire duration can significantly slow down the reaction rate.

  • Solution: After the controlled addition of NaBH₄ is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours. Monitor via TLC until the starting material spot has disappeared.

Question 2: I obtained a low yield of my benzyl alcohol, and I've isolated a second compound identified as 2,3-Difluoro-4-methoxybenzoic acid. How did this happen?

Answer: The formation of the corresponding carboxylic acid alongside the desired alcohol points towards a competing side reaction known as the Cannizzaro reaction .

• Mechanism: The Cannizzaro reaction is a base-induced disproportionation of two molecules of a non-enolizable aldehyde. One molecule is oxidized to a carboxylic acid, and the other is reduced to an alcohol.

  • The hydride source for the reduction part of this side reaction is another aldehyde molecule, not the borohydride.

  • This reaction is favored by strong basic conditions. The methoxide ions (CH₃O⁻) formed from the reaction of NaBH₄ with the methanol solvent can create a sufficiently basic environment to initiate this pathway if the primary reduction is slow.

• Solution:

  • Ensure Rapid Reduction: The primary reduction by NaBH₄ is much faster than the Cannizzaro reaction. Ensure your NaBH₄ is active and added correctly to consume the aldehyde quickly.

  • Control Temperature: Add the NaBH₄ slowly at 0-5 °C. Dumping it in all at once can create localized "hot spots" and basic conditions that may promote side reactions.

  • Avoid Strong Bases: Do not add any external base to the reaction mixture.

Visualizing Main vs. Side Reaction

Caption: Competing reaction pathways for the aldehyde starting material.

Question 3: My workup procedure is difficult, forming a gel-like precipitate or a persistent emulsion. How can I improve the isolation of my product?

Answer: This issue is almost always related to the quenching and hydrolysis of borate ester intermediates formed during the reaction.

• Probable Cause: Incomplete Hydrolysis of Borate Esters. Each mole of NaBH₄ can produce complex borate salts and esters with the solvent and the product alcohol. When quenching, if the pH is not sufficiently acidic or if mixing is inadequate, these can precipitate as gelatinous solids, trapping the product and making phase separation impossible.

• Solutions:

  • Controlled Quenching: Cool the reaction mixture in an ice bath before quenching. Add 1M HCl slowly with vigorous stirring. The initial quenching can be very exothermic and generate hydrogen gas.

  • Ensure Acidity: After the initial effervescence ceases, check the pH of the aqueous layer with pH paper. It should be distinctly acidic (pH 1-2) to ensure all borate species are fully hydrolyzed. Add more acid if necessary.

  • Break Emulsions: If an emulsion persists after extraction, add a small amount of brine (saturated NaCl solution) and swirl gently. This increases the ionic strength of the aqueous phase, often forcing better separation. If solids are the issue, you may need to add more organic solvent and water and filter the entire biphasic mixture through a pad of Celite® before separating the layers.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reduction? Methanol or ethanol are the most common and effective solvents. They are inexpensive, dissolve both the aldehyde and NaBH₄, and are protic, which can facilitate the reaction. While NaBH₄ does react slowly with these protic solvents, this is a manageable issue when a slight excess of the reducing agent is used. Aprotic solvents like THF can be used but may result in slower reaction rates.

Q2: Can I use Lithium Aluminum Hydride (LiAlH₄) instead of NaBH₄? While LiAlH₄ is a more powerful reducing agent, it is not recommended for this specific transformation. LiAlH₄ is far less selective and reacts violently with protic solvents like methanol and water.[2] Its use would require anhydrous aprotic solvents (like THF or diethyl ether) and a much more stringent and hazardous workup procedure. For the simple reduction of an aldehyde, NaBH₄ is safer, more convenient, and sufficiently reactive.[3]

Feature	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Reactivity	Mild & Selective	Very Strong & Unselective
Reduces	Aldehydes, Ketones	Aldehydes, Ketones, Esters, Amides, Acids
Solvent	Protic (Methanol, Ethanol)	Aprotic (THF, Et₂O)
Workup	Simple aqueous acid quench	Hazardous, multi-step quench (Fieser method)
Safety	Stable in air, moderate H₂O reactivity	Pyrophoric, reacts violently with H₂O
Recommendation	Highly Recommended	Not Recommended / Unnecessary

Q3: How can I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the simplest method. Use a mobile phase like 30% Ethyl Acetate in Hexane. The aldehyde starting material is less polar and will have a higher Rf value than the product alcohol, which is more polar due to its hydroxyl group. The reaction is complete when the spot corresponding to the aldehyde has completely disappeared. For more quantitative analysis, LC-MS can be used.

Detailed Experimental Protocol

This protocol is a validated starting point for the synthesis.

Materials:

• 2,3-Difluoro-4-methoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Ethyl acetate (EtOAc)

• 1M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,3-Difluoro-4-methoxybenzaldehyde (1.0 eq.) in methanol (approx. 0.2 M concentration).

• Cooling: Place the flask in an ice-water bath and stir for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Reduction: Slowly add sodium borohydride (1.5 eq.) in small portions over 15-20 minutes. Maintain the internal temperature below 10 °C during the addition. Caution: Hydrogen gas is evolved.

• Reaction: After the addition is complete, continue stirring the mixture at 0-5 °C for 1 hour. Then, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1-2 hours.

• Monitoring: Check for the disappearance of the starting material by TLC (e.g., 30% EtOAc/Hexane).

• Quenching: Once the reaction is complete, cool the flask back down in an ice bath. Slowly and carefully quench the reaction by adding 1M HCl dropwise until gas evolution ceases and the solution is acidic (pH ~2).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x volumes of the initial methanol).

• Washing: Combine the organic extracts and wash sequentially with water (1x) and then brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude oil or solid by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 2,3-Difluoro-4-methoxybenzyl alcohol.

References

• ZHEJIANG ZHONGXIN FLUORIDE MATERIALS CO LTD. (2019). Synthesis method of 2,3,5,6-tetrafluoro-4-methoxymethyl benzyl alcohol. Eureka | Patsnap. Available at: [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Available at: [Link]

• eCampusOntario Pressbooks. 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Available at: [Link]

• University of Colorado Boulder. Sodium Borohydride Reduction of Benzoin. Available at: [Link]

• Leah4sci. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. Available at: [Link]

• Slideshare. (n.d.). NaBH4. Available at: [Link]

• ResearchGate. (2015). A new synthetic route to polyfluorobenzyl alcohol. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. 3. NaBH4 | PPT [slideshare.net]
• 4. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 5. youtube.com [youtube.com]

troubleshooting guide for 2,3-Difluoro-4-methoxybenzyl alcohol reactions

Welcome to the technical support resource for 2,3-Difluoro-4-methoxybenzyl alcohol. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common synthetic transformations involving this versatile fluorinated building block. The unique electronic properties conferred by the ortho- and meta-fluorine atoms, combined with the para-methoxy group, present specific challenges and opportunities in synthesis. This document provides in-depth, field-tested troubleshooting advice in a direct question-and-answer format to ensure your experiments are successful.

General Handling and Stability

Question: What are the key stability concerns and handling recommendations for 2,3-Difluoro-4-methoxybenzyl alcohol?

Answer: While generally stable, 2,3-Difluoro-4-methoxybenzyl alcohol requires careful handling to prevent degradation.

• Oxidation: Like many benzyl alcohols, it is susceptible to slow oxidation to the corresponding benzaldehyde, especially if exposed to air and light over extended periods. Store the reagent under an inert atmosphere (Nitrogen or Argon) in a cool, dark place.

• Acid Sensitivity: Strong acidic conditions can lead to side reactions. The benzylic alcohol can be protonated, forming a stabilized carbocation that may lead to polymerization or other undesired products. The methoxy group is generally stable but can be cleaved under harsh acidic conditions (e.g., HBr, BBr₃).

• Recommended Storage: For long-term storage, sealing the container with parafilm and storing it at 2-8°C is recommended.

Troubleshooting Guide 1: Oxidation Reactions

The oxidation of 2,3-Difluoro-4-methoxybenzyl alcohol to its corresponding aldehyde is a fundamental transformation. However, achieving high selectivity and yield can be challenging.

Question: My oxidation reaction is incomplete, and I'm recovering significant amounts of starting material. What are the likely causes?

Answer: Incomplete conversion is a common issue stemming from several factors:

• Insufficient Oxidant: Ensure you are using a sufficient stoichiometric excess of the oxidant. Solid oxidants like manganese dioxide (MnO₂) can have variable activity based on their preparation method and age; using a freshly activated batch is often crucial.

• Catalyst Deactivation: In catalytic processes (e.g., using TEMPO), trace impurities can poison the catalyst. Ensure your starting material and solvent are pure.

• Low Reaction Temperature: While higher temperatures can risk over-oxidation, some oxidations require sufficient thermal energy to proceed at a reasonable rate. If the reaction is sluggish, a modest increase in temperature (e.g., from room temperature to 40°C) while carefully monitoring by TLC or LC-MS is advisable.

Question: I'm observing the formation of 2,3-Difluoro-4-methoxybenzoic acid. How can I prevent this over-oxidation?

Answer: Over-oxidation occurs when the intermediate aldehyde is further oxidized to a carboxylic acid. To prevent this, consider the following:

• Choice of Oxidant: Employ milder, more selective oxidants that are known to stop at the aldehyde stage. Strong oxidants like KMnO₄ or Jones reagent will almost certainly lead to the carboxylic acid.

• Reaction Monitoring: Do not let the reaction run for an extended period after the starting material has been consumed. Monitor the reaction closely by TLC. Once the benzyl alcohol spot has disappeared, work up the reaction promptly.

• Temperature Control: Running the reaction at lower temperatures can often temper the reactivity of the oxidant and improve selectivity for the aldehyde.

Table 1: Comparison of Common Oxidants for Benzyl Alcohol Oxidation

Oxidant/System	Typical Conditions	Selectivity for Aldehyde	Key Considerations
**Manganese Dioxide (MnO₂) **	CH₂Cl₂ or CHCl₃, reflux	Excellent	Requires a large excess (5-20 eq.); activity varies by source.
Pyridinium Chlorochromate (PCC)	CH₂Cl₂, room temp	Very Good	Stoichiometric, chromium waste is toxic.
Dess-Martin Periodinane (DMP)	CH₂Cl₂, room temp	Excellent	Mild, but can be expensive and is shock-sensitive.
Cu(I)/TEMPO/O₂	Acetonitrile, O₂ atmosphere	Excellent	Catalytic, "green" method, but can be sensitive to impurities.[1]

Experimental Protocol: Selective Oxidation using Activated MnO₂

• To a solution of 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq.) in dichloromethane (DCM, ~0.1 M), add freshly activated manganese dioxide (10 eq.).

• Stir the resulting black suspension vigorously at room temperature.

• Monitor the reaction progress by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate). The starting material is more polar than the product aldehyde.

• Upon completion (typically 4-12 hours), filter the reaction mixture through a pad of Celite® to remove the MnO₂ solids.

• Wash the Celite® pad thoroughly with additional DCM.

• Combine the filtrates and concentrate under reduced pressure to yield the crude 2,3-Difluoro-4-methoxybenzaldehyde, which can be purified by column chromatography or recrystallization.

Diagram: Oxidation Workflow

Caption: Decision workflow for oxidizing the benzyl alcohol.

Troubleshooting Guide 2: Etherification Reactions

The Williamson ether synthesis is a classic and powerful method for forming ethers from alcohols.[2] However, the Sₙ2 mechanism it follows is sensitive to steric and electronic factors.[3][4]

Question: I'm attempting a Williamson ether synthesis with 2,3-Difluoro-4-methoxybenzyl alcohol, but the yield is very low. What's going wrong?

Answer: Low yields in this reaction can often be traced back to the Sₙ2 mechanism's stringent requirements.[4]

• Inefficient Deprotonation: The first step is the formation of the alkoxide. If the base is too weak (e.g., K₂CO₃), the equilibrium may not favor the alkoxide. Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium hydride (KH) to ensure complete and irreversible deprotonation.

• Poor Electrophile: The Sₙ2 reaction works best with unhindered primary alkyl halides (or tosylates).[2][3] Using secondary or tertiary halides will strongly favor a competing E2 elimination side reaction, leading to an alkene byproduct.[5]

• Solvent Choice: The reaction requires a polar aprotic solvent like DMF or THF to solvate the cation of the base without interfering with the nucleophilic alkoxide.[3][5] Using protic solvents (like ethanol) can solvate the alkoxide, reducing its nucleophilicity.

• Electronic Effects: The electron-withdrawing nature of the two fluorine atoms can slightly increase the acidity of the alcohol (aiding deprotonation) but may also have minor electronic effects on the benzylic position.

Question: My primary product is an alkene, not my desired ether. How can I suppress the E2 elimination side reaction?

Answer: The competition between Sₙ2 (substitution) and E2 (elimination) is classic. To favor substitution:

• Use a Primary Electrophile: This is the most critical factor. Ensure your alkylating agent is a methyl or primary halide/tosylate.

• Avoid Bulky Bases: While a strong base is needed, a sterically hindered one (like potassium tert-butoxide) can preferentially act as a base for elimination rather than allowing the resulting alkoxide to act as a nucleophile. NaH is an excellent choice as the hydride is small and the resulting H₂ gas leaves the reaction.[3]

• Lower the Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature (e.g., 0°C to room temperature) can favor the Sₙ2 pathway.[2]

Table 2: Reagents for Williamson Ether Synthesis

Component	Recommended	Rationale	To Avoid
Base	NaH, KH	Strong, non-nucleophilic, irreversible deprotonation.[3]	K₂CO₃ (can be too weak), KOtBu (bulky, promotes E2).
Solvent	Anhydrous THF, DMF	Polar aprotic, effectively solvates counter-ion.[5]	Alcohols (protic, reduces nucleophilicity).
Electrophile	R-I, R-Br, R-OTs (R=Me or 1°)	Good leaving groups, sterically unhindered for Sₙ2.[3]	Secondary or Tertiary Halides (promotes E2 elimination).

Experimental Protocol: Williamson Ether Synthesis with Benzyl Bromide

• In a flame-dried, three-neck flask under an argon atmosphere, suspend sodium hydride (1.2 eq., 60% dispersion in mineral oil) in anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of 2,3-Difluoro-4-methoxybenzyl alcohol (1.0 eq.) in anhydrous THF dropwise. (Caution: H₂ gas evolution).

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature for another 30 minutes to ensure complete alkoxide formation.

• Cool the reaction back to 0°C and add the primary alkyl halide (e.g., benzyl bromide, 1.1 eq.) dropwise.

• Allow the reaction to stir at room temperature and monitor by TLC until the starting alcohol is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product by silica gel chromatography.

Diagram: Sₙ2 vs. E2 Pathway

Sources

• 1. rsc.org [rsc.org]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]

Technical Support Center: Scaling Up the Synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol

This guide is intended for researchers, scientists, and drug development professionals who are scaling up the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol. As a crucial building block in the synthesis of various pharmaceutical and agrochemical compounds, its efficient and safe production at scale is of paramount importance. This document provides in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions (FAQs) to address the specific challenges that may arise during the scale-up process.

Introduction

2,3-Difluoro-4-methoxybenzyl alcohol is a key intermediate in the synthesis of a variety of complex molecules. The presence of the difluoro-methoxy substitution pattern on the aromatic ring presents unique challenges in its synthesis, particularly when transitioning from laboratory-scale to pilot-plant or industrial production. This guide will focus on the common synthetic route involving the reduction of 2,3-Difluoro-4-methoxybenzaldehyde and will address potential issues related to reaction efficiency, impurity profiles, and safety.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 2,3-Difluoro-4-methoxybenzyl alcohol?

A1: The most prevalent and scalable method is the reduction of 2,3-Difluoro-4-methoxybenzaldehyde. This is typically achieved using a hydride-based reducing agent, such as sodium borohydride (NaBH₄), due to its selectivity, cost-effectiveness, and relatively straightforward handling on a larger scale compared to more reactive hydrides like lithium aluminum hydride (LAH).

Q2: What are the primary safety concerns when handling sodium borohydride on a large scale?

A2: Sodium borohydride is a water-reactive and flammable solid.[1][2][3] Key safety considerations for large-scale use include:

• Moisture Sensitivity: It reacts with water and protic solvents to release flammable hydrogen gas. All equipment must be thoroughly dried, and anhydrous solvents should be used.[2][3][4]

• Dust Explosion Hazard: Fine powders of NaBH₄ can form explosive mixtures with air.[2] Proper ventilation and dust control measures are essential.

• Incompatible Materials: Avoid contact with acids, oxidizing agents, and certain metal salts, as these can lead to violent reactions.[2][3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a fire-resistant lab coat, safety goggles, and nitrile or neoprene gloves.[2][5]

Q3: Are there any specific challenges associated with the purification of fluorinated aromatic alcohols?

A3: Yes, fluorinated compounds can present unique purification challenges. Due to the high electronegativity of fluorine, these molecules can exhibit different polarity and solubility profiles compared to their non-fluorinated analogs. This can sometimes lead to difficulties in chromatographic separation from closely related impurities.[6] Additionally, residual fluorine-containing reagents or byproducts may require specific workup procedures for their removal.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the scale-up synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol.

Problem 1: Incomplete Reduction of the Aldehyde

Symptom: Analysis of the crude reaction mixture (e.g., by TLC, GC, or NMR) shows a significant amount of unreacted 2,3-Difluoro-4-methoxybenzaldehyde.

Potential Cause	Proposed Solution	Rationale
Insufficient Reducing Agent	Increase the molar equivalents of NaBH₄ (e.g., from 1.1 eq to 1.5 eq).	On a larger scale, minor impurities or atmospheric moisture can consume some of the reducing agent.
Low Reaction Temperature	Ensure the reaction temperature is maintained within the optimal range (typically 0-25 °C).	While the reaction is exothermic, very low temperatures can significantly slow down the reaction rate.
Poor Reagent Quality	Use freshly opened or properly stored NaBH₄.	Sodium borohydride can degrade upon exposure to moisture, leading to reduced activity.
Solvent Issues	Ensure the use of anhydrous solvents (e.g., methanol, ethanol, or THF).	Protic solvents can react with NaBH₄, reducing its effective concentration.

Problem 2: Formation of Impurities

Symptom: The final product is contaminated with byproducts, leading to low purity and difficult purification.

Potential Cause	Proposed Solution	Rationale
Over-reduction	This is less common with NaBH₄ but can occur with more potent reducing agents.	Ensure precise control of stoichiometry and reaction time.
Side Reactions of the Aldehyde	Maintain an inert atmosphere (e.g., nitrogen or argon) during the reaction.	The aldehyde can be susceptible to oxidation or other side reactions, especially at elevated temperatures.
Dehalogenation	Use a weaker base if applicable and maintain anhydrous conditions.	While more common in cross-coupling reactions, dehalogenation of fluorinated aromatics can sometimes occur under harsh reductive conditions.[7]
Impure Starting Material	Ensure the purity of the starting 2,3-Difluoro-4-methoxybenzaldehyde.	Impurities in the starting material will likely be carried through the reaction and complicate purification.

Problem 3: Difficult Work-up and Product Isolation

Symptom: Emulsion formation during aqueous work-up or low recovery of the final product.

Potential Cause	Proposed Solution	Rationale
Emulsion Formation	Add a saturated brine solution during the work-up.	The increased ionic strength of the aqueous phase can help to break emulsions.
Product Solubility	Use a suitable organic solvent for extraction (e.g., ethyl acetate, dichloromethane).	The choice of extraction solvent is critical for efficient product recovery.
Hydrolysis of Borate Esters	Ensure the reaction is properly quenched, and the pH is adjusted to be slightly acidic before extraction.	The intermediate borate esters need to be hydrolyzed to release the alcohol product.

Experimental Protocols

Detailed Protocol for the Reduction of 2,3-Difluoro-4-methoxybenzaldehyde

Materials:

• 2,3-Difluoro-4-methoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Anhydrous Methanol (MeOH)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a reaction vessel equipped with a mechanical stirrer, a temperature probe, and a nitrogen inlet.

• Charge the vessel with 2,3-Difluoro-4-methoxybenzaldehyde and anhydrous methanol.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add sodium borohydride in portions, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours, monitoring the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture back to 0-5 °C and slowly quench by adding deionized water.

• Adjust the pH to ~6-7 with 1 M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,3-Difluoro-4-methoxybenzyl alcohol.

Purification Protocol

The crude product can be purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent. Alternatively, for larger scales, distillation under reduced pressure may be a viable option.

Visualizations

Reaction Workflow Diagram

Caption: Workflow for the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for synthesis scale-up.

References

• Szabo-Scandic. Sodium borohydride Safety Data Sheet. [Link]

• Standard Operating Procedure. Sodium borohydride. (2012-12-14). [Link]

• Duke SMIF. Toxic Powders SOP Template. [Link]

• Eureka | Patsnap. Synthesis method of 2,3,5,6-tetrafluoro-4-methoxymethyl benzyl alcohol. [Link]

• University of Wisconsin-Madison. Sodium Borohydride SOP. [Link]

• Google Patents. CN101913997A - Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol.

• Nature. Exploration of alcohol-enhanced Cu-mediated radiofluorination towards practical labeling. [Link]

• Google Patents.

• Chemistry Stack Exchange. Purifying Fluorinated Alcohol via flash Chromatography. [Link]

• Google Patents. CN102731269B - Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol.

• UT Southwestern. Reductions - Ready Lab. [Link]

• ResearchGate. Reduction of substituted benzaldehydes, acetophenone and 2-acetylpyridine using bean seeds as crude reductase enzymes. [Link]

• Google Patents.

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• 2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 3. smif.pratt.duke.edu [smif.pratt.duke.edu]
• 4. chemistry.osu.edu [chemistry.osu.edu]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2,3-Difluoro-4-methoxybenzyl Alcohol and Derivatives

Welcome to the technical support center for the synthesis of 2,3-Difluoro-4-methoxybenzyl alcohol and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of working with this fluorinated building block. The presence of ortho- and meta- fluorine atoms relative to the hydroxymethyl group, combined with a para-methoxy group, introduces unique electronic and steric challenges. This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Troubleshooting Guide: Common Experimental Challenges

This section addresses specific issues you may encounter during your synthetic work. The Q&A format is designed to help you quickly identify your problem and implement a robust solution.

Q1: My reduction of 2,3-Difluoro-4-methoxybenzoic acid to the benzyl alcohol is inefficient, resulting in low yields and recovery of starting material. What's going wrong?

This is a common bottleneck. The electron-withdrawing nature of the two fluorine atoms can influence the reactivity of the carboxyl group. The choice of reducing agent and reaction conditions is critical.

Root Cause Analysis:

• Insufficiently Powerful Reducing Agent: While sodium borohydride (NaBH₄) is excellent for reducing aldehydes and ketones, it is generally ineffective for reducing carboxylic acids directly.

• Incomplete Reaction: Stronger reducing agents like Lithium Aluminum Hydride (LiAlH₄) or borane complexes (BH₃•THF, BH₃•DMS) are required. However, reaction times may be longer than for non-fluorinated analogs, or the reagent may be consumed by acidic protons before reduction is complete.

• Hydrolysis of Reducing Agent: LiAlH₄ and boranes react violently with water. Trace amounts of moisture in your solvent or on your glassware will quench the reagent, drastically reducing its effective concentration and leading to incomplete reactions.

Solutions & Protocols:

• Reagent Selection:

  • Lithium Aluminum Hydride (LiAlH₄): This is a powerful, non-selective reducing agent. It will readily reduce the carboxylic acid. However, it is highly reactive and requires strictly anhydrous conditions.

  • Borane-Tetrahydrofuran Complex (BH₃•THF): This is an excellent alternative. It is generally considered milder than LiAlH₄ and shows high selectivity for carboxylic acids over many other functional groups (though it does not reduce nitro groups in nitroarenes, which is a consideration for more complex derivatives).[1]

• Optimized Protocol for Borane Reduction:

  • Step 1: Preparation: Thoroughly flame-dry your flask under vacuum or high-purity nitrogen/argon. Use anhydrous THF, preferably from a solvent purification system or a freshly opened bottle over molecular sieves.

  • Step 2: Reaction Setup: Dissolve the 2,3-difluoro-4-methoxybenzoic acid in anhydrous THF in your dried flask under an inert atmosphere. Cool the solution to 0 °C in an ice bath.

  • Step 3: Reagent Addition: Slowly add the BH₃•THF solution (typically ~1.0 M in THF) dropwise via syringe. A common molar ratio is 1.5 to 2.0 equivalents of BH₃ per equivalent of carboxylic acid.

  • Step 4: Reaction & Monitoring: After addition, allow the reaction to warm to room temperature and stir for several hours (4-12 h). Monitor the reaction progress by Thin Layer Chromatography (TLC), checking for the disappearance of the starting acid.

  • Step 5: Quenching & Workup: After completion, cool the reaction back to 0 °C and cautiously quench by the slow, dropwise addition of methanol until gas evolution ceases. Follow this with an aqueous workup (e.g., 1M HCl). Extract the product with an organic solvent like ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Troubleshooting Workflow: Carboxylic Acid Reduction

Caption: Decision tree for troubleshooting low yields in the reduction of the benzoic acid starting material.

Reducing Agent	Pros	Cons	Key Considerations
LiAlH₄	Very powerful and fast	Highly reactive, pyrophoric, reacts with many functional groups	Requires extremely dry conditions and careful handling.
BH₃•THF	Highly selective for carboxylic acids, safer than LiAlH₄	Slower reaction times, can have an odor	Ensure solvent is free of peroxides.

Q2: My Grignard reaction with 2,3-Difluoro-4-methoxybenzaldehyde is failing. I'm getting aldehyde reduction instead of nucleophilic addition. Why?

This is a classic issue where the Grignard reagent acts as a base or a reducing agent rather than a nucleophile.[2]

Root Cause Analysis:

• Steric Hindrance: The ortho-fluorine atom can provide some steric hindrance around the carbonyl carbon, slightly impeding the approach of the bulky Grignard reagent.

• Hydride Transfer (Reduction): If the Grignard reagent has a hydrogen atom on its β-carbon (e.g., ethylmagnesium bromide), it can reduce the aldehyde via a six-membered cyclic transition state. This process competes with the desired nucleophilic addition.[2] The product of this side reaction is the starting 2,3-Difluoro-4-methoxybenzyl alcohol.

• Enolization: Grignard reagents are strong bases.[2] If there were acidic α-protons on the aldehyde (not applicable here, but relevant for ketone derivatives), deprotonation would occur, quenching the reagent and preventing addition.

Solutions & Protocols:

• Optimize Grignard Conditions:

  • Low Temperature: Perform the reaction at a low temperature (e.g., -78 °C to 0 °C). This favors the kinetically controlled nucleophilic addition over the thermodynamically driven reduction pathway.

  • Slow Addition: Add the aldehyde solution slowly to the Grignard reagent (inverse addition) to maintain a high concentration of the Grignard, or vice versa, depending on what works best empirically. Slow addition of the Grignard to the aldehyde is more common.

  • Fresh Reagent: Use freshly prepared or recently titrated Grignard reagent. Older reagents may contain magnesium hydride species that are potent reducing agents.

• Use a Transmetalation Strategy (Barbier-type reaction or CeCl₃):

  • Cervera's Reagent: The addition of anhydrous cerium(III) chloride (CeCl₃) to the Grignard reagent before adding the aldehyde can dramatically improve yields. The organocerium species formed is highly nucleophilic but much less basic than the Grignard reagent, almost completely suppressing the reduction side reaction.

Diagram: Competing Grignard Pathways

Caption: Competing reaction pathways for a Grignard reagent with an aldehyde.

Q3: I need to protect the benzyl alcohol for subsequent steps. Which protecting group is best and won't be cleaved under common reaction conditions?

The choice of protecting group must be "orthogonal" – meaning it can be removed under conditions that won't affect other functional groups in your molecule, including the fluoro and methoxy substituents.

Analysis of Common Protecting Groups:

• Silyl Ethers (e.g., TBDMS, TIPS): These are an excellent first choice. They are robust to a wide range of non-acidic and non-fluoride conditions (e.g., oxidation, many organometallic reactions, basic hydrolysis). They are reliably cleaved with fluoride sources like TBAF.[3][4]

• Benzyl Ethers (Bn): Protecting a benzyl alcohol with another benzyl group can be confusing and lead to non-selective deprotection. While stable to acid and base, they are typically removed by catalytic hydrogenolysis (H₂, Pd/C), which could potentially affect other parts of your molecule.[5][6]

• p-Methoxybenzyl (PMB) Ether: This group is similar to a benzyl ether but can be selectively removed under oxidative conditions (using DDQ or CAN) that would not affect a standard benzyl ether or the methoxy group on your core structure.[6]

• Esters (e.g., Acetate, Pivaloate): These are stable to acidic and some reductive conditions but are easily cleaved by base-mediated hydrolysis (saponification).[4]

Protecting Group	Introduction	Stability	Deprotection	Orthogonality Notes
TBDMS	TBDMS-Cl, Imidazole	Base, mild acid, oxidation, reduction	TBAF, HF•Py, aq. acid	Excellent choice. Fluoride deprotection is highly selective.[3]
PMB	PMB-Cl, NaH	Acid, Base, H₂/Pd/C	DDQ, CAN (Oxidative)	Good orthogonality. Stable to conditions that cleave silyl or Bn ethers.[6]
Acetate (Ac)	Ac₂O, Pyridine	Acid, H₂/Pd/C	K₂CO₃/MeOH, LiOH	Sensitive to bases and nucleophiles.

Recommendation: For general purposes, a tert-Butyldimethylsilyl (TBDMS) ether is the most reliable and orthogonal protecting group for this system.

Frequently Asked Questions (FAQs)

Q: What are the primary synthetic routes to 2,3-Difluoro-4-methoxybenzyl alcohol? There are two main convergent strategies:

• Reduction of a C=O bond: Starting from 2,3-Difluoro-4-methoxybenzoic acid and reducing it to the alcohol.[1]

• Formation of a C-C bond: Starting from a protected 2,3-difluoro-4-methoxy-bromobenzene, performing metal-halogen exchange to form an organolithium or Grignard reagent, and then reacting it with formaldehyde.

Q: How do the fluorine atoms impact the reactivity of the molecule? The two electron-withdrawing fluorine atoms have several effects:

• They make the aromatic ring electron-deficient, which deactivates it towards electrophilic aromatic substitution.

• They increase the acidity of the phenolic proton if the methoxy group were a hydroxyl group.

• They can influence the conformation and steric environment of adjacent functional groups.

• The presence of fluorine can enhance the resolution in NMR spectra, which can be advantageous for characterization.[7]

Q: Are there any special safety considerations when working with these compounds? Yes. While specific toxicity data for this exact molecule may be limited, fluorinated organic compounds should always be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For related compounds like 2,3-difluoro-4-methoxybenzoic acid, hazards include skin and eye irritation.[8] Always consult the Safety Data Sheet (SDS) for the specific reagents you are using.

Q: What is the best way to purify the final product? Purification is typically achieved by flash column chromatography on silica gel, often using a gradient of ethyl acetate in hexanes. For some derivatives, distillation under reduced pressure may be a viable option if the compound is thermally stable and has a suitable boiling point.[9]

References

• University of Toronto. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. a. Retrieved from [Link]

• Ready, J. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern Medical Center. Retrieved from [Link]

• Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide. (2022). Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. Retrieved from [Link]

• CN101913997A - Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol. (n.d.). Google Patents.

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Defluorinated Alkylation of α-Trifluoromethyl Alkenes and Benzyl Alcohol for the Synthesis of gem-Difluoroalkenes. (n.d.). Retrieved from [Link]

• Electrocatalytic Deoxyfluorination of Benzyl Alcohols with SF6 as a Fluorinating Agent. (2025). Retrieved from [Link]

• EP1114809A1 - Process for the preparation of fluorobenzyl derivatives. (n.d.). Google Patents.

• ResearchGate. (n.d.). Optimization of reaction conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions a. Retrieved from [Link]

• Synthesis method of 2,3,5,6-tetrafluoro-4-methoxymethyl benzyl alcohol. (n.d.). Patsnap. Retrieved from [Link]

• Chemguide. (n.d.). reaction of aldehydes and ketones with grignard reagents. Retrieved from [Link]

• eCampusOntario Pressbooks. (n.d.). 3.4.2 – Grignard Reactions with Carbonyls. Retrieved from [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 8.1: Synthesis of a fluorinated monoalkoxy benzyl alcohol.... Retrieved from [Link]

• PubChemLite. (n.d.). 2,3-difluoro-4-methoxybenzoic acid (C8H6F2O3). Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Retrieved from [Link]

• CN102731269B - Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol. (n.d.). Google Patents.

• PubChem. (n.d.). 2,3-Difluoro-4-methoxybenzoic acid. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). How do I convert benzoic acid to m-nitrobenzyl alcohol using 2 steps?. Retrieved from [Link]

• CN109293478B - Method for preparing tetrafluorobenzyl alcohol. (n.d.). Google Patents.

• National Institutes of Health (NIH). (n.d.). The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions. Retrieved from [Link]

• What are the reaction conditions for synthesizing 2,4 - Difluorobenzyl Alcohol ≥99.0%?. (2025). Retrieved from [Link]

• US3969403A - Process for preparation of 2-methoxy-3,6-dichloro-benzoic acid. (n.d.). Google Patents.

• MDPI. (n.d.). Comparative Effects of the Potent Antioxidant 3,5-Dihydroxy-4-methoxybenzyl Alcohol and Gallic Acid on the Growth and Death of RAW264.7 Macrophages and Lung Cancer A549 Cells In Vitro. Retrieved from [Link]

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• 4. benchchem.com [benchchem.com]
• 5. learninglink.oup.com [learninglink.oup.com]
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• 7. wiserpub.com [wiserpub.com]
• 8. 2,3-Difluoro-4-methoxybenzoic acid | C8H6F2O3 | CID 3611682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. EP1114809A1 - Process for the preparation of fluorobenzyl derivatives - Google Patents [patents.google.com]

Technical Support Center: Purification of 2,3-Difluoro-4-methoxybenzyl alcohol

Welcome to the Technical Support Center for the purification of 2,3-Difluoro-4-methoxybenzyl alcohol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated intermediate. Here, you will find troubleshooting advice and frequently asked questions (FAQs) in a practical question-and-answer format to address common challenges encountered during the purification of this compound. The information provided is grounded in established chemical principles and supported by authoritative references to ensure scientific integrity.

Understanding the Challenges in Purifying 2,3-Difluoro-4-methoxybenzyl alcohol

The purification of 2,3-Difluoro-4-methoxybenzyl alcohol can be complicated by the presence of various impurities stemming from its synthesis. A common synthetic route involves the reduction of 2,3-difluoro-4-methoxybenzaldehyde. This process can lead to several potential impurities that need to be addressed to achieve high purity.

Common Impurities:

• Unreacted Starting Material: Residual 2,3-difluoro-4-methoxybenzaldehyde is a frequent impurity.

• Over-oxidation Products: The corresponding carboxylic acid, 2,3-difluoro-4-methoxybenzoic acid, can form if the benzaldehyde starting material is oxidized or if the benzyl alcohol product is further oxidized.

• Byproducts from Synthesis: Depending on the specific synthetic pathway, other related aromatic compounds and reagents may be present. For instance, in syntheses involving methylation, incompletely methylated precursors could be a source of impurities[1].

• Solvent and Reagent Residues: Residual solvents and reagents used in the synthesis and workup can also contaminate the final product.

The presence of fluorine atoms in the molecule can influence its polarity and reactivity, which may require adjustments to standard purification protocols for benzyl alcohols[2].

Troubleshooting and FAQs

This section provides answers to common questions and issues that may arise during the purification of 2,3-Difluoro-4-methoxybenzyl alcohol.

Recrystallization Issues

Q1: I am having trouble finding a suitable solvent for the recrystallization of 2,3-Difluoro-4-methoxybenzyl alcohol. What do you recommend?

A1: The key to successful recrystallization is to find a solvent that dissolves the compound well at elevated temperatures but poorly at room temperature or below. For a polar molecule like 2,3-Difluoro-4-methoxybenzyl alcohol, a combination of a polar and a non-polar solvent often works best.

Troubleshooting Steps:

• Solvent Screening: Start by testing the solubility of a small amount of your crude product in various solvents. Good candidates include:

  • Single Solvents: Ethanol, isopropanol, toluene, or water.

  • Solvent Mixtures: Hexane/ethyl acetate, hexane/acetone, or hexane/tetrahydrofuran are commonly used for recrystallization[3].

• Systematic Approach:

  • Dissolve the crude product in a minimal amount of a "good" solvent (one in which it is highly soluble, like ethyl acetate or acetone) at its boiling point.

  • Gradually add a "poor" solvent (one in which it is sparingly soluble, like hexane) until the solution becomes slightly cloudy.

  • Gently heat the mixture until it becomes clear again.

  • Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

Solvent System	Rationale
Ethanol/Water	Ethanol dissolves the alcohol well, and the addition of water as an anti-solvent can induce precipitation.
Hexane/Ethyl Acetate	Ethyl acetate is a good solvent for polar compounds, while hexane is a non-polar anti-solvent.
Toluene	As a moderately polar aromatic solvent, it may provide the desired solubility profile on its own.

Q2: My recrystallization resulted in an oil instead of crystals. What should I do?

A2: "Oiling out" is a common problem that occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the concentration of impurities is high.

Troubleshooting Steps:

• Lower the Temperature: Ensure the solution is not supersaturated at a temperature above the melting point of your compound.

• Change the Solvent System: Use a lower-boiling point solvent system.

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of pure 2,3-Difluoro-4-methoxybenzyl alcohol.

• Gradual Cooling: Allow the solution to cool more slowly to give the molecules sufficient time to arrange into a crystal lattice.

Column Chromatography Challenges

Q3: I am not getting good separation of my product from an impurity using column chromatography. What mobile phase should I use?

A3: Effective separation by column chromatography relies on the differential adsorption of the compound and its impurities to the stationary phase (typically silica gel)[4]. The choice of the mobile phase is critical.

Troubleshooting Steps:

• TLC Optimization: Before running a column, always optimize the solvent system using Thin Layer Chromatography (TLC). The ideal mobile phase should give your desired product a retention factor (Rf) of approximately 0.2-0.3 for good separation[5].

• Solvent System: For 2,3-Difluoro-4-methoxybenzyl alcohol, a gradient of ethyl acetate in hexane is a good starting point.

  • Initial Elution: Begin with a low polarity mobile phase (e.g., 5-10% ethyl acetate in hexane) to elute non-polar impurities.

  • Gradient Elution: Gradually increase the polarity by increasing the percentage of ethyl acetate to elute your product. A typical gradient might be from 10% to 40% ethyl acetate in hexane.

• Alternative Solvents: If separation is still poor, consider using dichloromethane as a component of the mobile phase, but be aware that it can increase the elution time[6].

Impurity Type	Suggested Mobile Phase Strategy (Hexane/Ethyl Acetate)
Less polar (e.g., starting materials)	Start with a low percentage of ethyl acetate (5-15%) to elute the impurity first.
More polar (e.g., over-oxidation products)	Elute your product first with a moderately polar mobile phase, leaving the polar impurity on the column.

Q4: My compound is streaking on the TLC plate and the column. How can I fix this?

A4: Streaking is often caused by overloading the sample or by the compound being too acidic or basic for the silica gel.

Troubleshooting Steps:

• Sample Load: Ensure you are not applying too much sample to the TLC plate or the column. For column chromatography, a general rule of thumb is to use 20-50 times the weight of adsorbent to the sample weight[4].

• Acid/Base Modification: If the compound has acidic or basic properties, you can add a small amount of a modifier to the mobile phase. For acidic compounds, a few drops of acetic acid can improve peak shape. For basic compounds, a small amount of triethylamine (1-3%) can be beneficial[6].

Removal of Specific Impurities

Q5: My product is contaminated with the starting material, 2,3-difluoro-4-methoxybenzaldehyde. How can I remove it?

A5: The aldehyde impurity is less polar than the corresponding alcohol. This difference in polarity can be exploited for separation.

Purification Strategies:

• Column Chromatography: As mentioned in Q3, a gradient elution with hexane and ethyl acetate should effectively separate the less polar aldehyde from the more polar alcohol.

• Chemical Treatment:

  • Bisulfite Adduct Formation: Aldehydes react with sodium bisulfite to form a water-soluble adduct. You can wash an ethereal solution of your crude product with an aqueous sodium bisulfite solution to remove the aldehyde.

  • Reductive Purification: Treat the crude mixture with a mild reducing agent, such as sodium borohydride, to convert the residual aldehyde to the desired alcohol. This is followed by a standard workup and purification.

Q6: I have a significant amount of 2,3-difluoro-4-methoxybenzoic acid in my product. What is the best way to remove it?

A6: The carboxylic acid impurity is significantly more acidic than the benzyl alcohol. This difference in acidity is the key to its removal.

Purification Strategy:

• Liquid-Liquid Extraction:

  • Dissolve the crude product in an organic solvent like diethyl ether or ethyl acetate.

  • Wash the organic solution with a mild aqueous base, such as a saturated sodium bicarbonate solution. The acidic impurity will be deprotonated and move into the aqueous layer.

  • Separate the organic layer, wash it with brine, and dry it over an anhydrous salt (e.g., sodium sulfate).

  • Evaporate the solvent to obtain the purified alcohol[7].

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is suitable for purifying 2,3-Difluoro-4-methoxybenzyl alcohol that is already relatively pure.

Materials:

• Crude 2,3-Difluoro-4-methoxybenzyl alcohol

• Recrystallization solvent (e.g., Hexane/Ethyl Acetate mixture)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Induce Cloudiness: Slowly add warm hexane until the solution becomes slightly cloudy.

• Clarification: Add a few drops of hot ethyl acetate to make the solution clear again.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold hexane.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification by Flash Column Chromatography

This method is effective for separating the product from impurities with different polarities.

Materials:

• Crude 2,3-Difluoro-4-methoxybenzyl alcohol

• Silica gel for flash chromatography

• Solvents (Hexane, Ethyl Acetate)

• Chromatography column

• Collection tubes

Procedure:

• TLC Analysis: Determine the optimal mobile phase using TLC. A good starting point is a 30:70 mixture of ethyl acetate and hexane. The desired product should have an Rf value of approximately 0.2-0.3.

• Column Packing: Prepare a silica gel slurry in hexane and carefully pack the column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and load it onto the top of the silica gel column.

• Elution: Begin eluting with a low-polarity mobile phase (e.g., 10% ethyl acetate in hexane). Gradually increase the polarity of the mobile phase to elute your product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2,3-Difluoro-4-methoxybenzyl alcohol.

Visualization of Purification Workflow

The following diagram illustrates the decision-making process for the purification of 2,3-Difluoro-4-methoxybenzyl alcohol.

Caption: Purification workflow for 2,3-Difluoro-4-methoxybenzyl alcohol.

Analytical Characterization

To confirm the purity and identity of your final product, it is essential to use appropriate analytical techniques.

• ¹H and ¹³C NMR Spectroscopy: Provides structural information and can be used to identify impurities. The proton NMR spectrum of benzyl alcohols typically shows a characteristic signal for the benzylic protons (CH₂OH) around 4.5-4.7 ppm[8][9]. The aromatic protons will appear in the aromatic region (around 7 ppm), and their splitting patterns will be indicative of the substitution on the benzene ring.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. The mass spectrum of benzyl alcohols often shows a prominent peak for the loss of a hydroxyl radical[10].

• High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These are powerful techniques for assessing the purity of the final product and quantifying any residual impurities[11].

By following the troubleshooting advice and protocols in this guide, you can effectively address the common challenges associated with the purification of 2,3-Difluoro-4-methoxybenzyl alcohol and obtain a high-purity product for your research and development needs.

References

• Method for removing benzaldehyde impurities in benzyl alcohol. (n.d.). Eureka | Patsnap. Retrieved from [Link]

• Synthesis method of 2,3,5,6-tetrafluoro-4-methoxymethyl benzyl alcohol. (n.d.). Eureka | Patsnap. Retrieved from [Link]

• Aromatic Aldehydes from Benzyl Alcohols via Inorganic Hypochlorite Oxidation. (1961). Journal of Organic Chemistry, 26(4), 1046–1047.

• Column chromatography. (n.d.). University of California, Los Angeles. Retrieved from [Link]

• CN101913997A - Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol. (n.d.). Google Patents.

• Electronic Supplementary Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Benzaldehyde Preparation Using Nitric Acid. (2017, October 21). [Video]. YouTube. [Link]

• Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. (2004). CHIMIA, 58(3), 156-158.

• Benzaldehyde Impurities and Related Compound. (n.d.). Veeprho. Retrieved from [Link]

• The first peak in these below GC analysis chromatograms is from the diluent (acetonitrile). (n.d.). [PDF]. Retrieved from [Link]

• The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions. (2011). The Journal of Organic Chemistry, 76(11), 4509–4515.

• Purification: Tips for Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• WO2006052567A2 - Purification of fluorinated alcohols. (n.d.). Google Patents.
• CN102731269B - Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol. (n.d.). Google Patents.

• Fluoroalkane synthesis by fluorination or substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Fluorinated Alcohols: A New Medium for Selective and Clean Reaction. (2004). Chemical Reviews, 104(11), 5017–5068.
• A new synthetic route to polyfluorobenzyl alcohol. (2015). Journal of Organic Chemistry, 80(21), 10984-10990.
• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses, 102, 276-302.

• Synthesis of m-methoxybenzyl alcohol. (n.d.). PrepChem.com. Retrieved from [Link]

• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. (2011). The Journal of Organic Chemistry, 76(22), 9183–9189.

• 17.11: Spectroscopy of Alcohols and Phenols. (2022, September 24). Chemistry LibreTexts. Retrieved from [Link]

• 4-Methoxybenzyl alcohol, TMS derivative. (n.d.). NIST WebBook. Retrieved from [Link]

• 3-Hydroxy-4-methoxybenzyl alcohol | C8H10O3 | CID 78089. (n.d.). PubChem. Retrieved from [Link]

• 4-Benzyloxy-3-methoxybenzyl alcohol | C15H16O3 | CID 98832. (n.d.). PubChem. Retrieved from [Link]

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Technical Support Center: Optimization of Catalytic Conditions for 2,3-Difluoro-4-methoxybenzyl Alcohol Reactions

Welcome to the technical support center for reactions involving 2,3-Difluoro-4-methoxybenzyl alcohol. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of optimizing catalytic reactions for this specific substrate. The unique electronic properties imparted by the two electron-withdrawing fluorine atoms and the electron-donating methoxy group present distinct challenges and opportunities in catalysis. This document provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the laboratory.

General Considerations & Frequently Asked Questions

This section addresses overarching questions that apply to various catalytic transformations of 2,3-Difluoro-4-methoxybenzyl alcohol.

Question: How do the electronic properties of the substituents on 2,3-Difluoro-4-methoxybenzyl alcohol influence its reactivity in catalytic reactions?

Answer: The substrate's reactivity is a delicate balance of competing electronic effects. The two fluorine atoms are strongly electron-withdrawing, which can decrease the electron density of the aromatic ring and make it less susceptible to electrophilic attack. Conversely, the methoxy group at the 4-position is electron-donating through resonance. This electronic push-pull system can influence several factors:

• Acidity of the Hydroxyl Proton: The electron-withdrawing fluorine groups increase the acidity of the benzylic alcohol proton, potentially facilitating deprotonation and subsequent reactions at the oxygen atom.

• Oxidation Potential: The overall electron-withdrawing nature can make the benzylic C-H bond slightly more challenging to oxidize compared to non-fluorinated analogues.

• Nucleophilicity of the Aromatic Ring: While the methoxy group is an activator, the potent deactivating effect of the two adjacent fluorine atoms generally reduces the ring's nucleophilicity, impacting reactions like Friedel-Crafts alkylations.[1]

• Stability of Intermediates: The substituents will affect the stability of any cationic or radical intermediates formed during a reaction, thereby dictating the preferred reaction pathway.

Question: My reaction is sluggish or fails to initiate. What are the first troubleshooting steps?

Answer: When a reaction fails to start, a systematic check of fundamental parameters is crucial. This logical workflow helps isolate the root cause efficiently.

Caption: General troubleshooting workflow for catalytic reactions.

Begin by confirming the purity of your 2,3-Difluoro-4-methoxybenzyl alcohol and the activity of all reagents. Ensure solvents are anhydrous if the reaction is moisture-sensitive. Next, verify the catalyst's integrity and loading. Finally, confirm that reaction conditions like temperature and atmosphere are correct.

Question: I am observing hydrodefluorination as a side reaction. How can this be prevented?

Answer: Hydrodefluorination (HDF) is a known side reaction for fluorinated aromatics, especially under harsh basic or reductive conditions. The C-F bond, while strong, can be cleaved.

• In Basic Conditions: Using very strong, nucleophilic bases like sodium hydride (NaH) can lead to displacement of aryl fluorides.[2] Opt for milder, non-nucleophilic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or hindered organic bases like DBU.

• In Reductive Conditions: Aggressive hydrogenation catalysts or harsh conditions (high H₂ pressure and temperature) can cleave the C-F bond. Screen for milder catalysts and conditions. For instance, in catalytic transfer hydrogenation, the choice of hydrogen donor can influence HDF.[3]

Troubleshooting Guide 1: Catalytic Oxidation to 2,3-Difluoro-4-methoxybenzaldehyde

The selective oxidation of the benzyl alcohol to the corresponding aldehyde is a critical transformation.[4]

Issue 1: Low conversion of the starting material.

• Potential Cause: Inefficient catalyst or oxidant. Aerobic oxidations, while green, can be slow. The choice of metal and support is crucial.[4][5]

• Troubleshooting Steps:

  • Catalyst Screening: Test a panel of common oxidation catalysts. Palladium (Pd), Platinum (Pt), and Gold (Au) nanoparticles on various supports (e.g., C, CeO₂, TiO₂) are effective.[4][5][6]

  • Oxidant Choice: If using a chemical oxidant, ensure it is suitable. For aerobic oxidation, ensure efficient O₂ bubbling or use a reactor designed for good gas-liquid mixing.[7] For liquid-phase systems, hydrogen peroxide (H₂O₂) in combination with a phase-transfer catalyst can be effective.[8]

  • Temperature Optimization: Gently increase the reaction temperature in increments of 10 °C. Many solvent-free oxidations are run at elevated temperatures (e.g., 80-120 °C).[5][6]

Issue 2: Over-oxidation to 2,3-Difluoro-4-methoxybenzoic acid.

• Potential Cause: The reaction conditions are too harsh, or the catalyst is too active for the aldehyde, leading to a second oxidation step.[9]

• Troubleshooting Steps:

  • Monitor Reaction Progress: Carefully track the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Quench the reaction as soon as the starting material is consumed and before significant acid formation occurs.

  • Reduce Temperature: Lowering the temperature can often slow the second oxidation step more than the first, improving selectivity for the aldehyde.

  • Use a Milder Oxidant: If applicable, switch to a less powerful oxidizing agent. In aerobic oxidations, lowering the O₂ pressure might help.

  • Catalyst Modification: The choice of catalyst support can influence selectivity. Some supports may promote the formation of byproducts.[6]

Parameter	Condition for Aldehyde	Condition Leading to Acid	Rationale
Catalyst	Au/Al₂O₃, Pt@CHs[5][10]	MnO₂, Strong Oxidizing Systems[7]	Gold and Platinum catalysts are often highly selective for the aldehyde under optimized conditions.
Temperature	60-100 °C (Typical)	>120 °C or prolonged heating	Higher energy input can overcome the activation barrier for the second oxidation.
Reaction Time	Monitored until SM consumed	Extended beyond SM consumption	Allows time for the slower, subsequent oxidation of the aldehyde product.
Oxidant	O₂ (1-3 bar), H₂O₂[6][8]	KMnO₄, Jones Reagent	Harsher, stoichiometric oxidants are less selective and will readily oxidize the aldehyde.

Troubleshooting Guide 2: Catalytic Cross-Coupling Reactions (O-Arylation)

Coupling the alcohol with an aryl halide to form a diaryl ether is a valuable C-O bond-forming reaction, often catalyzed by copper or palladium.[11]

Issue 1: Low yield of the desired ether product.

• Potential Cause: Catalyst inhibition, inappropriate ligand, or ineffective base.

• Troubleshooting Steps:

  • Ligand Selection: For copper-catalyzed couplings, ligands are critical. The use of 3,4,7,8-tetramethyl-1,10-phenanthroline (Me₄Phen) has been shown to significantly improve efficiency for coupling alcohols with aryl halides.[11] For palladium systems, bulky phosphine ligands are common.[12]

  • Base Optimization: The base is crucial for deprotonating the alcohol. Cesium carbonate (Cs₂CO₃) is often a superior choice due to its solubility and high basicity.[11] Screen other bases like K₃PO₄ or K₂CO₃.

  • Ensure Anhydrous Conditions: Water can compete with the alcohol and hydrolyze reagents. Use anhydrous solvents and dry glassware.

Issue 2: Homocoupling of the aryl halide partner is observed.

• Potential Cause: This side reaction can dominate if the cross-coupling catalytic cycle is slow.

• Troubleshooting Steps:

  • Lower the Temperature: Homocoupling often has a higher activation energy than the desired cross-coupling. Reducing the temperature can suppress this pathway.[12]

  • Optimize Catalyst/Ligand Ratio: An incorrect ratio can lead to unstable catalytic species prone to side reactions.

  • Check Reagent Purity: Impurities in the aryl halide can sometimes promote homocoupling.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in Aerobic Oxidation

This protocol outlines a parallel screening approach to identify the optimal catalyst for the selective oxidation of 2,3-Difluoro-4-methoxybenzyl alcohol to the corresponding aldehyde.

Materials:

• 2,3-Difluoro-4-methoxybenzyl alcohol

• Anhydrous toluene or chosen solvent

• Catalyst panel (e.g., 5% Pd/C, 5% Pt/C, 1% Au/CeO₂, PdOₓ/CeO₂-NR[4])

• Reaction vials with septa

• Oxygen balloon or manifold

• Stir plate with heating block

• GC or TLC for analysis

Procedure:

• Setup: In separate, labeled reaction vials, add 2,3-Difluoro-4-methoxybenzyl alcohol (e.g., 0.2 mmol, 1.0 eq).

• Catalyst Addition: Add the respective catalyst to each vial (e.g., 5-10 mol%).

• Solvent Addition: Add the anhydrous solvent (e.g., 2 mL toluene). In solvent-free conditions, this step is omitted.[4][6]

• Inert Atmosphere Purge: Seal the vials and purge with an inert gas (N₂ or Ar) for 5 minutes.

• Oxygen Introduction: Introduce oxygen via a balloon or by setting a positive pressure (e.g., 1-3 bar O₂) from a manifold.[6]

• Reaction Execution: Place the vials in the pre-heated block (e.g., 100 °C) and stir vigorously.

• Monitoring: At set time points (e.g., 1h, 3h, 6h, 24h), carefully take a small aliquot from each vial, filter through a small plug of Celite® or silica, and analyze by TLC or GC to determine conversion and selectivity.

• Analysis: Compare the performance of each catalyst based on conversion rate and selectivity towards the desired aldehyde versus the over-oxidized acid or other byproducts.

Caption: Experimental workflow for parallel catalyst screening.

References

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• University of Rochester. How To: Troubleshoot a Reaction. Department of Chemistry. Available at: [Link]

• Karaman, Y., et al. (2020). Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere. National Institutes of Health (NIH). Available at: [Link]

• Wang, C., et al. (2022). Solvent-Free Benzyl Alcohol Oxidation Using Spatially Separated Carbon-Supported Au and Pd Nanoparticles. ACS Catalysis. Available at: [Link]

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• Walters, Z. B., et al. (2024). Catalytic Deracemization of 1,2-Aminoalcohols through Enantioselective Hydrogen Atom Abstraction. Journal of the American Chemical Society. Available at: [Link]

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• Felton, K., et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science. Available at: [Link]

• Perret, N., et al. (2011). Selective hydrogenation of benzaldehyde to benzyl alcohol over Au/Al2O3. Catalysis Communications. Available at: [Link]

• Kletskov, A. V., et al. (2015). New catalysts for cross-coupling reactions based on Pd(II) complexes with substituted isoxazoles and isothiazoles. Arkivoc. Available at: [Link]

• Altman, R. A., et al. (2008). An Improved Cu-Based Catalyst System for the Reactions of Alcohols with Aryl Halides. Journal of Organic Chemistry. Available at: [Link]

• Carbonnaux, C., et al. (2015). In Situ Activation of Benzyl Alcohols with XtalFluor-E. The Royal Society of Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Benzyl alcohol dehydrogenation pathways and the corresponding energy.... ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Reaction optimization for aerobic oxidation of 4-methoxybenzyl alcohol.... ResearchGate. Available at: [Link]

• Tredwell, M., et al. (2014). Stereochemical outcomes of C–F activation reactions of benzyl fluoride. National Institutes of Health (NIH). Available at: [Link]

• Cibulka, R., et al. (2004). Catalytic photooxidation of 4-methoxybenzyl alcohol with a flavin-zinc(II)-cyclen complex. Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Selective photooxidation of ortho-substituted benzyl alcohols and the catalytic role of ortho-methoxybenzaldehyde. ResearchGate. Available at: [Link]

• Peterson, E. A., & Overman, L. E. (2014). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. National Institutes of Health (NIH). Available at: [Link]

• Ansari, S., et al. (2018). Kinetics of Environmentally Friendly Phase Transfer Catalytic Oxidation of 4-Methoxybenzyl Alcohol to 4-Methoxybenzaldehyde. International Journal of Advanced Scientific Research and Management. Available at: [Link]

• ResearchGate. (n.d.). Photocatalytic Selective Oxidation of 4-Methoxybenzyl Alcohol to Aldehyde in Aqueous Suspension of Home-Prepared Titanium Dioxide Catalyst. ResearchGate. Available at: [Link]

• Zhang, R., et al. (2022). Catalytic Stereoselective Conversion of Biomass-Derived 4′-Methoxypropiophenone to Trans-Anethole with a Bifunctional and Recyclable Hf-Based Polymeric Nanocatalyst. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Plausible mechanism for the oxidation of 4-methoxybenzyl alcohol to.... ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 2,3-Difluoro-4-methoxybenzyl Alcohol and Other Fluorinated Benzyl Alcohols for Applications in Chemical Synthesis

In the landscape of modern synthetic chemistry, particularly in the realms of drug discovery and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed tactic to modulate physicochemical and biological properties. Fluorinated benzyl alcohols, serving as versatile building blocks, are of particular interest. This guide provides an in-depth comparative analysis of 2,3-Difluoro-4-methoxybenzyl alcohol alongside a selection of other commercially available fluorinated benzyl alcohols. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of their relative performance in key synthetic transformations, supported by experimental data and established chemical principles.

Introduction: The Impact of Fluorine Substitution

The introduction of fluorine into a benzyl alcohol framework can profoundly influence its reactivity and utility. The high electronegativity of fluorine exerts a strong inductive electron-withdrawing effect (-I), while its lone pairs can participate in a weaker resonance donating effect (+R). The net electronic effect on the benzene ring and the benzylic position is a delicate balance of these opposing forces, further modulated by the position and number of fluorine substituents. This guide will explore these effects through the lens of three critical synthetic operations: oxidation to the corresponding aldehyde, nucleophilic substitution at the benzylic position, and the performance of the corresponding benzyl ether as a protecting group.

Comparative Overview of Selected Fluorinated Benzyl Alcohols

For the purpose of this guide, we will be comparing 2,3-Difluoro-4-methoxybenzyl alcohol with the following representative fluorinated benzyl alcohols:

• 4-Fluorobenzyl alcohol

• 2,4-Difluorobenzyl alcohol

• 2,6-Difluorobenzyl alcohol

• 3,5-Difluorobenzyl alcohol

• Pentafluorobenzyl alcohol

These have been selected to represent a range of substitution patterns and electronic environments.

Table 1: Physical Properties of Selected Fluorinated Benzyl Alcohols

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
2,3-Difluoro-4-methoxybenzyl alcohol	Not available	174.14	Not available	Not available	Not available
4-Fluorobenzyl alcohol	459-56-3	126.13	204-206[1]	1.156[2][3]	1.507[2][3]
2,4-Difluorobenzyl alcohol	56456-47-4	144.12	52 (at 1 mmHg)	1.29[4]	1.487[4]
2,6-Difluorobenzyl alcohol	19064-18-7	144.12	88 (at 1 mmHg)	1.3[5][6]	1.495[5][6]
3,5-Difluorobenzyl alcohol	79538-20-8	144.12	97-99 (at 15 mmHg)	1.272[7]	1.487[7]
Pentafluorobenzyl alcohol	440-60-8	198.09	163-165	1.634	1.415

Synthesis of 2,3-Difluoro-4-methoxybenzyl Alcohol

A plausible and efficient synthesis of 2,3-difluoro-4-methoxybenzyl alcohol can be envisioned starting from the commercially available 2,3-difluoroanisole. The synthetic strategy involves a directed ortho-metalation, followed by formylation and subsequent reduction of the resulting aldehyde.

Caption: Proposed synthetic workflow for 2,3-Difluoro-4-methoxybenzyl alcohol.

Experimental Protocol: Synthesis of 2,3-Difluoro-4-methoxybenzaldehyde

This protocol is adapted from a similar procedure for the synthesis of a constitutional isomer, 2,3-difluoro-6-methoxybenzaldehyde[8].

• To a solution of diisopropylamine (1.1 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting lithium diisopropylamide (LDA) solution at -78 °C for 30 minutes.

• Add a solution of 2,3-difluoroanisole (1.0 eq) in anhydrous THF dropwise to the LDA solution, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete ortho-lithiation.

• Add anhydrous N,N-dimethylformamide (DMF, 1.2 eq) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to warm slowly to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of 1 M HCl.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2,3-difluoro-4-methoxybenzaldehyde.

Experimental Protocol: Reduction to 2,3-Difluoro-4-methoxybenzyl alcohol

• Dissolve 2,3-difluoro-4-methoxybenzaldehyde (1.0 eq) in methanol and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄, 1.1 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of water, followed by 1 M HCl to neutralize the excess NaBH₄.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2,3-difluoro-4-methoxybenzyl alcohol.

Reactivity Profile I: Oxidation to Aldehydes

The oxidation of benzyl alcohols to their corresponding aldehydes is a fundamental transformation in organic synthesis. The rate of this reaction is highly sensitive to the electronic properties of the substituents on the aromatic ring. Electron-donating groups (EDGs) generally accelerate the oxidation by stabilizing the electron-deficient transition state, while electron-withdrawing groups (EWGs) have the opposite effect.

Caption: General workflow for the oxidation of benzyl alcohols.

Table 2: Predicted Relative Rates of Oxidation of Fluorinated Benzyl Alcohols

Compound	Substituent Effects	Predicted Relative Rate of Oxidation
4-Fluorobenzyl alcohol	-I, +R (net weak deactivation)	Slower than benzyl alcohol
2,4-Difluorobenzyl alcohol	Strong -I	Significantly slower
2,6-Difluorobenzyl alcohol	Strong -I, steric hindrance	Slowest
3,5-Difluorobenzyl alcohol	Strong -I	Significantly slower
Pentafluorobenzyl alcohol	Very strong -I	Very slow
2,3-Difluoro-4-methoxybenzyl alcohol	-I (F), +R (OMe)	Faster than other di/poly-fluorinated analogs, potentially comparable to or slightly slower than 4-fluorobenzyl alcohol

The methoxy group at the 4-position in 2,3-difluoro-4-methoxybenzyl alcohol is a strong electron-donating group through resonance (+R effect). This will partially counteract the strong inductive electron-withdrawing effects of the two fluorine atoms. Consequently, 2,3-difluoro-4-methoxybenzyl alcohol is expected to be more readily oxidized than other di- and polyfluorinated benzyl alcohols.

Experimental Protocol: Oxidation with Activated Manganese Dioxide

This protocol is a general procedure for the oxidation of benzylic alcohols[9][10].

• To a solution of the benzyl alcohol (1.0 eq) in a suitable solvent (e.g., dichloromethane or chloroform), add activated manganese dioxide (MnO₂, 5-10 eq by weight).

• Stir the suspension vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of celite to remove the manganese salts.

• Wash the celite pad with additional solvent.

• Combine the filtrates and concentrate under reduced pressure to obtain the crude aldehyde, which can be further purified by column chromatography if necessary.

Reactivity Profile II: Nucleophilic Substitution

The utility of benzyl alcohols as synthetic intermediates often involves their conversion to a better leaving group (e.g., a benzyl halide) followed by nucleophilic substitution. The rate of Sₙ2 reactions at the benzylic position is influenced by both steric and electronic factors.

Caption: Protection of an alcohol as a benzyl ether and subsequent deprotection.

Electron-donating groups, such as a methoxy group, make the benzyl ether more susceptible to oxidative and acidic cleavage by stabilizing the benzylic carbocation intermediate that can form during these processes. Conversely, electron-withdrawing fluorine atoms increase the stability of the benzyl ether towards both oxidative and acidic conditions.

Table 4: Comparative Stability and Cleavage of Fluorinated Benzyl Ethers

Benzyl Ether Protecting Group	Stability to Acid	Stability to Oxidation (e.g., DDQ)	Ease of Hydrogenolysis
4-Fluorobenzyl	High	High	Similar to benzyl
2,4-Difluorobenzyl	Very High	Very High	Similar to benzyl
2,6-Difluorobenzyl	Very High	Very High	Similar to benzyl
3,5-Difluorobenzyl	Very High	Very High	Similar to benzyl
Pentafluorobenzyl	Extremely High	Extremely High	Similar to benzyl
2,3-Difluoro-4-methoxybenzyl	Moderate	Moderate	Similar to benzyl

The 2,3-difluoro-4-methoxybenzyl group represents an interesting case. The electron-donating methoxy group will render it more labile to acidic and oxidative cleavage compared to other polyfluorinated benzyl ethers. This positions it as a potentially useful protecting group that is more robust than a standard p-methoxybenzyl (PMB) ether but more readily cleaved under non-reductive conditions than a simple benzyl or fluorobenzyl ether.

Experimental Protocol: Williamson Ether Synthesis

This is a general procedure for the protection of an alcohol as a benzyl ether.[11][12][13]

• To a stirred solution of the alcohol to be protected (1.0 eq) in anhydrous DMF at 0 °C, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Add the corresponding benzyl bromide (1.2 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature until TLC analysis indicates the completion of the reaction.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion

2,3-Difluoro-4-methoxybenzyl alcohol is a valuable, albeit not widely commercially available, building block for chemical synthesis. Its unique substitution pattern provides a nuanced reactivity profile compared to other fluorinated benzyl alcohols.

• Oxidation: The presence of the electron-donating methoxy group is predicted to make it more susceptible to oxidation than other di- and polyfluorinated analogs, offering a potential advantage in transformations requiring milder oxidation conditions.

• Nucleophilic Substitution: The ortho-fluoro substituent is expected to sterically hinder Sₙ2 reactions at the benzylic center, making it less reactive in such transformations compared to its 3,5-difluoro and 4-fluoro counterparts.

• Protecting Group Chemistry: The corresponding 2,3-difluoro-4-methoxybenzyl ether is anticipated to be more stable than a PMB ether towards acidic and oxidative cleavage, yet more labile than a simple benzyl or other polyfluorinated benzyl ethers. This positions it as a protecting group with intermediate and tunable stability.

The choice of a particular fluorinated benzyl alcohol will ultimately depend on the specific requirements of the synthetic route, including the desired reactivity in subsequent steps and the necessary orthogonality of protecting groups. This guide provides a framework for making an informed decision based on the fundamental principles of physical organic chemistry.

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Spectroscopic Analysis of 2,3-Difluoro-4-methoxybenzyl Alcohol: A Comparative Guide to Its Analogs

A comprehensive spectroscopic comparison for 2,3-Difluoro-4-methoxybenzyl alcohol and its structural analogs is currently hindered by the limited availability of public-domain experimental data for the primary compound. While a detailed analysis of its analogs—benzyl alcohol, 4-methoxybenzyl alcohol, and 2,3-difluorobenzyl alcohol—can be constructed, a direct empirical comparison remains speculative without the spectral data for 2,3-Difluoro-4-methoxybenzyl alcohol itself.

This guide provides a foundational framework for such a comparison, detailing the expected spectroscopic behavior based on the analysis of its structural components. It is designed for researchers, scientists, and drug development professionals to anticipate the spectral characteristics of 2,3-Difluoro-4-methoxybenzyl alcohol and to highlight the key distinguishing features that would be expected in various spectroscopic analyses.

Introduction to Spectroscopic Characterization

The structural elucidation of organic molecules is paramount in chemical research and drug development. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy are fundamental tools in this process. Each technique provides a unique piece of the structural puzzle, and when used in concert, they allow for the unambiguous identification and characterization of a compound.

The subject of this guide, 2,3-Difluoro-4-methoxybenzyl alcohol, possesses a unique combination of substituents on the benzene ring: two electron-withdrawing fluorine atoms and an electron-donating methoxy group. This electronic interplay, coupled with the alcohol moiety, is expected to give rise to a distinct spectroscopic fingerprint. By comparing its anticipated spectra with those of its simpler analogs, we can dissect the contribution of each functional group to the overall spectroscopic profile.

The Analogs for Comparison

To understand the spectroscopic properties of 2,3-Difluoro-4-methoxybenzyl alcohol, we will consider the following analogs:

• Benzyl Alcohol: The parent compound, providing a baseline for the benzyl alcohol core.

• 4-Methoxybenzyl Alcohol: To illustrate the effect of the electron-donating methoxy group.

• 2,3-Difluorobenzyl Alcohol: To isolate the influence of the ortho and meta fluorine atoms.

Comparative Spectroscopic Analysis

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The chemical shift, splitting pattern (multiplicity), and integration of the signals are key parameters.

Expected ¹H NMR Characteristics:

• Benzyl Alcohol: The aromatic protons typically appear as a multiplet around 7.2-7.4 ppm. The benzylic protons (-CH₂OH) show a singlet around 4.7 ppm, and the hydroxyl proton (-OH) signal is a broad singlet whose position is concentration and solvent dependent.

• 4-Methoxybenzyl Alcohol: The methoxy group at the para position creates a more symmetrical aromatic system. The aromatic protons split into two doublets, one for the protons ortho to the methoxy group (around 6.9 ppm) and one for the protons meta (around 7.3 ppm). The methoxy protons appear as a sharp singlet around 3.8 ppm.

• 2,3-Difluorobenzyl Alcohol: The fluorine atoms will significantly influence the chemical shifts of the adjacent aromatic protons and will also cause H-F coupling, leading to more complex splitting patterns (doublets of doublets, etc.).

• 2,3-Difluoro-4-methoxybenzyl Alcohol (Anticipated): The aromatic region is expected to show two protons, likely as complex multiplets due to H-H and H-F coupling. The electron-donating methoxy group would shift these protons upfield relative to 2,3-difluorobenzyl alcohol, while the fluorine atoms would shift them downfield relative to 4-methoxybenzyl alcohol. The benzylic and methoxy protons would appear as a singlet and a singlet coupled to fluorine, respectively.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The chemical shifts are sensitive to the electronic environment of each carbon atom.

Expected ¹³C NMR Characteristics:

• Benzyl Alcohol: The benzylic carbon (-CH₂OH) appears around 65 ppm. The aromatic carbons are found in the 127-141 ppm range.

• 4-Methoxybenzyl Alcohol: The methoxy group causes a downfield shift of the ipso-carbon (C4, attached to OCH₃) to around 159 ppm and an upfield shift of the ortho-carbons (C3/C5). The methoxy carbon itself appears around 55 ppm.

• 2,3-Difluorobenzyl Alcohol: The carbons directly bonded to fluorine will show large one-bond C-F coupling constants and will be significantly shifted downfield. Carbons further away will exhibit smaller, multi-bond C-F couplings.

• 2,3-Difluoro-4-methoxybenzyl Alcohol (Anticipated): The spectrum would be a composite of the effects seen in the analogs. We would expect to see large C-F couplings for C2 and C3. The chemical shifts of the aromatic carbons would be influenced by both the electron-withdrawing fluorine atoms and the electron-donating methoxy group.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful tool for organofluorine compounds, providing direct information about the fluorine atoms.

Expected ¹⁹F NMR Characteristics:

• 2,3-Difluorobenzyl Alcohol: Two distinct signals would be expected for the two non-equivalent fluorine atoms. These signals would likely show coupling to each other (F-F coupling) and to adjacent protons (H-F coupling).

• 2,3-Difluoro-4-methoxybenzyl Alcohol (Anticipated): Similar to the difluoro analog, two signals are expected for the two fluorine atoms. The chemical shifts would be influenced by the methoxy group at the para position.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations.

Expected IR Characteristics:

• Common Features: All four compounds will exhibit a strong, broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the alcohol group. They will also show C-O stretching absorption around 1000-1200 cm⁻¹. Aromatic C-H and C=C stretching bands will be present in the 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹ regions, respectively.

• Distinguishing Features:

  • 4-Methoxybenzyl Alcohol and 2,3-Difluoro-4-methoxybenzyl Alcohol: Will show a characteristic C-O-C stretching band for the aryl ether around 1250 cm⁻¹.

  • 2,3-Difluorobenzyl Alcohol and 2,3-Difluoro-4-methoxybenzyl Alcohol: Will display strong C-F stretching absorptions in the fingerprint region, typically between 1000 and 1400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to deduce its structure.

Expected Mass Spectrometry Characteristics:

• Molecular Ion Peak (M⁺): The molecular weight of each compound will give a distinct molecular ion peak.

• Fragmentation Patterns:

  • Benzyl Alcohol: Common fragments include the loss of H₂O (M-18), the tropylium ion (m/z 91), and the phenyl cation (m/z 77).

  • 4-Methoxybenzyl Alcohol: A very stable 4-methoxybenzyl cation (m/z 121) is a characteristic and often the base peak.

  • Fluorinated Analogs: The presence of fluorine will lead to characteristic isotopic patterns and fragmentation pathways involving the loss of fluorine-containing fragments.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly in conjugated systems.

Expected UV-Vis Characteristics:

• Benzyl Alcohol: Typically shows absorption bands around 250-270 nm, characteristic of the benzene ring.

• 4-Methoxybenzyl Alcohol: The methoxy group is an auxochrome, which generally leads to a red shift (longer wavelength) and an increase in the intensity of the absorption bands compared to benzyl alcohol.

• Fluorinated Analogs: The fluorine atoms are not strong chromophores but can cause slight shifts in the absorption maxima.

Experimental Protocols

The acquisition of high-quality spectroscopic data is crucial for accurate structural analysis. Below are generalized protocols for each technique.

Sample Preparation

• NMR: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• IR: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Solid samples can be analyzed as a KBr pellet or using an ATR (Attenuated Total Reflectance) accessory.

• MS: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a volatile solvent (e.g., methanol, acetonitrile). The specific technique (e.g., GC-MS, LC-MS, direct infusion) will dictate further preparation.

• UV-Vis: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, hexane) of a known concentration.

Instrumentation and Data Acquisition

Standard parameters for each instrument should be used, with optimization as needed for the specific sample.

Conclusion and Future Outlook

A definitive spectroscopic comparison of 2,3-Difluoro-4-methoxybenzyl alcohol with its analogs is contingent upon the availability of its experimental data. This guide has outlined the expected spectral features based on the known effects of its constituent functional groups. The interplay of the electron-donating methoxy group and the electron-withdrawing fluorine atoms is predicted to result in a unique and complex spectroscopic fingerprint, particularly in the NMR spectra.

Researchers working with this compound are encouraged to acquire and publish its full spectroscopic characterization data to enable a complete and accurate comparative analysis. Such data would be invaluable to the scientific community, aiding in the identification and characterization of this and related fluorinated aromatic compounds in various research and development applications.

References

Due to the lack of specific experimental data for 2,3-Difluoro-4-methoxybenzyl alcohol, a comprehensive, cited reference list in the requested format cannot be generated at this time. Authoritative sources for general spectroscopic principles and data for the analog compounds would typically be included here.

A Comparative Guide to Purity Validation of 2,3-Difluoro-4-methoxybenzyl alcohol by High-Performance Liquid Chromatography

In the landscape of pharmaceutical development and chemical synthesis, the purity of starting materials and intermediates is a cornerstone of quality, safety, and efficacy. For compounds like 2,3-Difluoro-4-methoxybenzyl alcohol, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), rigorous purity assessment is not merely a procedural step but a critical quality attribute. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the validation of 2,3-Difluoro-4-methoxybenzyl alcohol purity against other analytical techniques, grounded in the principles of scientific integrity and regulatory compliance.

The Critical Role of HPLC in Purity Determination

High-Performance Liquid Chromatography (HPLC) stands as a premier technique for the purity analysis of pharmaceutical compounds due to its high resolution, sensitivity, and quantitative accuracy.[1][2] The method separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase, allowing for the precise quantification of the main compound and any related impurities.[1] For a substituted aromatic alcohol like 2,3-Difluoro-4-methoxybenzyl alcohol, a reversed-phase HPLC (RP-HPLC) method is typically the most effective approach.[3][4]

This guide will detail a robust RP-HPLC method, its validation according to the International Council for Harmonisation (ICH) guidelines, and a comparative analysis with alternative methodologies.

Proposed HPLC Method for Purity Analysis

A scientifically sound HPLC method is the foundation of reliable purity validation. The following method is proposed based on the physicochemical properties of 2,3-Difluoro-4-methoxybenzyl alcohol and established chromatographic principles for similar aromatic compounds.[3][4][5]

Table 1: Proposed Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Instrument	HPLC System with UV Detector	UV detection is suitable as the benzene ring in the analyte is a strong chromophore.[6]
Column	C18 Reversed-Phase Column (e.g., 4.6 mm x 150 mm, 5 µm)	The C18 stationary phase provides excellent hydrophobic retention for aromatic compounds.[4]
Mobile Phase	Acetonitrile and Water (Gradient or Isocratic)	A mixture of acetonitrile and water is a common mobile phase for RP-HPLC, offering good separation efficiency. A gradient elution may be necessary to resolve closely eluting impurities.
Flow Rate	1.0 mL/min	A standard flow rate that provides good separation without excessive pressure.
Detection	UV at 275 nm	This wavelength is chosen to maximize the absorbance of the analyte while minimizing interference from potential impurities.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Column Temperature	40 °C	Maintaining a constant column temperature ensures reproducible retention times.[4]

A Step-by-Step Guide to HPLC Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[7][8] Following the ICH Q2(R2) guidelines, the proposed HPLC method must be rigorously validated for the following parameters.[8][9]

Caption: Workflow for HPLC method validation and implementation.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[10]

• Protocol:

  • Prepare a solution of 2,3-Difluoro-4-methoxybenzyl alcohol reference standard.

  • Prepare solutions of known potential impurities and degradation products.

  • Spike the analyte solution with these impurities.

  • Inject and analyze the spiked solution to ensure that the principal peak of the analyte is well-resolved from any impurity peaks.

  • Forced degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) should be performed to demonstrate the separation of the analyte from any degradation products.[7]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[11]

• Protocol:

  • Prepare a series of at least five standard solutions of 2,3-Difluoro-4-methoxybenzyl alcohol at different concentrations, typically ranging from 50% to 150% of the target concentration.[11]

  • Inject each solution in triplicate.

  • Plot a calibration curve of the mean peak area against the concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), which should be ≥ 0.995.[11]

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.[12]

• Protocol:

  • Prepare a sample matrix (placebo) and spike it with known amounts of 2,3-Difluoro-4-methoxybenzyl alcohol at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery of the analyte.

  • The mean recovery should typically be within 98.0% to 102.0%.[12]

Precision

Precision expresses the closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.[1]

• Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of 2,3-Difluoro-4-methoxybenzyl alcohol at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.[1]

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

  • The relative standard deviation (%RSD) for the results should be ≤ 2%.[10]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

• Protocol:

  • These are often determined based on the signal-to-noise (S/N) ratio.

  • A S/N ratio of 3:1 is generally accepted for LOD and 10:1 for LOQ.[7]

  • Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness measures the capacity of the method to remain unaffected by small, deliberate variations in method parameters and provides an indication of its reliability during normal usage.[12]

• Protocol:

  • Introduce small variations to the method parameters, one at a time, such as:

    • Mobile phase composition (e.g., ±2% organic content)

    • pH of the mobile phase (e.g., ±0.2 units)

    • Column temperature (e.g., ±5 °C)

    • Flow rate (e.g., ±0.1 mL/min)

  • Analyze the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) under each condition to ensure they remain within acceptable limits.

Comparison with Alternative Purity Assessment Methods

While HPLC is a powerful tool, a comprehensive purity assessment often benefits from orthogonal methods that measure purity based on different principles.

Caption: Comparison of HPLC with alternative analytical methods.

Table 2: Comparison of Purity Analysis Techniques

Technique	Principle	Advantages for 2,3-Difluoro-4-methoxybenzyl alcohol	Limitations
HPLC	Differential partitioning between mobile and stationary phases.	High resolution, high sensitivity, excellent for non-volatile and thermally labile compounds, well-established for regulatory submissions.[2]	Destructive to the sample, may not detect non-UV active impurities.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	High efficiency for volatile compounds.	Requires the analyte to be volatile and thermally stable; derivatization may be necessary for polar compounds like alcohols.
Quantitative NMR (qNMR)	Measures the signal intensity of nuclei in a magnetic field, which is directly proportional to the number of nuclei.	Provides structural confirmation and absolute quantification without a specific reference standard for the impurity.	Lower sensitivity compared to HPLC, higher sample consumption, may be complex for mixtures with overlapping signals.[6]
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	Highly sensitive and specific, provides molecular weight information, excellent for impurity identification when coupled with LC (LC-MS).[13]	Quantification can be challenging without isotopic standards.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow into a sample and a reference as a function of temperature.	Provides information on the melting point and the presence of impurities that depress the melting point.	Less sensitive and specific than chromatographic methods, not suitable for amorphous materials.

Conclusion

The validation of an analytical method is a critical step in ensuring the quality and consistency of pharmaceutical ingredients. For 2,3-Difluoro-4-methoxybenzyl alcohol, a well-validated reversed-phase HPLC method provides a reliable, sensitive, and accurate means of determining purity and quantifying impurities. The systematic approach to validation, as outlined by ICH guidelines, ensures that the method is fit for its intended purpose in a regulated environment.

While HPLC is the workhorse for purity analysis in the pharmaceutical industry, employing orthogonal methods such as qNMR or LC-MS provides a more comprehensive purity profile and a higher degree of confidence in the quality of the material. This multi-faceted approach to purity validation is essential for robust drug development and ensuring patient safety.

References

• TutorChase. (n.d.). What methods are used to test the purity of organic compounds? Retrieved from [Link]

• Altabrisa Group. (2025, September 24). 3 Key Steps for HPLC Impurities Methods Validation. Retrieved from [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]

• Remedy Publications LLC. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• Pharma Knowledge Centre. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [Link]

• Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines. Retrieved from [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• Scribd. (n.d.). Validation of Analytical Methods in Accordance With ICH Guidelines Q2. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Retrieved from [Link]

• ResearchGate. (2018, October 20). How to determine the purity of newly synthesized organic compound? Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzyl alcohol. Retrieved from [Link]

• International Council for Harmonisation (ICH). (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• European Medicines Agency (EMA). (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 9: Separation, Purification, and Identification of Organic Compounds. Retrieved from [Link]

• YouTube. (2022, September 22). HOW TO DETERMINE THE PURITY OF AN ORGANIC COMPOUND. Retrieved from [Link]

• Molnar-Institute. (2013, April 30). Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Analysis of 6 Aromatic Alcohols, Acids and Neutral Compounds on Amaze Aromatic Stationary Phases. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 3-(Benzyloxy)-4-methoxybenzyl alcohol on Newcrom R1 HPLC column. Retrieved from [Link]

• Supporting Information. (n.d.). The first peak in these below GC analysis chromatograms is from the diluent (acetonitrile). Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 3-(Benzyloxy)-4-methoxybenzyl alcohol. Retrieved from [Link]

• Austin Publishing Group. (2017, February 22). Validated RP-HPLC Method for Quantitative Determination of Tolfenamic Acid and Benzyl Alcohol in a Veterinary Pharmaceutical. Retrieved from [Link]

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A Comparative Guide to Benzyl Ether Protecting Groups: 2,3-Difluoro-4-methoxybenzyl (DFMB) vs. p-Methoxybenzyl (PMB)

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is a cornerstone of success. For the protection of hydroxyl functionalities, the p-methoxybenzyl (PMB) ether has long been a reliable and versatile choice. However, the demand for protecting groups with tailored stabilities has led to the exploration of substituted benzyl ethers. This guide provides an in-depth comparative analysis of the well-established p-methoxybenzyl (PMB) protecting group and the less explored, fluorinated analogue, 2,3-difluoro-4-methoxybenzyl (DFMB). This comparison is designed to provide researchers, scientists, and drug development professionals with the necessary insights to select the optimal protecting group for their specific synthetic challenges, balancing stability with selective deprotection.

Introduction: The Role of Benzyl Ethers in Alcohol Protection

Benzyl ethers are a class of protecting groups for alcohols that are widely employed due to their ease of introduction, general stability to a range of reaction conditions, and multiple modes of cleavage. The stability and reactivity of the benzyl ether can be finely tuned by the introduction of substituents on the aromatic ring. Electron-donating groups, such as the p-methoxy group in PMB, enhance the lability of the protecting group towards acidic and oxidative cleavage. Conversely, electron-withdrawing groups are expected to increase its stability.

The p-methoxybenzyl (PMB) group is celebrated for its susceptibility to mild oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), a feature that allows for its selective removal in the presence of other protecting groups such as the unsubstituted benzyl (Bn) ether.[1] This guide will delve into the established chemistry of the PMB group and provide a scientifically grounded prediction of the behavior of the 2,3-difluoro-4-methoxybenzyl (DFMB) group, for which direct comparative experimental data is less prevalent.

Chemical Properties and Reactivity: An Electronic Perspective

The key distinction in the reactivity of PMB and DFMB ethers lies in the electronic nature of their aromatic rings. The methoxy group at the para position of the PMB ring is a strong electron-donating group through resonance, which stabilizes the benzylic carbocation intermediate formed during cleavage. This stabilization accelerates the rate of deprotection under both acidic and oxidative conditions.

In contrast, the DFMB group possesses two fluorine atoms at the 2- and 3-positions. Fluorine is a unique substituent, exhibiting a dual electronic effect: it is strongly electron-withdrawing through induction (-I effect) and weakly electron-donating through resonance (+R effect).[2] In the case of the DFMB group, the powerful inductive effect of the two fluorine atoms is anticipated to significantly reduce the electron density of the aromatic ring. This electron deficiency will destabilize the benzylic carbocation intermediate, thereby rendering the DFMB group more stable and less susceptible to cleavage compared to the PMB group.

Comparative Stability and Cleavage

The following sections provide a detailed comparison of the stability and cleavage conditions for PMB and DFMB ethers, with the understanding that the data for DFMB is largely predictive, based on established principles of physical organic chemistry.

Table 1: Comparative Overview of PMB and DFMB Protecting Groups

Feature	p-Methoxybenzyl (PMB)	2,3-Difluoro-4-methoxybenzyl (DFMB) (Predicted)
Introduction	Williamson ether synthesis	Williamson ether synthesis
Stability to Acid	Labile to strong acids (e.g., TFA)	More stable than PMB to acidic conditions
Stability to Oxidation	Labile to mild oxidants (e.g., DDQ, CAN)	More stable than PMB to oxidative conditions
Cleavage Conditions	Oxidative (DDQ, CAN), Acidic (TFA, TfOH)	Harsher oxidative or acidic conditions required
Key Advantage	Facile and selective cleavage	Enhanced stability for more robust applications

Oxidative Cleavage

The oxidative cleavage of PMB ethers with DDQ is a cornerstone of its utility. The reaction proceeds through the formation of a charge-transfer complex between the electron-rich PMB ether and the electron-deficient DDQ, followed by a single electron transfer (SET) to generate a resonance-stabilized benzylic radical cation.[3]

Diagram 1: Oxidative Cleavage Mechanism

Caption: Mechanism of oxidative cleavage for PMB and predicted pathway for DFMB.

For the DFMB ether, the electron-withdrawing fluorine atoms are expected to hinder the initial formation of the charge-transfer complex and destabilize the subsequent radical cation. Consequently, the DFMB group is predicted to be significantly more resistant to cleavage with DDQ under standard conditions. Removal of the DFMB group via an oxidative pathway would likely require a stronger oxidant or more forcing reaction conditions.

Acidic Cleavage

The acidic cleavage of benzyl ethers proceeds via protonation of the ether oxygen, followed by either an SN1 or SN2 pathway. For PMB ethers, the cleavage typically follows an SN1-like mechanism due to the formation of the highly stabilized p-methoxybenzyl carbocation.[4][5][6]

Diagram 2: Acidic Cleavage Mechanism

Caption: Mechanism of acidic cleavage for PMB and predicted pathway for DFMB.

The electron-withdrawing nature of the fluorine atoms in the DFMB group will significantly destabilize the corresponding benzylic carbocation. This destabilization will increase the activation energy for the SN1 cleavage pathway, making the DFMB ether more resistant to acidic deprotection than the PMB ether. Therefore, harsher acidic conditions (e.g., stronger acid, higher temperature) would be required to cleave a DFMB ether.

Experimental Protocols

The following protocols are provided as a guide for the protection of a generic primary alcohol and its subsequent deprotection.

Protection of a Primary Alcohol with PMB-Cl and DFMB-Br (Predicted)

This protocol is based on the well-established Williamson ether synthesis.[2][4][7][8][9]

Objective: To protect a primary alcohol with either PMB or DFMB.

Protocol:

• To a solution of the primary alcohol (1.0 equiv) in anhydrous THF or DMF at 0 °C, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add a solution of either p-methoxybenzyl chloride (PMB-Cl, 1.1 equiv) or 2,3-difluoro-4-methoxybenzyl bromide (DFMB-Br, 1.1 equiv) in anhydrous THF.

• Allow the reaction to warm to room temperature and stir until the starting alcohol is consumed, as monitored by TLC.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Deprotection of a PMB Ether with DDQ

Objective: To selectively cleave a PMB ether under oxidative conditions.[3]

Protocol:

• Dissolve the PMB-protected alcohol (1.0 equiv) in a mixture of dichloromethane (CH₂Cl₂) and water (typically 10:1 to 20:1 v/v).

• Cool the solution to 0 °C and add DDQ (1.2-1.5 equiv) in one portion. The reaction mixture will typically turn a dark color.

• Stir the reaction at 0 °C or allow it to warm to room temperature, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the layers and extract the aqueous layer with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford the deprotected alcohol.

Deprotection of a PMB Ether with Trifluoroacetic Acid (TFA)

Objective: To cleave a PMB ether under acidic conditions.

Protocol:

• Dissolve the PMB-protected alcohol (1.0 equiv) in dichloromethane (CH₂Cl₂).

• Add trifluoroacetic acid (TFA, typically 10-50% v/v) dropwise at 0 °C.

• Stir the reaction at 0 °C or room temperature, monitoring its progress by TLC.

• Once the reaction is complete, carefully neutralize the excess TFA by the slow addition of a saturated aqueous solution of NaHCO₃.

• Separate the layers and extract the aqueous layer with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion and Future Outlook

The p-methoxybenzyl (PMB) protecting group remains a highly valuable tool in organic synthesis due to its facile removal under mild oxidative and acidic conditions. Its reactivity profile is well-documented and predictable.

The 2,3-difluoro-4-methoxybenzyl (DFMB) group, while not yet extensively studied, presents a compelling theoretical profile as a more robust analogue of the PMB group. The strong inductive electron-withdrawing effect of the two fluorine atoms is predicted to significantly enhance its stability towards both oxidative and acidic cleavage. This increased stability would make the DFMB group an excellent choice for synthetic routes that require a more resilient protecting group that can withstand conditions under which a PMB ether would be cleaved.

Further experimental investigation into the precise cleavage conditions and stability profile of the DFMB protecting group is warranted. Such studies would undoubtedly confirm its utility and expand the repertoire of protecting groups available to synthetic chemists, enabling the design of more sophisticated and efficient synthetic strategies.

References

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• Master Organic Chemistry. (2018, February 2). Understanding Ortho, Para, and Meta Directors. Retrieved from [Link]

• ACS Publications. (2024, December 16). Biocatalytic Cleavage of para-Acetoxy Benzyl Ethers: Application to Protecting Group Chemistry. Retrieved from [Link]

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• ResearchGate. (2020, October 18). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Retrieved from [Link]

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• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

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A Senior Application Scientist's Guide to Assessing the Antioxidant Properties of Fluorinated Methoxybenzyl Alcohols

For: Researchers, scientists, and drug development professionals

Executive Summary

In the landscape of medicinal chemistry and drug development, the strategic modification of bioactive scaffolds is paramount to enhancing therapeutic potential. The introduction of fluorine into organic molecules, a common strategy to modulate pharmacokinetic and physicochemical properties, presents a fascinating dichotomy when applied to antioxidant design.[1][2] This guide provides an in-depth, comparative framework for assessing the antioxidant properties of fluorinated methoxybenzyl alcohols. We move beyond mere protocol recitation to explore the causal relationships between chemical structure, experimental choices, and the resulting antioxidant capacity data. This document is designed to equip researchers with the theoretical grounding and practical methodologies required to conduct robust, self-validating assessments of these promising compounds.

Theoretical Framework: The Structural Tug-of-War

The antioxidant potential of a phenolic compound, such as a derivative of benzyl alcohol, is fundamentally linked to its ability to donate a hydrogen atom from its hydroxyl (-OH) group to neutralize a free radical.[3] This process is governed by the O-H Bond Dissociation Enthalpy (BDE); a lower BDE correlates with greater ease of hydrogen donation and, consequently, higher antioxidant activity.[4][5][6]

The methoxybenzyl alcohol scaffold presents a unique electronic environment:

• The Methoxy (-OCH₃) Group: This is a strong electron-donating group. Through resonance, it increases the electron density on the aromatic ring, which in turn helps to stabilize the phenoxyl radical formed after hydrogen donation. This stabilization lowers the O-H BDE, thereby enhancing antioxidant activity.

• The Fluorine (-F) Atom: As the most electronegative element, fluorine is a strong electron-withdrawing group. Its introduction onto the aromatic ring pulls electron density away, which is expected to destabilize the subsequent phenoxyl radical. This effect would increase the O-H BDE and thus decrease antioxidant potential.[2]

Therefore, the antioxidant capacity of a fluorinated methoxybenzyl alcohol is the result of a delicate balance—an electronic "tug-of-war"—between the donating effect of the methoxy group and the withdrawing effect of the fluorine atom. The precise location of these substituents on the benzyl ring becomes a critical determinant of the molecule's overall antioxidant efficacy. Computational studies using Density Functional Theory (DFT) can be invaluable for predicting these BDEs and guiding synthetic efforts toward more potent candidates.[5][7]

Comparative Experimental Assessment: A Multi-Assay Approach

No single assay can capture the total antioxidant capacity of a compound. A scientifically rigorous assessment relies on a battery of tests that probe different mechanisms of antioxidant action. The primary mechanisms are Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). We will focus on three widely accepted, spectrophotometric assays that are robust, reproducible, and amenable to high-throughput screening.

The DPPH (2,2-diphenyl-1-picrylhydrazyl) Scavenging Assay

The DPPH assay is a cornerstone of antioxidant capacity assessment.[8][9] It measures the ability of a compound to donate a hydrogen atom and reduce the stable DPPH free radical.[10]

• Principle of Causality: DPPH is a stable radical with a deep violet color, exhibiting a strong absorbance maximum around 517 nm.[8][10] When it is reduced by an antioxidant, it loses its radical character and turns into a pale yellow, non-radical form.[10] The degree of color change, measured as a decrease in absorbance, is directly proportional to the radical-scavenging activity of the test compound.[10]

• Why This Choice?: The DPPH assay is rapid, simple, and uses a stable radical, eliminating the need for a radical-generating system.[9] This makes it an excellent primary screening tool.

The ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Decolorization Assay

Also known as the Trolox Equivalent Antioxidant Capacity (TEAC) assay, this method is versatile and widely used.[11][12]

• Principle of Causality: This assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore with an absorption maximum at 734 nm.[13] Antioxidants present in the sample reduce the pre-formed ABTS•+, causing the solution to lose its color. This decolorization is proportional to the antioxidant's concentration and potency.

• Why This Choice?: The ABTS radical is soluble in both aqueous and organic solvents, allowing for the assessment of both hydrophilic and lipophilic compounds.[14] Furthermore, its detection wavelength at 734 nm minimizes interference from colored compounds that can be problematic in the DPPH assay.[11]

The Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay directly measures the electron-donating ability of a compound.[15]

• Principle of Causality: At low pH, antioxidants reduce a colorless ferric complex (Fe³⁺-TPTZ) to an intensely blue ferrous form (Fe²⁺-TPTZ), which has a strong absorbance at 593 nm.[16][17] The magnitude of the absorbance increase is proportional to the total reducing power of the test compound.[18]

• Why This Choice?: This assay provides a direct measure of the reductive capability of a sample, offering a different but complementary perspective to the radical scavenging assays. It is a simple, fast, and cost-effective method.[17]

Data Interpretation and Comparison

For each assay, results should be compared against a known antioxidant standard, such as Trolox (a water-soluble vitamin E analog) or Ascorbic Acid .[10] This allows for the normalization of data and comparison across different experiments and compounds.

• IC₅₀ Value (DPPH & ABTS): This is the concentration of the test compound required to scavenge 50% of the initial free radicals. A lower IC₅₀ value indicates higher antioxidant activity.[10]

• TEAC Value (Trolox Equivalent Antioxidant Capacity): This value expresses the antioxidant capacity of a sample as the concentration of a Trolox solution having the same activity.[19][20]

• FRAP Value: Results are expressed as Fe²⁺ equivalents (e.g., in mM), calculated from a standard curve prepared with a known concentration of FeSO₄.[18]

Table 1: Hypothetical Comparative Antioxidant Activity Data

Compound	DPPH IC₅₀ (µM)	ABTS TEAC Value	FRAP Value (mM Fe²⁺ Eq.)
Trolox (Standard)	45.5	1.00	1.50
4-Methoxybenzyl alcohol	150.2	0.45	0.55
2-Fluoro-4-methoxybenzyl alcohol	125.8	0.60	0.72
3-Fluoro-4-methoxybenzyl alcohol	180.4	0.38	0.41

This table illustrates how quantitative data can be structured for direct comparison. A lower IC₅₀ and higher TEAC/FRAP values indicate superior antioxidant performance.

Detailed Experimental Protocol: The DPPH Assay

To ensure trustworthiness and reproducibility, every protocol must be a self-validating system. This includes the use of appropriate controls and blanks.

Reagents and Equipment

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (spectrophotometric grade)

• Test compounds (fluorinated methoxybenzyl alcohols)

• Positive Control (Trolox or Ascorbic Acid)

• 96-well microplates

• Multichannel pipettor

• Spectrophotometric multiwell plate reader (capable of reading at 517 nm)

Step-by-Step Methodology

• Preparation of DPPH Working Solution:

  • Prepare a 0.1 mM stock solution of DPPH in methanol.[8] This solution should have a deep purple color.

  • Store the solution in an amber bottle or wrapped in aluminum foil to protect it from light, as DPPH is light-sensitive.[10]

  • The absorbance of this working solution at 517 nm should be approximately 0.7-0.9. Prepare this solution fresh daily.[8]

• Preparation of Test Samples and Control:

  • Prepare a stock solution of each test compound and the positive control (e.g., Trolox) in methanol (e.g., at 1 mg/mL).[10]

  • From this stock, create a series of serial dilutions to cover a range of concentrations (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).[10]

• Assay Procedure (96-well plate format):

  • Blank: Add 200 µL of methanol to a well. This is used to zero the spectrophotometer.[10]

  • Control (A_control): Add 100 µL of methanol and 100 µL of the DPPH working solution. This represents the maximum absorbance without any antioxidant.[10]

  • Sample Wells (A_sample): Add 100 µL of each sample dilution to separate wells. Then, add 100 µL of the DPPH working solution to initiate the reaction.[10]

  • Positive Control Wells: Add 100 µL of each Trolox dilution to separate wells, followed by 100 µL of the DPPH working solution.

• Incubation and Measurement:

  • Mix the plate thoroughly and incubate in the dark at room temperature for 30 minutes. The incubation time is critical and should be kept consistent.[8]

  • Measure the absorbance of each well at 517 nm using the plate reader.[8]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging for each concentration using the following formula:[10] % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Plot the % Inhibition against the concentration of each test compound.

  • Determine the IC₅₀ value by identifying the concentration that causes 50% inhibition from the graph.

Visualization of Experimental Workflow

Caption: Workflow for the DPPH radical scavenging assay.

Conclusion and Future Directions

This guide outlines a robust, multi-faceted approach to assessing the antioxidant properties of fluorinated methoxybenzyl alcohols. By integrating theoretical principles with a suite of validated experimental protocols—DPPH, ABTS, and FRAP—researchers can generate a comprehensive and comparative dataset. The key to a meaningful assessment lies not in a single value, but in the convergent evidence provided by multiple assays. Understanding the structure-activity relationship, particularly the interplay between electron-donating methoxy groups and electron-withdrawing fluorine atoms, is crucial for interpreting the results and guiding the rational design of next-generation antioxidants. Future work should aim to correlate these in vitro chemical assay results with cell-based assays that measure the reduction of intracellular reactive oxygen species (ROS), providing a more biologically relevant context for the observed antioxidant activities.

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Unveiling the Therapeutic Potential: A Comparative Guide to the Biological Activity of 2,3-Difluoro-4-methoxybenzyl Alcohol Derivatives

For Immediate Release

In the dynamic landscape of drug discovery, the quest for novel therapeutic agents with enhanced efficacy and specificity is perpetual. Among the myriad of molecular scaffolds explored, fluorinated organic molecules have garnered significant attention due to the unique physicochemical properties imparted by fluorine atoms. This guide offers a comprehensive comparison of the biological activities of 2,3-Difluoro-4-methoxybenzyl alcohol derivatives and related compounds, providing researchers, scientists, and drug development professionals with a critical resource for navigating this promising chemical space.

The strategic incorporation of fluorine into a molecule can profoundly influence its metabolic stability, binding affinity to target proteins, and membrane permeability, thereby enhancing its overall pharmacological profile. This guide will delve into the diverse biological activities exhibited by derivatives of fluorinated and methoxy-substituted benzyl alcohols, including their anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. Through a detailed analysis of available experimental data, we aim to elucidate the structure-activity relationships that govern the therapeutic potential of these compounds.

Comparative Analysis of Biological Activities

While specific data on 2,3-Difluoro-4-methoxybenzyl alcohol derivatives remains nascent in publicly accessible literature, a comparative analysis of structurally related compounds provides valuable insights into their potential biological activities. This section will explore the known effects of fluorinated and methoxybenzyl alcohol derivatives, offering a predictive framework for the titular compounds.

Anticancer Activity

Fluorinated and methoxy-substituted aromatic compounds have demonstrated significant potential as anticancer agents. Their mechanisms of action often involve the modulation of key signaling pathways implicated in cell proliferation, survival, and apoptosis.

For instance, certain fluorinated cinnamide derivatives have been shown to exhibit potent cytotoxic activity against liver cancer cell lines, with IC50 values in the low micromolar range. These compounds can induce cell cycle arrest and apoptosis, highlighting their potential as chemotherapeutic agents. The presence of fluorine is often associated with enhanced binding to target enzymes, such as epidermal growth factor receptor (EGFR).

Similarly, methoxy-substituted benzyl alcohol derivatives have been investigated for their antiproliferative effects. For example, 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA) has been shown to suppress the growth of various cancer cell lines. The proposed mechanisms include the modulation of signaling pathways that regulate cell growth and the induction of apoptosis.

Table 1: Comparative Cytotoxicity of Fluorinated and Methoxybenzyl Alcohol Derivatives

Compound Class	Derivative Example	Cell Line	Cytotoxicity (IC50)	Reference
Fluorinated Cinnamide	N-(N-pyrimidin-2-ylbenzenesulphamoyl)imidazolone derivative	HepG2 (Liver Cancer)	4.23 µM
Fluorinated Chalcones	4'-Fluoro-3-methoxy Chalcone Derivative	HepG2 (Liver Cancer)	67.51 µM
Fluorinated Flavan-3-ol	Digalloyl-flavan-3-ol Fluorinated Derivative	HeLa (Cervical Cancer)	High Toxicity
Methoxybenzyl Alcohol	3,5-Dihydroxy-4-methoxybenzyl alcohol (DHMBA)	Various Cancer Cells	Activity Reported

Antimicrobial Activity

The increasing prevalence of antibiotic resistance necessitates the development of novel antimicrobial agents. Benzyl alcohol derivatives, including those with fluorine and methoxy substitutions, have emerged as a promising class of compounds with potential antibacterial and antifungal properties.

For example, certain fatty acid amides of 4-methoxybenzylamine have demonstrated significant antimicrobial activity against both bacteria and fungi. The mechanism of action is thought to involve the disruption of microbial cell membranes.

Table 2: Comparative Antimicrobial Activity of Methoxybenzyl Alcohol Derivatives

Compound Class	Derivative Example	Microorganism	Activity (MIC/MBC)	Reference
Fatty Acid Amides of 4-Methoxybenzylamine	(9Z, 12R)-12-Hydroxy-N-(4-methoxybenzyl)octadec-9-enamide	E. coli, A. tumefaciens, Alternaria, Rhizopus	Potent Activity
Eugenol Derivatives	Epoxide-eugenol	Staphylococcus aureus	MIC: 57 µg/mL, MBC: 115 µg/mL
Natural Methoxyphenols	Eugenol	S. putrefaciens	MIC: 3.125 mM, MBC: 6.25 mM

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases. Methoxy-substituted benzyl alcohol derivatives have been investigated for their anti-inflammatory properties. For instance, 4-hydroxybenzyl alcohol has been shown to exhibit anti-inflammatory effects in animal models, potentially through the suppression of nitric oxide production. Furthermore, the conjugation of 3,4,5-trimethoxybenzyl alcohol with non-steroidal anti-inflammatory drugs (NSAIDs) has been shown to enhance their anti-inflammatory activity and improve their cyclooxygenase-2 (COX-2) selectivity.

Enzyme Inhibition

The unique electronic properties of fluorine make fluorinated compounds potent enzyme inhibitors. Fluorine's high electronegativity can alter the acidity of nearby functional groups, leading to stronger binding interactions with enzyme active sites. This can result in various modes of inhibition, including competitive, non-competitive, and mixed inhibition. The incorporation of fluorine can also enhance the metabolic stability of a molecule, prolonging its inhibitory effect.

Experimental Protocols

To facilitate further research and validation of the biological activities of 2,3-Difluoro-4-methoxybenzyl alcohol derivatives, this section provides detailed, step-by-step methodologies for key experiments.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of an antimicrobial agent.

Protocol:

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it in Mueller-Hinton broth to a final concentration of approximately 5 x 10^5 CFU/mL.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in a 96-well microtiter plate.

• Inoculation: Add 100 µL of the bacterial inoculum to each well containing the test compound. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

• MBC Determination: To determine the MBC, subculture 10 µL from each well showing no visible growth onto an agar plate. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Visualizing Molecular Mechanisms

To better understand the potential mechanisms of action of these compounds, we can visualize the signaling pathways they may modulate. The PI3K/Akt pathway is a crucial signaling cascade that regulates cell survival, proliferation, and growth, and it is often dysregulated in cancer.

Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway by 2,3-Difluoro-4-methoxybenzyl alcohol derivatives.

Future Directions and Conclusion

The exploration of 2,3-Difluoro-4-methoxybenzyl alcohol derivatives represents a compelling frontier in medicinal chemistry. While direct experimental evidence for their biological activities is still emerging, the comparative analysis of structurally similar compounds provides a strong rationale for their investigation as potential anticancer, antimicrobial, and anti-inflammatory agents. The unique combination of difluoro and methoxy substitutions on the benzyl alcohol scaffold offers a rich molecular landscape for the design of novel therapeutics with improved pharmacological properties.

This guide serves as a foundational resource to stimulate and inform future research in this area. The provided experimental protocols and the visualized signaling pathway offer a practical framework for researchers to systematically evaluate the therapeutic potential of these promising compounds. Further studies are warranted to synthesize and characterize novel derivatives, elucidate their precise mechanisms of action, and ultimately translate these fundamental discoveries into clinical applications.

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A Comparative Guide to the Performance of 2,3-Difluoro-4-methoxybenzyl Alcohol in Organic Synthesis

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents and protecting groups is a critical decision that profoundly impacts the efficiency, yield, and ultimate success of a synthetic route. This guide provides an in-depth technical comparison of 2,3-Difluoro-4-methoxybenzyl alcohol and its derivatives, primarily focusing on its performance as a protecting group for alcohols, benchmarked against established alternatives. By examining the subtle yet significant effects of fluorine substitution on the reactivity and stability of the widely used p-methoxybenzyl (PMB) protecting group, we aim to equip the reader with the necessary insights to make informed decisions in complex multi-step syntheses.

Introduction: The Rationale for Fluorinated Benzyl Protecting Groups

The p-methoxybenzyl (PMB) group is a cornerstone in the repertoire of alcohol protecting groups, prized for its ease of installation and versatile cleavage methods, including oxidative and acidic conditions. However, in the context of complex molecules, particularly in oligosaccharide and natural product synthesis, challenges can arise. The proton and carbon signals of multiple PMB or benzyl groups in nuclear magnetic resonance (NMR) spectra often overlap, complicating spectral analysis and structural elucidation.

The strategic introduction of fluorine atoms onto the benzyl ring offers a compelling solution. The strong electron-withdrawing nature and unique spectroscopic properties of fluorine can modulate the reactivity of the protecting group and provide distinct NMR signatures. This guide will specifically evaluate the 2,3-Difluoro-4-methoxybenzyl (DFPMB) group, derived from 2,3-Difluoro-4-methoxybenzyl alcohol, as a next-generation protecting group.

Etherification Reactions: Installation of the DFPMB Protecting Group

The most common method for the protection of alcohols is the Williamson ether synthesis, which involves the reaction of an alkoxide with a suitable alkyl halide.[1][2] In this context, 2,3-Difluoro-4-methoxybenzyl alcohol is first converted to its corresponding bromide, 2,3-Difluoro-4-methoxybenzyl bromide, a key reagent for introducing the DFPMB protecting group.

Synthesis of 2,3-Difluoro-4-methoxybenzyl Bromide

The synthesis of substituted benzyl bromides from their corresponding alcohols is a well-established transformation. For instance, 4-methoxybenzyl bromide can be prepared from 4-methoxybenzyl alcohol by treatment with carbon tetrabromide and triphenylphosphine.[3] A similar approach can be employed for the synthesis of 2,6-Difluoro-4-methoxybenzyl bromide, where the corresponding alcohol is reacted with phosphorus(V) oxybromide in tetrahydrofuran.[4]

DOT Diagram: Synthesis of 2,3-Difluoro-4-methoxybenzyl Bromide

Caption: General workflow for the synthesis of the key brominated intermediate.

Comparative Performance in Williamson Ether Synthesis

While specific, direct comparative studies on the etherification of 2,3-Difluoro-4-methoxybenzyl alcohol are not abundant in the literature, we can infer its performance based on established principles of the Williamson ether synthesis and studies on related fluorinated systems. The reaction proceeds via an SN2 mechanism, where the alkoxide attacks the benzylic carbon, displacing the bromide.[2]

The electron-withdrawing fluorine atoms at the ortho and meta positions relative to the benzylic carbon are expected to slightly decrease the reactivity of the benzyl bromide towards nucleophilic attack compared to the non-fluorinated PMB bromide. This is due to the inductive effect of the fluorine atoms, which reduces the electron density at the benzylic carbon, making it a slightly less potent electrophile. However, this effect is generally modest, and high yields can still be expected under standard Williamson ether synthesis conditions (e.g., NaH, DMF or THF).

Protecting Group Precursor	Relative Reactivity (Predicted)	Typical Yields	Key Considerations
Benzyl Bromide	High	>90%	Standard, robust protecting group.
p-Methoxybenzyl Chloride (PMB-Cl)	Very High	>95%	Methoxy group enhances reactivity.
2,3-Difluoro-4-methoxybenzyl Bromide	High	Expected >90%	Fluorine atoms may slightly decrease reactivity but offer other advantages.
2,4-Dimethoxybenzyl Chloride (DMB-Cl)	Very High	>95%	Two methoxy groups further increase reactivity.

Table 1: Predicted comparative performance in Williamson ether synthesis.

The primary advantage of employing the DFPMB group lies not in its installation, which is comparable to other benzyl-type protecting groups, but in its unique properties in the protected molecule and its cleavage characteristics.

Esterification Reactions

Benzyl esters are commonly used to protect carboxylic acids. The Fischer esterification, involving the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst, is a standard method for their formation.[5] Alternatively, esters can be formed under milder conditions using coupling agents or from activated carboxylic acid derivatives.

The reactivity of 2,3-Difluoro-4-methoxybenzyl alcohol in esterification reactions is expected to be similar to that of other benzyl alcohols. The nucleophilicity of the hydroxyl group is not significantly altered by the fluorine substituents on the aromatic ring.

DOT Diagram: Fischer Esterification

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A Comparative Guide to Functional Alternatives for 2,3-Difluoro-4-methoxybenzyl Alcohol in Synthetic Chemistry

Abstract

2,3-Difluoro-4-methoxybenzyl alcohol is a valuable building block in medicinal chemistry and materials science, prized for the unique electronic properties conferred by its substituted phenyl ring. The strategic placement of two electron-withdrawing fluorine atoms ortho to an electron-donating methoxy group creates a nuanced reactivity profile. However, synthetic strategy often demands subtle variations in this profile to optimize reaction outcomes, improve stability, or modulate the biological activity of the final product. This guide provides an in-depth comparison of viable alternative reagents, offering experimental data to inform the rational selection of the ideal building block for your specific application. We will explore how changes in the degree and position of fluorination impact performance in two cornerstone synthetic transformations: oxidation to the corresponding benzaldehyde and conversion to the benzyl bromide.

The Unique Electronic and Steric Profile of 2,3-Difluoro-4-methoxybenzyl Alcohol

The reactivity of a benzyl alcohol is fundamentally governed by the electronic nature of its aromatic substituents. In the case of 2,3-Difluoro-4-methoxybenzyl alcohol, a delicate interplay of opposing electronic forces is at work. The two fluorine atoms at the C2 and C3 positions exert a powerful inductive electron-withdrawing effect (-I), which decreases the electron density of the aromatic ring and the benzylic carbon. Conversely, the methoxy group at the C4 position exerts a strong resonance-based electron-donating effect (+M).

This "push-pull" dynamic has several important consequences:

• Acidity: The inductive effect of the fluorines increases the acidity of the hydroxyl proton compared to its non-fluorinated analog, 4-methoxybenzyl alcohol.

• Reaction Intermediates: The electron-withdrawing nature of the fluorine atoms destabilizes the formation of a benzylic carbocation, which can slow down SN1-type reactions.[1]

• Oxidation: The electron density at the benzylic carbon is crucial for many oxidation reactions. The net effect of the substituents will influence the rate and efficiency of conversion to the aldehyde.

• Hydrogen Bonding: Fluorine substitution can influence the hydrogen-bond-donating capacity of the alcohol, which may affect its conformational properties and interactions with catalysts or solvents.[2]

References

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• 2. researchgate.net [researchgate.net]

Navigating the Landscape of Fluorinated Benzyl Alcohols: A Comparative Guide to 2,3-Difluoro-4-methoxybenzyl Alcohol and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into organic molecules can profoundly influence their physicochemical and biological properties. This guide provides a comprehensive overview of 2,3-Difluoro-4-methoxybenzyl alcohol, a fluorinated aromatic building block. Due to the limited publicly available experimental data on this specific molecule, this guide will offer a comparative analysis based on the established principles of fluorine chemistry and data from structurally related analogs. We will explore its potential applications, benchmark it against relevant alternatives, and provide theoretical and practical insights for its use in research and development.

Introduction: The Strategic Role of Fluorine in Benzyl Alcohol Scaffolds

Fluorination is a cornerstone of modern drug design and materials science. The introduction of fluorine can modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of benzyl alcohols, which are versatile intermediates, fluorine substitution on the aromatic ring can fine-tune the reactivity of the benzylic hydroxyl group and introduce unique electronic properties.

While compounds such as 4-methoxybenzyl alcohol are widely used as protecting groups and fragrance components, their fluorinated counterparts are gaining traction as key intermediates in the synthesis of complex, high-value molecules.[1][2] This guide focuses on the potential of 2,3-Difluoro-4-methoxybenzyl alcohol, a molecule that, while commercially available from some suppliers, lacks extensive documentation in scientific literature.

Synthesis and Physicochemical Properties: A Comparative Overview

Direct experimental data for 2,3-Difluoro-4-methoxybenzyl alcohol is scarce. However, we can infer its properties by comparing it with its non-fluorinated parent compound, 4-methoxybenzyl alcohol, and other commercially available fluorinated analogs.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Key Features
4-Methoxybenzyl alcohol	C₈H₁₀O₂	138.16	259	22-25	Widely used protecting group, fragrance ingredient.[3][4]
3-Fluoro-4-methoxybenzyl alcohol	C₈H₉FO₂	156.15	Not readily available	Not readily available	Introduction of a single fluorine atom alters electronic properties.[5]
3,5-Difluoro-4-methoxybenzyl alcohol	C₈H₈F₂O₂	174.15	Not readily available	Not readily available	Symmetrical difluoro substitution.[6]
2,3-Difluoro-4-methylbenzyl alcohol	C₈H₈F₂O	158.15	Not readily available	33-36	Methyl group instead of methoxy, providing a different electronic profile.[7]
2,3,5,6-Tetrafluoro-4-methoxymethylbenzyl alcohol	C₉H₈F₄O₂	240.15	Not readily available	Not readily available	Key intermediate for pyrethroid insecticides.[8][9]
2,3-Difluoro-4-methoxybenzyl alcohol (Predicted)	C₈H₈F₂O₂	174.15	Higher than 4-methoxybenzyl alcohol	Likely a low-melting solid	Ortho-difluoro substitution significantly impacts electronics and conformation.

Causality behind Predicted Properties:

The introduction of two fluorine atoms ortho to the methoxy group in 2,3-Difluoro-4-methoxybenzyl alcohol is expected to have significant consequences:

• Increased Lipophilicity: The fluorine atoms will increase the molecule's lipophilicity (logP) compared to 4-methoxybenzyl alcohol, which can be advantageous for penetrating biological membranes in drug discovery applications.

• Altered Acidity and Reactivity: The strong electron-withdrawing nature of the fluorine atoms will increase the acidity of the benzylic proton and influence the reactivity of the hydroxyl group. This can affect its performance as a protecting group and its utility in various chemical transformations.

• Conformational Restriction: The steric bulk of the ortho-fluorine atoms may restrict the rotation of the methoxy group, potentially influencing its interaction with binding pockets of enzymes or receptors.

Comparative Applications: Current and Future Perspectives

While direct applications of 2,3-Difluoro-4-methoxybenzyl alcohol are not well-documented, we can project its potential uses based on the applications of its analogs.

As a Building Block in Medicinal Chemistry

The 2,3-difluoro-4-methoxyphenyl moiety is a valuable scaffold in the design of bioactive molecules. The unique electronic properties conferred by the fluorine atoms can lead to enhanced binding affinity and improved pharmacokinetic profiles.

Hypothetical Application Workflow:

Caption: Potential synthetic pathways for utilizing 2,3-Difluoro-4-methoxybenzyl alcohol in medicinal chemistry.

In Agrochemical Synthesis

The tetrafluorinated analog, 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol, is a known intermediate in the synthesis of pyrethroid insecticides like transfluthrin.[9] This suggests that difluorinated benzyl alcohols could also serve as valuable precursors for novel agrochemicals, where the fluorine atoms can enhance potency and metabolic stability.

In Materials Science

Fluorinated aromatic compounds are of interest in materials science for their unique electronic and surface properties. 2,3-Difluoro-4-methoxybenzyl alcohol could be explored as a monomer or a precursor for polymers with applications in electronics, optics, or as specialized coatings.

Experimental Protocols: A Representative Synthesis

Given the absence of a specific, published synthesis for 2,3-Difluoro-4-methoxybenzyl alcohol, the following is a representative protocol for the reduction of a substituted benzoic acid to a benzyl alcohol, a common synthetic route for such compounds. This protocol is based on the synthesis of m-methoxybenzyl alcohol and should be adapted and optimized for the specific target.[10]

Objective: To synthesize a substituted benzyl alcohol from the corresponding benzoic acid via reduction with lithium aluminum hydride (LiAlH₄).

Materials:

• Substituted methoxybenzoic acid (e.g., 2,3-difluoro-4-methoxybenzoic acid)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend LiAlH₄ (1.2 equivalents) in anhydrous THF.

• Addition of Benzoic Acid: Dissolve the substituted methoxybenzoic acid (1 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel at 0 °C (ice bath).

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quenching: Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Workup: Filter the resulting aluminum salts and wash the filter cake thoroughly with THF or diethyl ether.

• Extraction: Combine the organic filtrates and wash with saturated sodium chloride solution. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired benzyl alcohol.

Self-Validation: The identity and purity of the synthesized alcohol should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Comparative Analysis with Alternatives

The primary alternatives to 2,3-Difluoro-4-methoxybenzyl alcohol are its non-fluorinated and mono-fluorinated counterparts.

• vs. 4-Methoxybenzyl Alcohol: The difluoro analog offers the potential for enhanced biological activity and metabolic stability due to the presence of fluorine. However, it is likely to be more expensive and its synthesis more complex. 4-Methoxybenzyl alcohol is a well-established, inexpensive, and versatile reagent.[11]

• vs. Mono-fluorinated Analogs (e.g., 3-Fluoro-4-methoxybenzyl alcohol): The 2,3-difluoro substitution pattern provides a unique electronic and steric environment compared to mono-fluorinated isomers. This could lead to different binding modes and selectivities in biological systems. The choice between a mono- and di-fluorinated analog would depend on the specific structure-activity relationship (SAR) being explored.

Logical Relationship Diagram:

Caption: Key comparison points between 2,3-Difluoro-4-methoxybenzyl alcohol and its alternatives.

Conclusion and Future Outlook

2,3-Difluoro-4-methoxybenzyl alcohol represents an intriguing yet underexplored building block for chemical synthesis. While the lack of extensive experimental data presents a challenge, the known effects of fluorine substitution in aromatic systems suggest that this compound holds significant potential for the development of novel pharmaceuticals, agrochemicals, and advanced materials. Its unique substitution pattern offers a valuable tool for fine-tuning molecular properties. As synthetic methodologies for fluorinated compounds continue to advance, it is anticipated that the applications of 2,3-Difluoro-4-methoxybenzyl alcohol and its derivatives will become more widespread, opening new avenues for innovation in chemical research.

References

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• Guizhou University. (2010). Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol. CN101913997A.
• Zhejiang University of Technology. (2012). Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol. CN102731269B.
• Jia, X., Wang, J., Ding, X., & Huang, Z. (2015). A new synthetic route to polyfluorobenzyl alcohol. Journal of Organic Chemistry, 80(21), 11037–11043.

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Safety & Regulatory Compliance

Proper Disposal of 2,3-Difluoro-4-methoxybenzyl Alcohol: A Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 2,3-Difluoro-4-methoxybenzyl alcohol. As researchers and drug development professionals, it is imperative that we manage chemical waste not only in accordance with regulations but also with a deep understanding of the chemical's properties and its potential environmental impact. This document is designed to build on your existing safety knowledge by providing specific, actionable guidance rooted in established scientific principles.

Foundational Knowledge: Understanding the Compound

Before proceeding with disposal, a clear understanding of the chemical's characteristics is essential for safe handling and informed decision-making.

Chemical Profile of 2,3-Difluoro-4-methoxybenzyl alcohol:

Property	Value	Significance for Disposal
CAS Number	252003-70-0	Unique identifier for tracking and regulatory purposes.
Molecular Formula	C₈H₈F₂O₂	Indicates a fluorinated aromatic alcohol.
Appearance	Varies (refer to supplier)	Visual confirmation of the substance.
Hazards	Skin irritant, serious eye irritant, may cause respiratory irritation.[1][2][3][4]	Dictates the required Personal Protective Equipment (PPE) and handling procedures.
Incompatible Materials	Strong oxidizing agents, strong acids, acid anhydrides, acid chlorides, reducing agents.[4][5][6][7]	Crucial for preventing dangerous reactions during waste segregation and storage.
Decomposition Products	Carbon monoxide, carbon dioxide, hydrogen fluoride gas.[4][5][6][8]	Highlights the hazardous byproducts that can be released, especially during incidents like fires.

The presence of the carbon-fluorine bond in 2,3-Difluoro-4-methoxybenzyl alcohol is a key consideration. This bond is exceptionally strong, which contributes to the chemical's stability and, consequently, its persistence in the environment.[9] Many fluorinated organic compounds are known as "forever chemicals" because they do not readily biodegrade, leading to potential bioaccumulation.[10][11] This persistence underscores the importance of proper disposal to prevent environmental contamination.

The Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the disposal of 2,3-Difluoro-4-methoxybenzyl alcohol, from initial preparation to final removal from the laboratory.

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Navigating the Safe Handling of 2,3-Difluoro-4-methoxybenzyl alcohol: A Guide for Laboratory Professionals

For the modern researcher, the integration of novel chemical entities into discovery workflows is a daily reality. Among these, fluorinated organic compounds have become indispensable tools, offering unique physicochemical properties that drive innovation in medicinal chemistry and materials science. However, with this utility comes the responsibility of safe handling. This guide provides an in-depth, procedural framework for the safe use of 2,3-Difluoro-4-methoxybenzyl alcohol, moving beyond mere compliance to foster a deeply ingrained culture of safety and operational excellence. Our focus is on the "why" behind each recommendation, ensuring that every step is a self-validating component of a robust safety protocol.

Hazard Identification and Risk Assessment: Understanding the Compound

2,3-Difluoro-4-methoxybenzyl alcohol is a substituted benzyl alcohol. The primary, immediate hazards associated with this and structurally similar compounds are skin irritation and serious eye irritation .[1][2][3] The presence of the difluoro-aromatic ring warrants a cautious approach, as halogenated organic compounds can present unique handling and disposal challenges.

A thorough risk assessment is the cornerstone of safe laboratory practice.[4] Before any manipulation of this compound, a comprehensive evaluation of the planned procedure must be conducted to determine potential exposure scenarios. This includes considering the quantity of material being used, the potential for aerosol generation, and the duration of the handling steps.

Key Hazard Information:

Hazard Statement	Classification	Implication for Handling
Causes skin irritation	Skin Irritant, Category 2	Direct contact with the skin can cause redness and inflammation.[1][2][3]
Causes serious eye irritation	Eye Irritant, Category 2	Contact with the eyes can result in significant irritation and potential damage.[1][2][3]

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection and correct use of PPE is a critical control measure to prevent exposure. The following recommendations are based on a thorough assessment of the hazards associated with 2,3-Difluoro-4-methoxybenzyl alcohol.

Eye and Face Protection: A Non-Negotiable Standard

At a minimum, safety glasses with side shields conforming to ANSI Z87.1 or EN 166 standards must be worn at all times in the laboratory where this chemical is handled.[4] However, for procedures involving larger quantities (greater than 500 mL) or where there is a significant risk of splashing, chemical splash goggles are required.[2] For tasks with a high potential for splashing, a face shield should be worn in addition to safety goggles .[2]

• Causality: The primary route of acute, severe injury from this compound is through eye contact. Standard safety glasses offer good protection from projectiles but are inadequate against chemical splashes, which can easily find their way around the lenses. Goggles provide a seal around the eyes, offering superior protection. A face shield adds another layer of defense for the entire face.

Skin and Body Protection: An Impermeable Barrier

A flame-resistant laboratory coat should be worn and kept buttoned to protect the skin and clothing. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended. Long pants and closed-toe shoes are mandatory in any laboratory setting.[5]

Hand Protection: Selecting the Right Glove

No single glove material offers universal protection against all chemicals. The choice of glove for handling 2,3-Difluoro-4-methoxybenzyl alcohol depends on the nature and duration of the task.

• For Incidental Contact (e.g., weighing, transfers in a fume hood): Nitrile gloves are a suitable choice.[5] They provide good resistance to a range of chemicals and are a good alternative for those with latex allergies.[6] It is crucial to inspect gloves for any signs of degradation or punctures before use.

Glove Selection Logic:

The decision of which glove to use is a balance between chemical resistance, dexterity, and the specific task. Nitrile offers a good balance for short-term tasks. For more intensive work, the superior chemical resistance of Viton® or laminate films is essential to prevent permeation, which is the process where a chemical can pass through a glove material on a molecular level.[10][11]

Table of Recommended Glove Materials:

Glove Material	Recommended Use	Rationale
Nitrile	Incidental contact, splash protection	Good general chemical resistance, good dexterity.
Viton®	Extended contact, immersion	Excellent resistance to aromatic and halogenated hydrocarbons.[8]
Laminate Film (e.g., Barrier®)	Broad-spectrum protection, handling unknown hazards	Provides the widest range of chemical protection.[7]

Always consult the glove manufacturer's specific chemical resistance data before use.[9]

Operational Plan: Engineering Controls and Safe Handling Practices

Ventilation: Minimizing Inhalation Exposure

All manipulations of 2,3-Difluoro-4-methoxybenzyl alcohol that have the potential to generate aerosols or vapors should be conducted in a properly functioning chemical fume hood .[5] The sash should be kept as low as possible to maximize protection while allowing for comfortable work.

• Causality: While the primary hazards are dermal and ocular, inhalation of aerosols should be avoided. A chemical fume hood provides a controlled environment that captures and exhausts airborne contaminants, preventing them from entering the laboratory atmosphere and being inhaled by the researcher.

Safe Handling Procedures:

• Preparation: Before starting work, ensure that all necessary PPE is available and in good condition. Locate the nearest safety shower and eyewash station.

• Handling: Avoid direct contact with the chemical. Use spatulas or other appropriate tools for handling solids. When transferring solutions, do so carefully to avoid splashing.

• Storage: Store 2,3-Difluoro-4-methoxybenzyl alcohol in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

• Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[3]

Disposal Plan: Responsible Management of Halogenated Waste

The fluorine atoms in 2,3-Difluoro-4-methoxybenzyl alcohol classify it as a halogenated organic compound . This is a critical distinction for waste disposal, as fluorinated compounds can be persistent in the environment and require specific disposal methods.[5][12]

Waste Segregation: A Critical Step

All waste containing 2,3-Difluoro-4-methoxybenzyl alcohol must be collected in a designated "Halogenated Organic Waste" container. [5] This includes neat material, solutions, and rinsates from cleaning glassware.

• Causality: Halogenated and non-halogenated organic waste streams are treated differently. Non-halogenated solvents can often be recycled as fuel, while halogenated waste typically requires high-temperature incineration to ensure complete destruction and to prevent the release of harmful byproducts.[13] Mixing these waste streams complicates and increases the cost of disposal and can lead to non-compliance with environmental regulations.[8]

Disposal Procedure:

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name, "2,3-Difluoro-4-methoxybenzyl alcohol," along with any other components of the waste mixture.

• Containment: Use a compatible, leak-proof container with a secure screw-top cap. Keep the container closed when not in use.

• Collection: Follow your institution's specific procedures for the collection and disposal of hazardous chemical waste. Never dispose of this chemical down the drain.[5]

Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with 2,3-Difluoro-4-methoxybenzyl alcohol.

Caption: Decision workflow for selecting appropriate PPE.

By adhering to these detailed protocols, researchers can confidently and safely handle 2,3-Difluoro-4-methoxybenzyl alcohol, ensuring both personal safety and environmental responsibility. This commitment to best practices is the foundation of scientific integrity and innovation.

References

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• HSC Chemistry. (2025). Safe Laboratory Practices: Handling and Disposing of Organic Substances. HSC Chemistry. Retrieved from [Link]

• CP Lab Safety. (n.d.). Ansell Barrier Gloves, Chemical Resistant Flat-Film Laminate Glove, 1 Pair. CP Lab Safety. Retrieved from [Link]

• Key, B. D., et al. (2025). Fluorinated Chemicals and the Impacts of Anthropogenic Use. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Per- and polyfluoroalkyl substances. Wikipedia. Retrieved from [Link]

• University of California. (n.d.). Resistance To Chemicals of Common Glove Materials. University of California. Retrieved from [Link]

• University of California, San Diego. (n.d.). OSHA Glove Selection Chart. University of California, San Diego. Retrieved from [Link]

• Horvath, I. T., et al. (2021). Chemical Aspects of Human and Environmental Overload with Fluorine. Chemical Reviews. Retrieved from [Link]

• North Safety Products. (n.d.). Hand Protection Chemical Resistance Guide. North Safety Products. Retrieved from [Link]

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• 13. mdpi.com [mdpi.com]